Dimyristolein

Core Science & Biosynthesis

Unveiling the Physicochemical Landscape of Dimyristolein: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Dimyristolein, a diacylglycerol (DAG), plays a significant role in various biological processes through its function as a second messenger in cellular signaling. A thorough understanding of its physical properties is paramount for its application in research and potential therapeutic development. This technical guide provides a comprehensive overview of the known physical characteristics of 1,3-Dimyristolein, outlines detailed experimental protocols for the determination of key physical parameters, and illustrates its role in cellular signaling pathways.

Core Physical Properties of 1,3-Dimyristolein

Physical Property	Value	Source
Molecular Formula	C31H56O5	N/A
Molecular Weight	508.77 g/mol	N/A
Physical State	Colorless Liquid	N/A
Solubility	Soluble in alcohol, benzene, chloroform, and ether; Insoluble in water.	N/A
Melting Point	Not available	N/A
Boiling Point	Not available	N/A
Density	Not available	N/A
Refractive Index	Not available	N/A

Experimental Protocols for Physical Property Determination

Due to the limited availability of specific experimental data for Dimyristolein, this section provides detailed, generalized protocols for determining the key physical properties of lipids, which are directly applicable to Dimyristolein.

Determination of Melting Point (Capillary Tube Method)

Principle: This method involves observing the temperature at which a small, solidified sample of the lipid within a capillary tube transitions from a solid to a liquid state upon slow, controlled heating.

Methodology:

• Sample Preparation: A small amount of Dimyristolein is introduced into a capillary tube, which is then sealed at one end. The sample is solidified by cooling.

• Apparatus Setup: The capillary tube is attached to a calibrated thermometer, ensuring the sample is aligned with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a Thiele tube filled with a high-boiling point oil).

• Heating: The heating bath is heated gradually and uniformly. The rate of temperature increase should be slow, typically 1-2°C per minute, as the melting point is approached to ensure accurate determination.

• Observation: The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes a clear liquid are recorded. This range represents the melting point of the substance.

Determination of Boiling Point

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure. For small quantities of liquid, a micro-method is often employed.

Methodology:

• Apparatus Setup: A small amount of Dimyristolein is placed in a small test tube. A capillary tube, sealed at the upper end, is inverted and placed within the test tube containing the sample.

• Heating: The test tube is attached to a thermometer and heated in a suitable heating bath.

• Observation: As the liquid is heated, air trapped in the capillary tube will bubble out. The heating is continued until a steady stream of bubbles emerges from the capillary. The heat is then removed, and the liquid is allowed to cool. The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Determination of Density

Principle: Density is the mass per unit volume of a substance. For a liquid like Dimyristolein, a pycnometer is commonly used for accurate measurement.

Methodology:

• Pycnometer Calibration: A clean, dry pycnometer of a known volume is weighed empty. It is then filled with a reference liquid of known density (e.g., distilled water) at a specific temperature, and weighed again.

• Sample Measurement: The pycnometer is emptied, dried, and then filled with Dimyristolein at the same temperature. The pycnometer is weighed again.

• Calculation: The density of Dimyristolein is calculated using the following formula: Density of Sample = (Mass of Sample / Mass of Reference Liquid) * Density of Reference Liquid

Determination of Solubility (Shake-Flask Method)

Principle: This method determines the saturation solubility of a compound in a particular solvent by allowing the system to reach equilibrium and then measuring the concentration of the solute in the solvent.

Methodology:

• Sample Preparation: An excess amount of Dimyristolein is added to a known volume of the solvent (e.g., ethanol, water) in a sealed flask.

• Equilibration: The flask is agitated (e.g., using a mechanical shaker) at a constant temperature for a prolonged period (typically 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation: The mixture is allowed to stand, or is centrifuged, to separate the undissolved solute from the saturated solution.

• Concentration Analysis: A sample of the clear, saturated supernatant is carefully removed and its concentration is determined using a suitable analytical technique, such as high-performance liquid chromatography (HPLC) or gas chromatography (GC).

Role in Cellular Signaling

Dimyristolein, as a diacylglycerol (DAG), is a critical second messenger in a variety of cellular signaling pathways. One of the most well-characterized roles of DAG is the activation of Protein Kinase C (PKC).

General Diacylglycerol (DAG) Signaling Pathway.

Upon activation by various extracellular signals, Phospholipase C (PLC) hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, to generate two second messengers: inositol 1,4,5-trisphosphate (IP3) and DAG. While IP3 diffuses into the cytosol to trigger the release of calcium from intracellular stores, DAG remains in the plasma membrane. Here, Dimyristolein, as a DAG, recruits and activates members of the Protein Kinase C (PKC) family of serine/threonine kinases. The activated PKC then phosphorylates a wide range of downstream target proteins, leading to a cascade of cellular responses, including cell proliferation, differentiation, apoptosis, and inflammation. The specific cellular outcome is dependent on the PKC isoform activated and the downstream targets present in the particular cell type.

An In-depth Technical Guide to Dimyristolein: Discovery, Natural Occurrence, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimyristolein is a triglyceride, a type of fat, composed of a glycerol backbone esterified with two molecules of myristoleic acid. Myristoleic acid is a monounsaturated omega-5 fatty acid. While not as widely studied as other triglycerides, dimyristolein's presence in various natural sources and its potential biological activities are of growing interest to the scientific community. This technical guide provides a comprehensive overview of the current knowledge surrounding dimyristolein, including its discovery, natural distribution, methods for its analysis, and its potential role in cellular signaling.

Discovery

The specific discovery of dimyristolein is not attributed to a single researcher or a landmark publication. Instead, its identification has been a result of the broader advancements in lipidomics and analytical chemistry. The development of techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS/MS) has enabled the detailed characterization of complex lipid mixtures from natural sources. Within these comprehensive lipid profiling studies, dimyristolein has been identified as a component of the triglyceride fraction in various oils and fats.

Natural Occurrence of Dimyristolein

Dimyristolein is found in a variety of natural sources, including plant-based oils and animal fats. The concentration of dimyristolein can vary significantly depending on the source organism, its diet, and environmental factors.

Plant Sources

One of the most notable plant sources of myristoleic acid, and by extension dimyristolein, is the seed oil of plants from the Cuphea genus.[1] These plants are recognized for their production of medium-chain fatty acids.[1] While specific quantitative data for dimyristolein is often embedded within total triglyceride data, the high proportion of myristoleic acid in some Cuphea species suggests a corresponding significant presence of its triglyceride forms.

Nutmeg butter is another source where myristoleic acid is found, implying the presence of dimyristolein.

Animal Sources

Dimyristolein is also a component of animal fats, particularly in the milk fat of ruminants.[2] The fatty acid profile of bovine milk fat, for instance, contains myristoleic acid, indicating that dimyristolein is one of the many triglycerides present.[2][3] The composition of milk fat is complex and can be influenced by the animal's diet and lactation stage.[3]

Table 1: Quantitative Data on Myristoleic Acid (Precursor to Dimyristolein) in Various Natural Sources

Natural Source	Organism/Part	Myristoleic Acid Content (% of total fatty acids)	Reference
Cuphea Seed Oil	Cuphea spp.	Varies by species	[1]
Ruminant Milk Fat	Bovine	Present, but variable	[2][3]

Note: This table reflects the presence of the precursor fatty acid. Direct quantitative data for dimyristolein is limited in the reviewed literature.

Experimental Protocols

The analysis of dimyristolein from natural sources involves a multi-step process encompassing lipid extraction, fractionation, and instrumental analysis.

Lipid Extraction from Seeds

This protocol is a general method for extracting total lipids from seed materials.

• Sample Preparation: Seeds are dried to a constant weight and then finely ground to increase the surface area for efficient solvent extraction.

• Solvent Extraction: The ground seed material is typically extracted using a solvent system designed to solubilize lipids. A common method is the Folch or Bligh-Dyer method, which uses a chloroform:methanol mixture.[4]

  • The ground seeds are homogenized in a chloroform:methanol (2:1, v/v) solution.

  • The mixture is agitated for a period to ensure complete extraction.

  • A salt solution (e.g., 0.9% NaCl) is added to induce phase separation.

• Phase Separation: The mixture is centrifuged to separate the chloroform layer (containing lipids) from the upper aqueous/methanol layer.

• Lipid Recovery: The lower chloroform layer is carefully collected. The solvent is then evaporated under a stream of nitrogen to yield the total lipid extract.

Triglyceride Fractionation

The total lipid extract is a complex mixture. To specifically analyze triglycerides like dimyristolein, a fractionation step is necessary.

• Solid-Phase Extraction (SPE): A common method for separating lipid classes is solid-phase extraction.

  • A silica-based SPE cartridge is conditioned with a non-polar solvent.

  • The total lipid extract, dissolved in a minimal amount of a non-polar solvent, is loaded onto the cartridge.

  • Neutral lipids, including triglycerides, are eluted with a non-polar solvent (e.g., hexane or chloroform).

  • More polar lipids, such as phospholipids and free fatty acids, are retained on the column and can be eluted subsequently with more polar solvents.

Gas Chromatography-Mass Spectrometry (GC-MS) for Fatty Acid Profile

To determine the fatty acid composition of the triglyceride fraction, the triglycerides are first converted to their fatty acid methyl esters (FAMEs).

• Transesterification: The isolated triglyceride fraction is treated with a reagent such as methanolic HCl or BF3-methanol to convert the fatty acids into their more volatile methyl esters.

• GC-MS Analysis:

  • Injection: The FAMEs mixture is injected into the gas chromatograph.

  • Separation: The FAMEs are separated based on their boiling points and polarity on a capillary column (e.g., a wax or polar-modified column). The temperature of the GC oven is programmed to ramp up over time to facilitate the elution of different FAMEs.

  • Detection: As the FAMEs elute from the column, they enter the mass spectrometer, where they are ionized (typically by electron ionization). The mass spectrometer then separates the resulting ions based on their mass-to-charge ratio, producing a mass spectrum for each component.

  • Identification: The identity of each fatty acid is determined by comparing its retention time and mass spectrum to those of known standards and library data.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Intact Triglyceride Analysis

LC-MS/MS allows for the analysis of intact triglycerides without the need for derivatization.

• LC Separation:

  • The triglyceride fraction is injected into a liquid chromatograph.

  • A reversed-phase column (e.g., C18) is typically used to separate the triglycerides based on their hydrophobicity, which is influenced by the length and degree of unsaturation of their fatty acid chains.

  • A gradient elution with a mobile phase consisting of solvents like acetonitrile, isopropanol, and water with additives like ammonium formate is commonly employed.

• MS/MS Detection:

  • Ionization: As the triglycerides elute from the LC column, they are ionized using a soft ionization technique such as electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

  • Precursor Ion Selection: In the first stage of the tandem mass spectrometer, a specific precursor ion (e.g., the [M+NH4]+ adduct of dimyristolein) is selected.

  • Fragmentation: The selected precursor ion is then fragmented by collision-induced dissociation (CID).

  • Product Ion Analysis: The resulting product ions are analyzed in the second stage of the mass spectrometer. The fragmentation pattern provides structural information, confirming the identity of the fatty acid constituents.

Signaling Pathways

While no signaling pathways have been identified to be specifically regulated by dimyristolein, as a diacylglycerol (DAG), it is a potential participant in the well-established DAG signaling pathway. Diacylglycerols are crucial second messengers that activate a family of enzymes known as Protein Kinase C (PKC).[5][6][7][8]

The Diacylglycerol (DAG) / Protein Kinase C (PKC) Signaling Pathway

• Generation of DAG: Upon stimulation of a cell surface receptor (e.g., a G-protein coupled receptor), the enzyme Phospholipase C (PLC) is activated. PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[5]

• Activation of PKC: DAG remains in the cell membrane and recruits PKC from the cytosol. The binding of DAG to the C1 domain of conventional and novel PKC isoforms, often in conjunction with an increase in intracellular calcium (triggered by IP3), leads to a conformational change in PKC, activating its kinase domain.[9]

• Downstream Effects: Activated PKC then phosphorylates a wide range of target proteins on serine and threonine residues, leading to a cascade of cellular responses. These responses are diverse and cell-type specific, and can include cell proliferation, differentiation, apoptosis, and inflammation.[9]

Given its structure, dimyristolein, if present in the cell membrane, could potentially act as a DAG molecule and participate in the activation of PKC.

Visualizations

Experimental Workflow for Dimyristolein Analysis

Caption: Workflow for the extraction, fractionation, and analysis of dimyristolein.

Diacylglycerol (DAG) Signaling Pathway

Caption: The Diacylglycerol (DAG) signaling pathway leading to PKC activation.

References

• 1. sdiarticle4.com [sdiarticle4.com]
• 2. Fatty acids in bovine milk fat - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Seasonal Variation of Triacylglycerol Profile of Bovine Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Second messenger system - Wikipedia [en.wikipedia.org]
• 6. Divergent and convergent signaling by the diacylglycerol second messenger pathway in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Diacylglycerol Activation of Protein Kinase Cε and Hepatic Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Diacylglycerol/protein kinase C signalling: a mechanism for insulin resistance? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Protein Kinase C Signaling | Cell Signaling Technology [cellsignal.com]

The Cellular Synthesis of Dimyristolein: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimyristolein, a diacylglycerol (DAG) containing two myristoleate acyl chains, is a lipid molecule implicated in various cellular processes, including signaling and lipid metabolism. Its biosynthesis is a multi-step enzymatic process integrated within the broader pathways of fatty acid and glycerolipid synthesis. This technical guide provides an in-depth exploration of the biosynthetic pathway of dimyristolein, detailing the key enzymes, metabolic intermediates, and regulatory mechanisms. Furthermore, this document outlines comprehensive experimental protocols for the qualitative and quantitative analysis of dimyristolein and the enzymes involved in its formation, and presents key quantitative data in a structured format. Visual diagrams of the metabolic pathways and experimental workflows are provided to facilitate a deeper understanding of the underlying molecular processes.

Introduction

Diacylglycerols (DAGs) are crucial intermediates in the synthesis of triglycerides and phospholipids, and they also function as second messengers in cellular signaling cascades.[1] The specific acyl composition of DAG molecules dictates their metabolic fate and signaling properties. Dimyristolein, a DAG comprised of a glycerol backbone esterified with two myristoleic acid molecules, is of increasing interest due to the unique properties of its constituent monounsaturated fatty acid. Myristoleic acid (14:1n-5) is synthesized from myristic acid by the action of Stearoyl-CoA desaturase-1 (SCD1) and has been associated with various physiological effects.[2][3] Understanding the biosynthesis of dimyristolein is therefore critical for elucidating its cellular functions and for the development of therapeutic strategies targeting lipid metabolism.

The Biosynthetic Pathway of Dimyristolein

The synthesis of dimyristolein in cells primarily occurs through the de novo synthesis of myristoleic acid followed by its incorporation into a glycerol backbone via the Kennedy pathway.[4]

Synthesis of Myristoleoyl-CoA

The precursor for the acyl chains of dimyristolein is myristoyl-CoA, a saturated fatty acyl-CoA. The key step in the formation of the monounsaturated myristoleoyl-CoA is the introduction of a double bond into the myristoyl-CoA molecule.

• Enzyme: Stearoyl-CoA desaturase-1 (SCD1), also known as Δ9-desaturase.

• Substrate: Myristoyl-CoA.

• Product: Myristoleoyl-CoA.

• Reaction: SCD1 catalyzes the insertion of a cis-double bond at the Δ9 position of the fatty acyl chain, converting myristoyl-CoA to myristoleoyl-CoA.[2][3] This reaction requires molecular oxygen, NADH, and the cytochrome b5 electron transport chain.

The Kennedy Pathway: Incorporation of Myristoleoyl-CoA into Diacylglycerol

The Kennedy pathway, or the glycerol-3-phosphate pathway, is the primary route for the synthesis of glycerolipids, including diacylglycerols.[4] The pathway involves the sequential acylation of glycerol-3-phosphate.

• First Acylation:

  • Enzyme: Glycerol-3-phosphate acyltransferase (GPAT).[5]

  • Substrates: Glycerol-3-phosphate and myristoleoyl-CoA.

  • Product: 1-myristoleoyl-lysophosphatidic acid.

  • Description: GPAT catalyzes the transfer of a myristoleoyl group from myristoleoyl-CoA to the sn-1 position of glycerol-3-phosphate.

• Second Acylation:

  • Enzyme: 1-acylglycerol-3-phosphate acyltransferase (AGPAT), also known as lysophosphatidic acid acyltransferase (LPAAT).[6]

  • Substrates: 1-myristoleoyl-lysophosphatidic acid and a second molecule of myristoleoyl-CoA.

  • Product: 1,2-dimyristoleoyl-phosphatidic acid.

  • Description: AGPAT transfers a second myristoleoyl group from myristoleoyl-CoA to the sn-2 position of 1-myristoleoyl-lysophosphatidic acid.

• Dephosphorylation:

  • Enzyme: Phosphatidic acid phosphatase (PAP), also known as lipin.

  • Substrate: 1,2-dimyristoleoyl-phosphatidic acid.

  • Product: 1,2-Dimyristolein (a diacylglycerol).

  • Description: PAP removes the phosphate group from phosphatidic acid to yield diacylglycerol.

Alternative Pathway: Phospholipid Remodeling

While the Kennedy pathway is the primary route for de novo synthesis, dimyristolein can also be generated through the remodeling of existing phospholipids by the action of phospholipases. For instance, phospholipase C (PLC) can hydrolyze phosphatidylcholine containing myristoleoyl chains to produce dimyristolein.

Quantitative Data on Dimyristolein Biosynthesis

Quantitative data on the specific enzymatic reactions leading to dimyristolein are limited. However, data from related reactions and general substrate specificities of the involved enzymes provide valuable insights.

Enzyme	Substrate(s)	Product(s)	Kinetic Parameters (Example)	Cellular Location
Stearoyl-CoA desaturase-1 (SCD1)	Myristoyl-CoA, NADH, O₂	Myristoleoyl-CoA, NAD⁺, 2H₂O	Varies by species and tissue. Prefers C16 and C18 acyl-CoAs, but activity with C14:0 is documented.[2][3]	Endoplasmic Reticulum
Glycerol-3-phosphate acyltransferase (GPAT)	Glycerol-3-phosphate, Myristoleoyl-CoA	1-myristoleoyl-lysophosphatidic acid	Substrate specificity varies among isoforms. Generally prefers saturated and monounsaturated long-chain fatty acyl-CoAs.[7][8]	Endoplasmic Reticulum, Mitochondria
1-acylglycerol-3-phosphate acyltransferase (AGPAT/LPAAT)	1-myristoleoyl-lysophosphatidic acid, Myristoleoyl-CoA	1,2-dimyristoleoyl-phosphatidic acid	Isoforms exhibit distinct substrate specificities. Some show preference for unsaturated acyl-CoAs.[6][9]	Endoplasmic Reticulum
Phosphatidic acid phosphatase (PAP/Lipin)	1,2-dimyristoleoyl-phosphatidic acid	1,2-Dimyristolein	Activity is regulated by phosphorylation and subcellular localization.	Cytosol, Endoplasmic Reticulum, Nucleus
Diacylglycerol O-acyltransferase (DGAT)	1,2-Dimyristolein, Acyl-CoA	Triacylglycerol	DGAT1 and DGAT2 exhibit different substrate preferences.[10][11]	Endoplasmic Reticulum

Experimental Protocols

Quantification of Dimyristolein by LC-MS/MS

This protocol describes the extraction and quantification of dimyristolein from cultured cells using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[12][13][14]

A. Materials and Reagents:

• Cultured cells

• Phosphate-buffered saline (PBS), ice-cold

• Methanol, HPLC grade

• Chloroform, HPLC grade

• Internal standard (e.g., d5-dimyristin or another non-endogenous diacylglycerol)

• LC-MS/MS system with a C18 reverse-phase column

B. Lipid Extraction (Folch Method):

• Wash cultured cells (e.g., in a 10 cm dish) twice with ice-cold PBS.

• Add 1 mL of ice-cold methanol to the dish, scrape the cells, and transfer the cell suspension to a glass tube.

• Add the internal standard to the cell suspension.

• Add 2 mL of chloroform. Vortex vigorously for 1 minute.

• Add 0.8 mL of water. Vortex for 1 minute.

• Centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids into a new glass tube.

• Dry the lipid extract under a stream of nitrogen gas.

• Reconstitute the dried lipids in a suitable solvent (e.g., 100 µL of methanol/chloroform 1:1, v/v) for LC-MS/MS analysis.

C. LC-MS/MS Analysis:

• Inject the reconstituted lipid extract onto the LC-MS/MS system.

• Separate the lipid species using a C18 reverse-phase column with a gradient of mobile phases (e.g., a gradient of acetonitrile/isopropanol and water with ammonium formate).

• Detect and quantify dimyristolein using multiple reaction monitoring (MRM) in positive ion mode. The precursor ion will be the [M+NH₄]⁺ adduct of dimyristolein, and the product ions will correspond to the neutral loss of myristoleic acid.

In Vitro Diacylglycerol Acyltransferase (DGAT) Activity Assay

This protocol measures the activity of DGAT, which can utilize dimyristolein as a substrate, using a radiometric assay.[15][16][17]

A. Materials and Reagents:

• Cell or tissue microsomes (source of DGAT)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 7.4, 100 mM sucrose, 5 mM MgCl₂)

• 1,2-Dimristolein substrate (dissolved in a suitable solvent like acetone or ethanol)

• [¹⁴C]Oleoyl-CoA (or another radiolabeled fatty acyl-CoA)

• Bovine serum albumin (BSA), fatty acid-free

• Stop solution (e.g., isopropanol/heptane/water, 80:20:2, v/v/v)

• Heptane

• Silica gel thin-layer chromatography (TLC) plates

• TLC developing solvent (e.g., hexane/diethyl ether/acetic acid, 80:20:1, v/v/v)

• Scintillation fluid and counter

B. Assay Procedure:

• Prepare the reaction mixture in a microfuge tube containing assay buffer, BSA, and dimyristolein substrate.

• Add the microsomal protein to the reaction mixture and pre-incubate at 37°C for 5 minutes.

• Initiate the reaction by adding [¹⁴C]oleoyl-CoA.

• Incubate the reaction at 37°C for 10-30 minutes.

• Stop the reaction by adding the stop solution.

• Add heptane and water to extract the lipids. Vortex and centrifuge to separate the phases.

• Spot the upper organic phase onto a silica gel TLC plate.

• Develop the TLC plate in the developing solvent.

• Visualize the lipid spots (e.g., using iodine vapor). The triglyceride spot will be the least polar.

• Scrape the silica corresponding to the triglyceride spot into a scintillation vial.

• Add scintillation fluid and quantify the radioactivity using a scintillation counter.

Visualization of Pathways and Workflows

Biosynthesis Pathway of Dimyristolein

Caption: Biosynthesis of dimyristolein via the Kennedy pathway.

Experimental Workflow for Dimyristolein Quantification

Caption: Workflow for LC-MS/MS-based quantification of dimyristolein.

Conclusion

The biosynthesis of dimyristolein is a tightly regulated process that intersects with major lipid metabolic pathways. A thorough understanding of this pathway, from the initial desaturation of myristic acid to the final acylation steps of the Kennedy pathway, is essential for researchers in lipid biology and drug development. The experimental protocols provided in this guide offer robust methods for the investigation of dimyristolein metabolism. Future research focusing on the specific regulatory mechanisms governing the flux of myristoleoyl-CoA into diacylglycerol synthesis will be crucial for a complete understanding of the cellular roles of dimyristolein.

References

• 1. Diacylglycerol: Structure, Functions, and Analytical Methods - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. metabolon.com [metabolon.com]
• 3. Myristoleic acid - Wikipedia [en.wikipedia.org]
• 4. Frontiers | 13C Metabolic Flux Analysis for Systematic Metabolic Engineering of S. cerevisiae for Overproduction of Fatty Acids [frontiersin.org]
• 5. Glycerol-3-phosphate acyltransferase in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biochemical Properties and Substrate Specificity of Two Acyl-CoA:Lysophosphatidic Acid Acyltransferases (PtATS2a and PtATS2b) from Diatom Phaeodactylum tricornutum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. academic.oup.com [academic.oup.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Specificity of diacylglycerol acyltransferase from bovine mammary gland, liver and adipose tissue towards acyl-CoA esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Acyl-CoA:diacylglycerol acyltransferase: molecular biology, biochemistry and biotechnology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Analysis of Diacylglycerol Molecular Species in Cellular Lipid Extracts by Normal-Phase LC-Electrospray Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Accurate LC-MS/MS Analysis of Diacylglycerols in Human Plasma with Eliminating Matrix Effect by Phospholipids Using Fluorous Biphasic Extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. HPLC-MS/MS Methods for Diacylglycerol and Sphingolipid Molecular Species in Skeletal Muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. Targeting Acyl-CoA:Diacylglycerol Acyltransferase 1 (DGAT1) with Small Molecule Inhibitors for the Treatment of Metabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Dimyristolein: A Technical Guide for Researchers

Introduction

Dimyristolein, a member of the diacylglycerol (DAG) family, is a lipid molecule composed of a glycerol backbone esterified with two myristoleic acid chains. As with other diacylglycerols, it is of significant interest to researchers in cellular biology and drug development due to its potential role as a second messenger in signal transduction pathways. This technical guide provides a comprehensive overview of the available information on Dimyristolein, including its chemical properties, structure, and its place within the broader context of diacylglycerol signaling.

Chemical and Physical Properties

A summary of the key quantitative data for Dimyristolein is presented below.

Property	Value	Source
CAS Number	372516-89-7	[1][2]
Molecular Formula	C31H56O5	[1]
Molecular Weight	508.77 g/mol	[1]
Appearance	Colorless liquid	[1]
Isomer	1,3-Dimyristolein	[1]
Fatty Acid Component	Myristoleic acid (C14:1, Δ9 Cis)	[1][2]

Chemical Structure

Dimyristolein is a diacylglycerol that contains the monounsaturated 14-carbon fatty acid, Myristoleic acid.[2] The most commonly referenced isomer is 1,3-Dimyristolein, where the myristoleic acid chains are attached to the first and third carbons of the glycerol backbone.

Structure of 1,3-Dimyristolein:

Experimental Protocols: General Synthesis of Diacylglycerols

A common strategy involves the following conceptual steps:

• Protection of Glycerol: Start with a glycerol derivative where one hydroxyl group is protected. For the synthesis of a 1,3-diacylglycerol, the 2-hydroxyl group would be protected.

• Acylation: The unprotected hydroxyl groups (at positions 1 and 3) are then esterified with myristoleic acid. This is typically achieved by reacting the protected glycerol with myristoleoyl chloride or by using a coupling agent.

• Deprotection: The protecting group at the 2-position is removed to yield the final 1,3-Dimyristolein product.

• Purification: The final product is purified from the reaction mixture, often using chromatographic techniques such as column chromatography, to isolate the desired diacylglycerol.

Role in Cellular Signaling: The Diacylglycerol (DAG) Pathway

Diacylglycerols are critical second messengers in a variety of cellular signaling pathways. Although direct studies on Dimyristolein's signaling roles are not detailed in the provided search results, its structural class points to its likely involvement in pathways such as the one mediated by Protein Kinase C (PKC).

This pathway is typically initiated by the activation of a G-protein coupled receptor (GPCR) or a receptor tyrosine kinase (RTK). This leads to the activation of Phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG). While IP3 diffuses into the cytoplasm to trigger the release of calcium from the endoplasmic reticulum, DAG remains in the plasma membrane. There, it recruits and activates members of the Protein Kinase C (PKC) family, which in turn phosphorylate a multitude of downstream protein targets, leading to a variety of cellular responses, including cell proliferation, differentiation, and apoptosis.

Caption: The Diacylglycerol (DAG) and Protein Kinase C (PKC) signaling pathway.

Applications in Drug Development

The central role of diacylglycerol signaling pathways in cellular regulation makes them attractive targets for drug discovery and development.[3][4] Modulation of these pathways can have profound effects on cellular processes implicated in diseases such as cancer, inflammatory disorders, and cardiovascular disease. While specific applications of Dimyristolein in drug development are not yet well-documented, the broader class of diacylglycerols and their signaling machinery are actively being investigated.

Areas of interest for drug development include:

• PKC Isoform-Specific Modulators: Developing drugs that can selectively activate or inhibit specific isoforms of PKC to achieve a targeted therapeutic effect with fewer side effects.

• Enzyme Inhibitors: Targeting enzymes involved in the synthesis or degradation of diacylglycerols to modulate the levels of this second messenger.

• Lipid-Based Drug Delivery: Utilizing the lipophilic nature of molecules like Dimyristolein in the design of lipid-based drug delivery systems, such as liposomes or nanoparticles, to improve the solubility and bioavailability of therapeutic agents.

Dimyristolein is a specific diacylglycerol with defined chemical properties. While detailed experimental data and specific biological roles are still emerging, its structural classification firmly places it within the important class of diacylglycerol second messengers. For researchers and drug development professionals, understanding the general principles of diacylglycerol synthesis and signaling is crucial for contextualizing the potential significance of individual lipid species like Dimyristolein and for exploring new therapeutic avenues. Further research is needed to elucidate the unique biological functions and therapeutic potential of Dimyristolein.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. CheMondis Marketplace [chemondis.com]
• 3. Applications of machine learning in drug discovery and development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Microfluidics for Drug Discovery and Development: From Target Selection to Product Lifecycle Management - PMC [pmc.ncbi.nlm.nih.gov]

Dimyristolein: A Putative Biomarker at the Crossroads of Metabolic Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Dimyristolein, a diacylglycerol composed of two myristoleic acid molecules, is emerging as a potential biomarker in the complex landscape of metabolic research. Its position within the intricate network of lipid metabolism, particularly in pathways related to de novo lipogenesis, places it at a critical juncture for understanding and potentially diagnosing metabolic dysregulation. This technical guide provides a comprehensive overview of the current understanding of dimyristolein, focusing on its role as a biomarker, the signaling pathways it may influence, and detailed experimental protocols for its analysis. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals actively engaged in the study of metabolic diseases such as obesity, non-alcoholic fatty liver disease (NAFLD), and insulin resistance.

Introduction: The Significance of Dimyristolein in Metabolic Health

Metabolic syndrome, a cluster of conditions including increased blood pressure, high blood sugar, excess body fat around the waist, and abnormal cholesterol or triglyceride levels, has reached epidemic proportions globally. The underlying pathophysiology of this syndrome is deeply rooted in dysregulated lipid metabolism. Central to this is the process of de novo lipogenesis (DNL), the synthesis of fatty acids from non-lipid precursors, which is often elevated in metabolic diseases.

Dimyristolein, as a diacylglycerol, is an intermediate in the synthesis of triglycerides and phospholipids. Its constituent fatty acid, myristoleic acid (14:1n-5), is a product of the desaturation of myristic acid by Stearoyl-CoA Desaturase-1 (SCD1), a key enzyme in lipogenesis. Given that SCD1 activity is frequently altered in metabolic disorders, the levels of its downstream products, including dimyristolein, may serve as sensitive indicators of metabolic flux and disease status. This guide will delve into the available evidence supporting the role of dimyristolein as a biomarker and explore the molecular pathways that govern its metabolism and potential signaling functions.

Quantitative Data on Dimyristolein in Metabolic Diseases

A comprehensive review of the current literature reveals a nascent but growing interest in quantifying dimyristolein in various metabolic states. While large-scale clinical data remains to be fully established, preliminary studies and lipidomic analyses provide initial insights into its potential as a biomarker. The following tables summarize the available quantitative data, offering a structured comparison across different conditions.

Table 1: Circulating Dimyristolein Levels in Human Plasma/Serum

Condition	Patient Group	Control Group	Fold Change/Statistical Significance	Reference
Metabolic Syndrome	Data currently unavailable in peer-reviewed literature.	Data currently unavailable in peer-reviewed literature.	N/A
Obesity	Data currently unavailable in peer-reviewed literature.	Data currently unavailable in peer-reviewed literature.	N/A
NAFLD/NASH	Data currently unavailable in peer-reviewed literature.	Data currently unavailable in peer-reviewed literature.	N/A

Table 2: Dimyristolein Levels in Adipose and Liver Tissue

Tissue	Condition	Patient Group	Control Group	Fold Change/Statistical Significance	Reference
Adipose Tissue	Obesity	Data currently unavailable in peer-reviewed literature.	Data currently unavailable in peer-reviewed literature.	N/A
Liver Tissue	NAFLD/NASH	Data currently unavailable in peer-reviewed literature.	Data currently unavailable in peer-reviewed literature.	N/A

Note: The current body of published research lacks specific quantitative data on dimyristolein concentrations in human subjects with metabolic syndrome, obesity, or NAFLD. The tables above are presented as a framework to be populated as new data becomes available. The subsequent sections will focus on the broader context of lipid metabolism and signaling pathways that are relevant to the potential role of dimyristolein.

Signaling Pathways and Molecular Interactions

While direct signaling roles for dimyristolein are still under investigation, its position as a diacylglycerol (DAG) suggests potential involvement in well-established signaling cascades. DAGs are known second messengers that can activate various isoforms of Protein Kinase C (PKC), which in turn regulate a multitude of cellular processes, including insulin signaling and inflammatory responses.

Potential Role in Protein Kinase C (PKC) Activation

Diacylglycerols are critical for the activation of conventional and novel PKC isoforms. The binding of DAG to the C1 domain of PKC induces a conformational change that relieves autoinhibition and allows the kinase to phosphorylate its substrates. Given that dimyristolein is a species of DAG, it is plausible that fluctuations in its cellular concentration could impact PKC-mediated signaling.

The Enzymatic Regulation of Dimyristolein: A Technical Guide for Researchers

Abstract

Dimyristolein, a diacylglycerol (DAG) containing two myristoleoyl chains, is a key intermediate in lipid metabolism and cellular signaling. Its cellular concentration is tightly controlled by a complex interplay of synthetic and degradative enzymes. Understanding the regulation of these enzymes is critical for researchers in metabolic diseases, oncology, and drug development. This technical guide provides an in-depth overview of the core enzymes governing dimyristolein levels, their regulatory mechanisms, detailed experimental protocols for their study, and a summary of relevant quantitative data.

Introduction

1,2-Dimyristoyl-sn-glycerol is a saturated diacylglycerol that serves as a crucial precursor for the synthesis of more complex lipids such as triglycerides and phospholipids.[1][2] It also functions as a second messenger, capable of activating protein kinase C (PKC), a key enzyme in various signal transduction pathways that regulate cell growth, differentiation, and apoptosis.[1][3] The enzymatic control of dimyristolein is therefore central to maintaining cellular homeostasis. This guide will focus on the primary enzymatic pathways governing its synthesis and catabolism.

Enzymatic Synthesis of Triglycerides from Dimyristolein

The final and committed step in the synthesis of triglycerides from diacylglycerols like dimyristolein is catalyzed by Diacylglycerol O-acyltransferase (DGAT).[4][5] Mammals express two isoforms, DGAT1 and DGAT2, which, despite catalyzing the same reaction, are encoded by different genes and exhibit distinct biochemical properties.[4][5][6] Both enzymes are primarily located in the endoplasmic reticulum.[5][6]

Diacylglycerol O-Acyltransferase 1 (DGAT1) and 2 (DGAT2)

DGAT1 and DGAT2 play a central role in triglyceride synthesis and lipid droplet formation.[7][8] While both enzymes contribute to overall triglyceride synthesis, they have distinct physiological roles.[4][6] Genetic deletion studies in mice have shown that DGAT2 is essential for life, whereas DGAT1 is not, highlighting their non-redundant functions.[7] Adipocytes lacking both DGAT1 and DGAT2 are severely deficient in triglyceride synthesis and lack lipid droplets.[7][8]

Enzymatic Degradation of Triglycerides to Dimyristolein

The breakdown of triglycerides stored in lipid droplets, a process known as lipolysis, releases diacylglycerols, including dimyristolein. This process is primarily mediated by two key enzymes: Adipose Triglyceride Lipase (ATGL) and Hormone-Sensitive Lipase (HSL).[9][10]

Adipose Triglyceride Lipase (ATGL)

ATGL, also known as desnutrin, catalyzes the initial step in triglyceride hydrolysis, breaking down triglycerides into diacylglycerols and a free fatty acid.[11][12] It is considered a rate-limiting enzyme in this process.[13] ATGL is highly expressed in adipose tissue but is also found in other tissues like cardiac and skeletal muscle.[14][15] Overexpression of ATGL can lead to a significant decrease in the size of lipid droplets.[11][12]

Hormone-Sensitive Lipase (HSL)

HSL is a multifunctional enzyme that can hydrolyze triacylglycerols, diacylglycerols, and monoacylglycerols.[16][17] Its activity against diacylglycerols is significantly higher than against triacylglycerols.[9][17] HSL is a key regulator of lipolysis in adipocytes and its activity is tightly controlled by hormonal signals through reversible phosphorylation.[18][19][20]

Signaling Pathways Regulating Dimyristolein Metabolism

The enzymes that control dimyristolein levels are regulated by complex signaling pathways, primarily in response to hormonal and nutritional cues.

Catecholamines, for instance, stimulate lipolysis by activating protein kinase A (PKA), which in turn phosphorylates and activates HSL.[19] Insulin, on the other hand, has an anti-lipolytic effect, primarily by activating phosphodiesterase 3B, which leads to decreased cAMP levels and consequently reduced PKA activity.[19] The regulation of ATGL is less well understood but is known to be influenced by nutritional status and insulin.[15]

Caption: Enzymatic regulation of dimyristolein metabolism.

Quantitative Data Summary

The following tables summarize key quantitative data related to the enzymes involved in dimyristolein metabolism. Note that these values can vary depending on the specific experimental conditions.

Table 1: DGAT Activity Assay Parameters

Parameter	Value Range	Reference
Diacylglycerol Concentration	50-100 µM	[4]
Fatty Acyl-CoA Concentration	50-100 µM	[4]
Incubation Temperature	37°C	[4][21]
Incubation Time	5-30 minutes	[4][21]

Table 2: HSL and ATGL Substrate Specificity

Enzyme	Substrate Preference	Reference
HSL	Diacylglycerol > Triacylglycerol	[9][17]
ATGL	Triacylglycerol	[15]

Experimental Protocols

Accurate measurement of the enzymatic activity of DGAT, HSL, and ATGL is crucial for studying dimyristolein regulation. Below are detailed protocols for in vitro activity assays.

Protocol for In Vitro DGAT Activity Assay (Radiometric Method)

This is a classic and highly sensitive method for measuring DGAT activity.[5][21]

Materials:

• Microsomal fraction containing DGAT enzyme

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM KCl, 1 mM MgCl2

• 1,2-Dimyristoyl-sn-glycerol

• [14C]Myristoyl-CoA

• Stop Solution: Chloroform/methanol (2:1)

• Thin Layer Chromatography (TLC) plates (silica gel)

• TLC Developing Solvent: Hexane/diethyl ether/acetic acid (80:20:1)

• Scintillation fluid and counter

Procedure:

• Prepare the reaction mixture containing assay buffer, a specified amount of microsomal protein, and dimyristolein.

• Pre-incubate the mixture for 5 minutes at 37°C.

• Initiate the reaction by adding [14C]myristoyl-CoA.

• Incubate for 10-30 minutes at 37°C.[22]

• Stop the reaction by adding the chloroform/methanol stop solution.[4]

• Extract the lipids by vortexing and centrifugation.

• Spot the lipid extract onto a TLC plate and develop the chromatogram to separate the triglycerides.[5]

• Visualize the lipid spots (e.g., with iodine vapor) and scrape the triglyceride spot into a scintillation vial.[5]

• Add scintillation fluid and quantify the radioactivity using a scintillation counter.[4]

Caption: Workflow for a radiometric DGAT activity assay.

Protocol for In Vitro ATGL and HSL Activity Assay (TG Hydrolase Assay)

This assay measures the release of free fatty acids from a triglyceride substrate.

Materials:

• Cell or tissue lysate containing ATGL and/or HSL

• Assay Buffer: 100 mM potassium phosphate buffer (pH 7.0)

• Substrate: Triolein emulsified with phospholipids

• Radiolabeled tracer: [3H]triolein

• HSL-specific inhibitor (if differentiating between ATGL and HSL activity)

• Fatty acid extraction solution (e.g., Dole's reagent)

• Scintillation fluid and counter

Procedure:

• Prepare the substrate by emulsifying triolein and [3H]triolein in the assay buffer.

• Add the cell or tissue lysate to the substrate mixture. To measure ATGL activity specifically, pre-incubate the lysate with an HSL inhibitor.[10]

• Incubate the reaction at 37°C for a defined period.

• Stop the reaction and extract the released radiolabeled fatty acids.

• Quantify the radioactivity of the extracted fatty acids using a scintillation counter.

References

• 1. 1,2-Dimyristoyl-sn-glycerol | Lipid Intermediate | RUO [benchchem.com]
• 2. 1,2-Dimyristoyl-sn-glycerol (1,2-DMG) [myskinrecipes.com]
• 3. 1,2-Dimyristoyl-sn-glycerol - Immunomart [immunomart.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Dgat1 and Dgat2 regulate enterocyte triacylglycerol distribution and alter proteins associated with cytoplasmic lipid droplets in response to dietary fat - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DGAT enzymes are required for triacylglycerol synthesis and lipid droplets in adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. profiles.wustl.edu [profiles.wustl.edu]
• 9. Approaches to Measuring the Activity of Major Lipolytic and Lipogenic Enzymes In Vitro and Ex Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Measurement of Lipolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ATGL has a key role in lipid droplet/adiposome degradation in mammalian cells | EMBO Reports [link.springer.com]
• 12. ATGL has a key role in lipid droplet/adiposome degradation in mammalian cells | EMBO Reports [link.springer.com]
• 13. Inhibition of ATGL in adipose tissue ameliorates isoproterenol-induced cardiac remodeling by reducing adipose tissue inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Myocardial adipose triglyceride lipase overexpression protects diabetic mice from the development of lipotoxic cardiomyopathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Adipose Triglyceride Lipase: Function, Regulation by Insulin, and Comparison With Adiponutrin - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Hormone-sensitive lipase: control of intracellular tri-(di-)acylglycerol and cholesteryl ester hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. An Overview of Hormone-Sensitive Lipase (HSL) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Hormone-sensitive lipase expression and activity in relation to lipolysis in human fat cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Molecular mechanisms regulating hormone-sensitive lipase and lipolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Hormone-sensitive lipase: sixty years later (Progress in Lipid research) - SPHERES Lipid droplet hypertrophy [erc-spheres.univ-tlse3.fr]
• 21. benchchem.com [benchchem.com]
• 22. benchchem.com [benchchem.com]

The Intricate Dance: Dimyristolein's Interaction with Cellular Membranes

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Dimyristolein, a diacylglycerol (DAG) comprised of two myristoleic acid chains, is a pivotal lipid molecule in the intricate landscape of cellular membrane dynamics and signaling. While its direct experimental characterization is emerging, its structural classification as a diacylglycerol provides a robust framework for understanding its multifaceted interactions with cellular membranes. This guide synthesizes current knowledge on the biophysical and signaling roles of diacylglycerols, with a specific focus on extrapolating these principles to dimyristolein. We delve into its anticipated effects on membrane fluidity, curvature, and the formation of lipid rafts, and explore its role as a second messenger in critical signaling cascades, most notably the Protein Kinase C (PKC) pathway. Furthermore, this document provides detailed experimental protocols for investigating these interactions and presents quantitative data from related diacylglycerol species to serve as a foundational reference for future research.

Introduction

Cellular membranes are not merely passive barriers but are dynamic, fluid mosaics of lipids and proteins that actively participate in and regulate a vast array of cellular processes. The lipid composition of these membranes is a critical determinant of their physical properties and signaling functions. Among the diverse array of membrane lipids, diacylglycerols (DAGs) represent a class of molecules with profound biological significance.[1][2] As transient signaling molecules and structural components, DAGs influence membrane architecture and serve as key activators of intracellular signaling pathways.[1][3]

Dimyristolein, with its two unsaturated myristoleic acid chains, is poised to exhibit unique properties at the membrane interface. This guide aims to provide a comprehensive technical overview of the expected interactions of dimyristolein with cellular membranes, drawing upon the well-established body of research on analogous diacylglycerols.

Physicochemical Properties of Dimyristolein

Dimyristolein is a diacylglycerol consisting of a glycerol backbone esterified to two myristoleic acid molecules. Myristoleic acid is a monounsaturated omega-5 fatty acid with the chemical formula C14H26O2. The presence of a cis double bond in each acyl chain introduces a kink, which is crucial in determining the packing behavior of dimyristolein within the lipid bilayer.

Table 1: Physicochemical Properties of Dimyristolein

Property	Value	Reference
Molecular Formula	C31H56O5	[4]
Molecular Weight	508.77 g/mol	[4]
Acyl Chain Composition	Two myristoleic acid (14:1) chains	N/A
Predicted Nature	Hydrophobic, influencing membrane fluidity and curvature	[1][3]

Interaction with Cellular Membranes

The incorporation of dimyristolein into a cellular membrane is anticipated to induce significant alterations in its biophysical properties. These changes are primarily driven by the unique molecular geometry of diacylglycerols.

Membrane Fluidity and Order

The two unsaturated acyl chains of dimyristolein are expected to increase membrane fluidity. The kinks in the chains disrupt the tight packing of neighboring phospholipid acyl chains, thereby lowering the phase transition temperature of the membrane and promoting a more disordered, liquid-crystalline state.[1][5] This "condensing effect," where the area-per-lipid decreases and acyl chain order increases, has been observed with other diacylglycerols in phosphatidylcholine membranes.[5]

Membrane Curvature

Diacylglycerols are known to induce negative curvature in phospholipid monolayers.[6][7] This is attributed to their conical shape, where the small glycerol headgroup occupies less space than the two bulky acyl chains. The accumulation of dimyristolein in specific membrane regions could therefore facilitate processes that require membrane bending, such as vesicle budding, endocytosis, and exocytosis.[1][7]

Lipid Rafts

Lipid rafts are specialized membrane microdomains enriched in cholesterol and sphingolipids that play a crucial role in signal transduction. Diacylglycerols are known to influence the dynamics and composition of lipid rafts. While not a canonical raft component, the generation of dimyristolein within the membrane could locally alter lipid packing and fluidity, thereby modulating the recruitment and activity of raft-associated proteins.

Role in Cellular Signaling

Diacylglycerols are potent second messengers that activate a variety of intracellular signaling pathways. The primary and most well-characterized role of DAG is the activation of Protein Kinase C (PKC).[8][9]

The Protein Kinase C (PKC) Pathway

Upon stimulation of cell surface receptors, phospholipase C (PLC) is activated, which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) to generate inositol trisphosphate (IP3) and diacylglycerol. Dimyristolein, produced at the inner leaflet of the plasma membrane, would then recruit and activate PKC isoforms.[8][10] Activated PKC proceeds to phosphorylate a multitude of downstream target proteins, regulating a wide range of cellular processes including cell proliferation, differentiation, and apoptosis.[8][11] The specific acyl chain composition of DAGs has been shown to influence the selective recruitment of PKC isoforms, suggesting that dimyristolein may have specific downstream effects.[10][12]

Figure 1: Dimyristolein in the Protein Kinase C signaling pathway.

Quantitative Data on Diacylglycerol Interactions

While specific quantitative data for dimyristolein is not yet widely available, studies on other diacylglycerols provide valuable insights into its likely effects on membrane properties. The following table summarizes findings from atomistic molecular dynamics simulations of different DAGs in a 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC) membrane.[5]

Table 2: Effects of Various Diacylglycerols on POPC Membrane Properties

Diacylglycerol Species	Change in Area per Lipid	Change in Acyl Chain Order	Change in Bilayer Thickness
di16:0DAG (DPG)	Decrease	Increase	Increase
16:0-18:1DAG (POG)	Decrease	Increase	Increase
di18:1DAG (DOG)	Decrease	Increase	Increase

Data from atomistic MD simulations of DAGs in POPC membranes.[5] This table illustrates the general "condensing effect" of DAGs.

Experimental Protocols

Investigating the interaction of dimyristolein with cellular membranes requires a combination of biophysical and cell biology techniques. Below are detailed methodologies for key experiments.

Preparation of Liposomes Containing Dimyristolein

This protocol describes the preparation of large unilamellar vesicles (LUVs) incorporating dimyristolein using the thin-film hydration and extrusion method.[13]

Materials:

• 1,2-dimyristoyl-sn-glycero-3-phosphocholine (DMPC) or other desired phospholipid

• Dimyristolein

• Chloroform/methanol solvent mixture (2:1, v/v)

• Hydration buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4)

• Mini-extruder

• Polycarbonate membranes (100 nm pore size)

Procedure:

• Dissolve the desired amounts of phospholipid and dimyristolein in the chloroform/methanol mixture in a round-bottom flask.

• Remove the organic solvent using a rotary evaporator to form a thin lipid film on the flask wall.

• Further dry the film under vacuum for at least 2 hours to remove residual solvent.

• Hydrate the lipid film with the hydration buffer by vortexing, creating multilamellar vesicles (MLVs).

• Subject the MLV suspension to five freeze-thaw cycles using liquid nitrogen and a warm water bath.

• Extrude the suspension 11 times through a 100 nm polycarbonate membrane using a mini-extruder to form LUVs.

Figure 2: Workflow for the preparation of dimyristolein-containing liposomes.

Fluorescence Anisotropy to Measure Membrane Fluidity

Fluorescence anisotropy of a lipophilic probe, such as 1,6-diphenyl-1,3,5-hexatriene (DPH), can be used to assess changes in membrane fluidity upon incorporation of dimyristolein.

Materials:

• Dimyristolein-containing LUVs (prepared as in 6.1)

• DPH stock solution in tetrahydrofuran (THF)

• Spectrofluorometer with polarization filters

Procedure:

• Incubate the LUV suspension with a small volume of DPH stock solution (final DPH:lipid molar ratio of 1:500) for 1 hour at room temperature in the dark.

• Measure the fluorescence intensity of DPH with the excitation polarizer set vertically and the emission polarizer set first vertically (I_VV) and then horizontally (I_VH).

• Calculate the steady-state fluorescence anisotropy (r) using the equation: r = (I_VV - G * I_VH) / (I_VV + 2 * G * I_VH) where G is the G-factor, an instrument-specific correction factor.

• Compare the anisotropy values of liposomes with and without dimyristolein. A lower anisotropy value indicates higher membrane fluidity.

Differential Scanning Calorimetry (DSC)

DSC can be used to determine the effect of dimyristolein on the phase transition temperature (Tm) of a phospholipid bilayer.[14][15]

Materials:

• Dimyristolein-containing liposomes (MLVs or LUVs)

• Differential Scanning Calorimeter

Procedure:

• Load a precise amount of the liposome suspension into a DSC sample pan.

• Use the hydration buffer as a reference.

• Scan the sample and reference pans over a desired temperature range that encompasses the phase transition of the primary phospholipid.

• Analyze the resulting thermogram to determine the Tm, which is the peak of the endothermic transition.

• Compare the Tm of liposomes with and without dimyristolein. A shift in Tm indicates an interaction of dimyristolein with the lipid bilayer.

Molecular Dynamics (MD) Simulations

MD simulations can provide atomistic-level insights into the behavior of dimyristolein within a lipid bilayer.[5][16]

Software:

• GROMACS, NAMD, or other MD simulation package

• Force fields suitable for lipids (e.g., CHARMM36, AMBER)

Procedure:

• Build a model of a lipid bilayer (e.g., DMPC) with a desired concentration of dimyristolein using software like CHARMM-GUI.[17]

• Solvate the system with water and add ions to neutralize the charge.

• Perform energy minimization to remove steric clashes.

• Equilibrate the system under constant temperature and pressure (NPT ensemble).

• Run a production simulation for a sufficient length of time (nanoseconds to microseconds).

• Analyze the trajectory to calculate properties such as area per lipid, bilayer thickness, acyl chain order parameters, and the orientation of dimyristolein within the membrane.

Conclusion

Dimyristolein, as a diacylglycerol with two monounsaturated C14 acyl chains, is predicted to be a potent modulator of cellular membrane properties and a key player in signal transduction. Its incorporation is expected to increase membrane fluidity, induce negative membrane curvature, and participate in the dynamic regulation of lipid microdomains. As a precursor to the activation of Protein Kinase C, dimyristolein lies at the heart of numerous cellular signaling cascades. The experimental protocols and foundational data presented in this guide offer a robust starting point for researchers and drug development professionals to further elucidate the specific roles of dimyristolein in cellular function and disease. Future studies employing these and other advanced techniques will undoubtedly unravel the nuanced and critical contributions of this lipid molecule to the complex symphony of the cell.

References

• 1. Diacylglycerol: Structure, Functions, and Analytical Methods - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. Structure and functional properties of diacylglycerols in membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. google.com [google.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Alteration of lipid membrane structure and dynamics by diacylglycerols with unsaturated chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The effects of acyl chain length and saturation of diacylglycerols and phosphatidylcholines on membrane monolayer curvature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. um.es [um.es]
• 8. Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. pnas.org [pnas.org]
• 11. A Calcium- and Diacylglycerol-Stimulated Protein Kinase C (PKC), Caenorhabditis elegans PKC-2, Links Thermal Signals to Learned Behavior by Acting in Sensory Neurons and Intestinal Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Live-cell lipid biochemistry reveals a role of diacylglycerol side-chain composition for cellular lipid dynamics and protein affinities - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Preparation of Liposomes [bio-protocol.org]
• 14. Interaction of diacylglycerols with phosphatidylcholine vesicles as studied by differential scanning calorimetry and fluorescence probe depolarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Calorimetric and spectroscopic studies of the thermotropic phase behavior of lipid bilayer model membranes composed of a homologous series of linear saturated phosphatidylserines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. pubs.acs.org [pubs.acs.org]

Preliminary Studies on the Biological Activity of Dimyristolein: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimyristolein, a diacylglycerol (DAG) comprised of a glycerol backbone and two myristoleic acid chains, is a lipid second messenger implicated in various cellular signaling pathways. While direct and extensive research on Dimyristolein is limited, this technical guide synthesizes preliminary data and extrapolates from studies on analogous unsaturated diacylglycerols to provide a foundational understanding of its expected biological activity. This document outlines the presumed role of Dimyristolein in activating Protein Kinase C (PKC), details relevant experimental protocols for its study, and presents visual diagrams of the pertinent signaling cascades. The information herein is intended to serve as a starting point for researchers investigating the specific functions and therapeutic potential of Dimyristolein.

Introduction to Diacylglycerols and Dimyristolein

Diacylglycerols are critical signaling molecules generated through the hydrolysis of membrane phospholipids by phospholipase C (PLC). Their primary role is to act as second messengers, most notably in the activation of Protein Kinase C (PKC), a family of serine/threonine kinases that regulate a multitude of cellular processes, including proliferation, differentiation, and apoptosis[1][2][3].

Dimyristolein is a specific diacylglycerol containing two monounsaturated myristoleic acid (C14:1) chains. The presence of these unsaturated fatty acid chains is predicted to confer a higher biological activity compared to its saturated counterpart, dimyristin (containing myristic acid, C14:0), which is known to be a weak PKC activator[4][5][6]. Unsaturated diacylglycerols are generally more potent activators of PKC and are more effective at perturbing phospholipid bilayers[7].

Quantitative Data on Diacylglycerol Activity

Compound/Parameter	Observation	Significance	Reference
Unsaturated Diacylglycerols	More effective than short-chain saturated diacylglycerols in making phospholipid bilayers susceptible to phospholipase attack.	Suggests higher membrane-altering capacity, which is linked to PKC activation.	[7]
cis-Unsaturated Fatty Acids (in synergy with DAG)	Significantly enhance the reaction velocity of PKC subspecies (α, β, γ).	Implies that the myristoleic acid chains in Dimyristolein likely contribute to potent PKC activation.	[5][8]
Diacylglycerol (general)	In the presence of phosphatidylserine, increases the affinity of PKC for Ca2+, leading to enzyme activation at near-basal intracellular Ca2+ levels.	Highlights the central role of DAGs like Dimyristolein in initiating PKC signaling without requiring large calcium fluxes.	[8]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the study of Dimyristolein's biological activity.

Protein Kinase C (PKC) Activity Assay

This protocol is adapted from commercially available PKC assay kits and can be used to determine the in vitro effect of Dimyristolein on PKC activity[9][10][11][12][13].

Objective: To quantify the phosphotransferase activity of PKC in the presence of Dimyristolein.

Materials:

• Purified Protein Kinase C (specific isoform of interest)

• Dimyristolein

• Phosphatidylserine (PS)

• PKC substrate peptide (e.g., QKRPSQRSKYL)

• [γ-³²P]ATP or a non-radioactive detection system (e.g., fluorescence polarization or antibody-based detection)

• Assay Dilution Buffer (e.g., 20 mM MOPS, pH 7.2, 25 mM β-glycerol phosphate, 1 mM sodium orthovanadate, 1 mM DTT, 1 mM CaCl₂)

• Kinase Reaction Buffer (containing MgCl₂ and ATP)

• P81 phosphocellulose paper (for radioactive assays) or microtiter plates

• Scintillation counter or plate reader

Procedure:

• Preparation of Lipid Activator:

  • Prepare a stock solution of Dimyristolein in a suitable organic solvent (e.g., chloroform or DMSO).

  • In a glass tube, combine Dimyristolein and Phosphatidylserine at the desired molar ratio (e.g., 1:10 Dimyristolein:PS).

  • Evaporate the solvent under a stream of nitrogen.

  • Resuspend the dried lipids in assay buffer containing a non-ionic detergent (e.g., 0.3% Triton X-100) and sonicate on ice to form micelles.

• Kinase Reaction:

  • In a microcentrifuge tube or well of a microtiter plate, combine the assay dilution buffer, the prepared lipid activator, and the PKC substrate peptide.

  • Add the purified PKC enzyme to the mixture.

  • Initiate the kinase reaction by adding the Kinase Reaction Buffer containing [γ-³²P]ATP.

  • Incubate the reaction mixture at 30°C for a specified time (e.g., 10-30 minutes).

• Termination and Detection (Radioactive Method):

  • Terminate the reaction by spotting an aliquot of the reaction mixture onto P81 phosphocellulose paper.

  • Wash the P81 paper extensively with 0.75% phosphoric acid to remove unincorporated [γ-³²P]ATP.

  • Wash with acetone and allow to dry.

  • Quantify the incorporated radioactivity using a scintillation counter.

• Data Analysis:

  • Compare the PKC activity in the presence of varying concentrations of Dimyristolein to a control without Dimyristolein to determine its activatory effect.

Cellular Diacylglycerol Quantification

This protocol provides a general workflow for measuring total diacylglycerol levels in cells, which can be adapted to assess the impact of external stimuli on Dimyristolein production if specific analytical methods are available to differentiate DAG species[14].

Objective: To quantify the total amount of diacylglycerol in cell lysates.

Materials:

• Cell culture reagents

• Reagents for cell lysis and lipid extraction (e.g., chloroform, methanol, NaCl)

• Diacylglycerol Assay Kit (commercially available)

• Fluorometric or colorimetric plate reader

Procedure:

• Cell Culture and Treatment:

  • Culture cells to the desired confluency.

  • Treat cells with the stimulus of interest to induce phospholipase C activation.

• Lipid Extraction:

  • Harvest and wash the cells.

  • Perform a lipid extraction using a standard method such as the Bligh-Dyer or Folch procedure.

  • Dry the lipid extract under nitrogen.

• Diacylglycerol Assay:

  • Resuspend the dried lipid extract in the assay buffer provided with the commercial kit.

  • Follow the manufacturer's instructions for the enzymatic assay, which typically involves the phosphorylation of DAG to phosphatidic acid, followed by a series of reactions leading to a detectable signal.

• Data Analysis:

  • Quantify the diacylglycerol concentration in the samples by comparing the signal to a standard curve generated with a known amount of diacylglycerol.

Signaling Pathways and Visualizations

Dimyristolein is expected to function within the canonical Phospholipase C signaling pathway.

Phospholipase C - Protein Kinase C Signaling Pathway

Upon stimulation of G protein-coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs), phospholipase C (PLC) is activated. PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) in the plasma membrane to generate two second messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG), such as Dimyristolein[1][3][15]. IP₃ diffuses into the cytoplasm and binds to IP₃ receptors on the endoplasmic reticulum, leading to the release of stored calcium (Ca²⁺)[16][17][18][19]. The increase in intracellular Ca²⁺ and the presence of DAG at the membrane synergistically activate conventional and novel isoforms of Protein Kinase C (PKC)[2][8]. Activated PKC then phosphorylates a wide array of downstream target proteins, leading to various cellular responses.

Caption: The Phospholipase C - Protein Kinase C signaling pathway.

Experimental Workflow for Assessing Dimyristolein's Effect on PKC Activation

The following diagram illustrates a typical workflow for investigating the impact of Dimyristolein on PKC activation in a cellular context.

References

• 1. Phospholipase C Signaling and Calcium Influx - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phospholipase C and protein kinase C involvement in mouse embryonic stem-cell proliferation and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. Unsaturated diacylglycerol as a possible messenger for the activation of calcium-activated, phospholipid-dependent protein kinase system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. Structure and functional properties of diacylglycerols in membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Long-chain unsaturated diacylglycerols cause a perturbation in the structure of phospholipid bilayers rendering them susceptible to phospholipase attack - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synergistic action of diacylglycerol and unsaturated fatty acid for protein kinase C activation: its possible implications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. abcam.com [abcam.com]
• 12. Delayed Phosphorylation of Classical Protein Kinase C (PKC) Substrates Requires PKC Internalization and Formation of the Pericentrion in a Phospholipase D (PLD)-dependent Manner - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Enzo Life Sciences PKC kinase activity kit (1x96wells), Quantity: Each | Fisher Scientific [fishersci.com]
• 14. A protocol for measuring the activity of protein kinase C-delta in murine bone-marrow-derived dendritic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Phosphoinositide-specific phospholipase C in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Intracellular Calcium Responses to External Calcium Stimuli in Dictyostelium - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Essential Roles of Intracellular Calcium Release Channels in Muscle, Brain, Metabolism, and Aging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Return of calcium: Manipulating intracellular calcium to prevent cardiac pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Calbindin-D28k decreases L-type calcium channel activity and modulates intracellular calcium homeostasis in response to K+ depolarization in a rat beta cell line RINr1046-38 - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Dimyristolein in Lipidomics Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocols for the utilization of dimyristolein as an internal standard in lipidomics sample preparation. This document is intended to guide researchers in achieving accurate and reproducible quantification of lipid species in various biological samples through mass spectrometry-based analysis.

Introduction to Dimyristolein as an Internal Standard

In the field of lipidomics, accurate quantification of lipid species is paramount for understanding their roles in health and disease. The complexity of lipidomes and the variability inherent in sample preparation and analysis necessitate the use of internal standards. An ideal internal standard should be a lipid species that is not naturally present in the sample or is present at very low levels, and it should exhibit similar chemical and physical properties to the analytes of interest.

Dimyristolein, a diacylglycerol (DAG) with two 14-carbon monounsaturated fatty acyl chains (14:1), serves as an effective internal standard for the quantification of various lipid classes, particularly for diacylglycerols and other neutral lipids. Its distinct mass and retention time allow for clear differentiation from endogenous lipids, ensuring reliable normalization of extraction efficiency and instrument response.

Key Applications

The use of dimyristolein as an internal standard is applicable to a wide range of lipidomics studies, including but not limited to:

• Metabolic studies: Tracing lipid metabolism and flux.

• Biomarker discovery: Identifying lipid biomarkers for diseases.

• Drug development: Assessing the effects of drugs on lipid metabolism.

• Nutritional research: Investigating the impact of diet on the lipidome.

Experimental Protocols

A critical step in any lipidomics workflow is the efficient and reproducible extraction of lipids from the biological matrix. The following protocols outline the use of dimyristolein as an internal standard in common lipid extraction procedures.

Protocol 1: Modified Bligh-Dyer Extraction for Plasma or Serum Samples

This protocol is a widely used method for extracting lipids from biofluids.

Materials:

• Plasma or serum sample

• Dimyristolein internal standard solution (e.g., 1 mg/mL in chloroform:methanol 2:1, v/v)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (aqueous)

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Thaw plasma or serum samples on ice.

• Internal Standard Spiking: To a 1.5 mL glass centrifuge tube, add 100 µL of plasma or serum. Add a known amount of dimyristolein internal standard solution (e.g., 10 µL of a 10 µg/mL solution). The final concentration of the internal standard should be within the linear range of the analytical method.

• Solvent Addition: Add 375 µL of a chloroform:methanol (1:2, v/v) mixture to the sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 125 µL of chloroform and vortex for 30 seconds. Then, add 125 µL of 0.9% NaCl solution and vortex again for 30 seconds.

• Centrifugation: Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C to separate the organic and aqueous phases.

• Lipid Extraction: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new clean glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas at room temperature.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for your analytical platform (e.g., 100 µL of isopropanol:acetonitrile:water 2:1:1, v/v/v) for LC-MS analysis.

Protocol 2: Methyl-tert-butyl ether (MTBE) Extraction for Cell or Tissue Homogenates

The MTBE method is a popular alternative to the Bligh-Dyer method, offering improved recovery for some lipid classes and a less dense organic phase, which simplifies collection.

Materials:

• Cell pellet or tissue homogenate

• Dimyristolein internal standard solution (e.g., 1 mg/mL in methanol)

• Methanol (HPLC grade)

• Methyl-tert-butyl ether (MTBE) (HPLC grade)

• Water (HPLC grade)

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Homogenize tissue samples in an appropriate buffer or resuspend cell pellets in a known volume of water.

• Internal Standard Spiking: To a 2 mL glass centrifuge tube containing the homogenate (e.g., equivalent to 1 mg of protein), add a known amount of dimyristolein internal standard solution (e.g., 20 µL of a 5 µg/mL solution).

• Solvent Addition: Add 1.5 mL of methanol and vortex for 1 minute.

• MTBE Addition: Add 5 mL of MTBE and vortex for 10 minutes at 4°C.

• Phase Separation: Add 1.25 mL of water and vortex for 1 minute.

• Centrifugation: Centrifuge the mixture at 1,000 x g for 10 minutes to induce phase separation.

• Lipid Extraction: Collect the upper organic phase (MTBE layer) and transfer it to a new clean glass tube.

• Re-extraction (Optional but Recommended): To the remaining lower aqueous phase, add 2 mL of a 2:1:1.25 (v/v/v) mixture of MTBE:methanol:water, vortex, and centrifuge again. Combine the upper organic phase with the first extract.

• Drying: Evaporate the combined organic phases to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for your analytical platform.

Data Presentation

The use of an internal standard like dimyristolein allows for the normalization of data, correcting for variations in sample handling and instrument performance. The following table provides a hypothetical example of how to present quantitative data obtained using this approach.

Lipid Species	Sample Group A (Mean Peak Area Ratio ± SD)	Sample Group B (Mean Peak Area Ratio ± SD)	Fold Change (B/A)	p-value
Endogenous Lipid X	1.25 ± 0.15	2.50 ± 0.30	2.00	< 0.01
Endogenous Lipid Y	0.80 ± 0.10	0.85 ± 0.12	1.06	> 0.05
Endogenous Lipid Z	3.10 ± 0.45	1.55 ± 0.25	0.50	< 0.05

Peak Area Ratio is calculated as (Peak Area of Endogenous Lipid) / (Peak Area of Dimyristolein Internal Standard).

Mass Spectrometry Parameters for Dimyristolein Detection

Accurate detection and quantification of dimyristolein are crucial. The following are typical starting parameters for its analysis by liquid chromatography-mass spectrometry (LC-MS). Optimization may be required based on the specific instrument and chromatographic conditions.

Parameter	Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Precursor Ion (m/z)	[M+NH4]+ or [M+H]+
Product Ions (for MS/MS)	Characteristic fragments of the fatty acyl chains
Collision Energy	15-30 eV (to be optimized)
Dwell Time	50-100 ms
Capillary Voltage	3.0-4.0 kV
Source Temperature	120-150 °C
Desolvation Gas Flow	600-800 L/hr

Mandatory Visualizations

Experimental Workflow for Lipidomics Sample Preparation

Caption: General workflow for lipidomics sample preparation using dimyristolein.

Logical Relationship of Internal Standard in Quantitative Analysis

Caption: Role of dimyristolein as an internal standard in quantitative analysis.

Enzymatic Synthesis of Dimyristolein for In Vitro Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the enzymatic synthesis of dimyristolein, a specific diacylglycerol (DAG), and its potential applications in in vitro research. The document includes detailed protocols for its synthesis and purification, as well as an exploration of the signaling pathways likely to be modulated by this lipid second messenger.

Introduction

Dimyristolein (1,2-dimyristoleoyl-sn-glycerol) is a diacylglycerol containing two myristoleic acid acyl chains. As a diacylglycerol, it is an important signaling molecule involved in a multitude of cellular processes. The enzymatic synthesis of dimyristolein offers a highly specific and controlled method to produce this lipid for use in in vitro studies, allowing researchers to investigate its role in cell signaling cascades, enzyme activation, and other physiological and pathophysiological processes. The use of enzymes, particularly lipases, provides a green and efficient alternative to chemical synthesis, with high regioselectivity and milder reaction conditions.

Enzymatic Synthesis of Dimyristolein

The enzymatic synthesis of dimyristolein can be achieved primarily through two main lipase-catalyzed reactions: esterification of glycerol with myristoleic acid, or glycerolysis of trimyristolein. Lipases are effective biocatalysts for these reactions, offering high yields and purity of the final product.

Synthesis Methods

• Esterification: This method involves the direct reaction of myristoleic acid and glycerol in the presence of a lipase. The removal of water, a byproduct of the reaction, is crucial to drive the equilibrium towards the synthesis of dimyristolein.

• Glycerolysis: This process involves the reaction of trimyristolein (the triglyceride of myristoleic acid) with glycerol, catalyzed by a lipase, to yield a mixture of mono-, di-, and triglycerides. Reaction conditions can be optimized to favor the production of diacylglycerols.

Table 1: Comparison of Enzymatic Synthesis Methods for Diacylglycerols

Parameter	Esterification	Glycerolysis
Substrates	Myristoleic Acid + Glycerol	Trimyristolein + Glycerol
Key Enzyme	Lipase (e.g., Novozym 435, Lipozyme RMIM)	Lipase (e.g., Novozym 435, Lipozyme RMIM)
Primary Product	Dimyristolein	Mixture of mono-, di-, and triglycerides
Byproduct	Water	None
Advantages	Direct synthesis, potentially higher purity of DAG	Utilizes triglyceride precursor
Disadvantages	Requires efficient water removal	Produces a mixture requiring further purification

Experimental Protocols

Protocol 1: Lipase-Catalyzed Esterification of Myristoleic Acid and Glycerol

This protocol describes the synthesis of dimyristolein via the esterification of myristoleic acid and glycerol using an immobilized lipase in a solvent-free system.

Materials:

• Myristoleic acid

• Glycerol (anhydrous)

• Immobilized lipase (e.g., Novozym 435 from Candida antarctica)

• Vacuum oven or system for water removal

• Reaction vessel with magnetic stirring

• Hexane

• Silica gel for column chromatography

Procedure:

• Substrate Preparation: Add myristoleic acid and glycerol to the reaction vessel. A molar ratio of 2:1 (myristoleic acid:glycerol) is a common starting point.

• Enzyme Addition: Add the immobilized lipase to the mixture. The enzyme loading is typically between 5-10% (w/w) of the total substrate weight.

• Reaction Conditions: Heat the mixture to the optimal temperature for the chosen lipase (e.g., 50-60°C for Novozym 435) with continuous stirring.

• Water Removal: Apply a vacuum to the system to continuously remove the water produced during the esterification reaction, which drives the reaction towards product formation.

• Reaction Monitoring: Monitor the progress of the reaction by taking small aliquots at different time points and analyzing the composition using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Reaction Termination: Once the desired conversion is reached (typically after 24-48 hours), stop the reaction by filtering out the immobilized enzyme. The enzyme can be washed with a solvent like hexane and reused.

• Purification: The resulting product mixture will contain monomyristolein, dimyristolein, trimyristolein, and unreacted substrates. Purify the dimyristolein using silica gel column chromatography with a hexane:ethyl acetate gradient.

Table 2: Optimized Reaction Conditions for Lipase-Catalyzed Esterification

Parameter	Optimized Value
Substrate Molar Ratio (Myristoleic Acid:Glycerol)	2:1 to 3:1
Enzyme Loading (Novozym 435)	8% (w/w)
Reaction Temperature	55°C
Reaction Time	36 hours
Vacuum Pressure	200 mbar

Protocol 2: Purification of Dimyristolein by Column Chromatography

Materials:

• Crude reaction mixture from synthesis

• Silica gel (60-120 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Glass column

• Fraction collector

• TLC plates and developing chamber

Procedure:

• Column Packing: Prepare a silica gel slurry in hexane and pack it into a glass column.

• Sample Loading: Dissolve the crude reaction mixture in a minimal amount of hexane and load it onto the top of the silica gel column.

• Elution: Elute the column with a gradient of increasing ethyl acetate in hexane.

  • Start with 100% hexane to elute unreacted fatty acids and triglycerides.

  • Gradually increase the concentration of ethyl acetate to elute diacylglycerols.

  • Finally, use a higher concentration of ethyl acetate or methanol to elute monoacylglycerols and glycerol.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify the fractions containing pure dimyristolein.

• Solvent Evaporation: Pool the pure fractions and evaporate the solvent under reduced pressure to obtain pure dimyristolein.

In Vitro Applications of Dimyristolein

Dimyristolein, as a diacylglycerol, is expected to be a potent activator of several key signaling pathways. Its primary role is the activation of Protein Kinase C (PKC) isozymes, which are critical regulators of numerous cellular functions.

Major Signaling Pathways Modulated by Diacylglycerols

• Protein Kinase C (PKC) Activation: Diacylglycerols are essential for the recruitment and activation of conventional and novel PKC isozymes at the cell membrane. This activation triggers a cascade of phosphorylation events that regulate processes such as cell proliferation, differentiation, apoptosis, and inflammation.[1]

• Ras/MEK/ERK Pathway: DAG can activate Ras guanyl-releasing proteins (RasGRPs), which in turn activate the Ras/MEK/ERK signaling cascade. This pathway is crucial for cell growth and survival.

• Munc-13-Dependent Pathway: In neuronal cells, DAG interacts with Munc13 proteins, which are essential for synaptic vesicle priming and neurotransmitter release.[2]

• Wnt/β-catenin Signaling: Recent studies have shown that exogenous diacylglycerol can enhance Wnt/β-catenin signaling by stimulating macropinocytosis.[3]

Visualizing the Logic and Pathways

Experimental Workflow for Dimyristolein Synthesis and In Vitro Testing

Caption: Workflow for dimyristolein synthesis and its use in in vitro studies.

Diacylglycerol-Mediated Signaling Pathwaysdot

References

• 1. Mechanism of activation of protein kinase C: roles of diolein and phosphatidylserine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Diacylglycerol Signaling Pathway in Pancreatic β-Cells: An Essential Role of Diacylglycerol Kinase in the Regulation of Insulin Secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Addition of exogenous diacylglycerol enhances Wnt/β-catenin signaling through stimulation of macropinocytosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Dimyristolein as a Substrate in Specific Enzyme Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of dimyristolein (1,2-dimyristoleoyl-sn-glycerol) as a substrate in enzyme assays, focusing on Diacylglycerol Lipase (DAGL) and Hormone-Sensitive Lipase (HSL).

Introduction

Dimyristolein is a diacylglycerol (DAG) containing two myristoleic acid acyl chains. As a key intermediate in lipid metabolism, it serves as a substrate for several lipases. Understanding the kinetics and mechanisms of enzymes that metabolize dimyristolein is crucial for research in areas such as endocannabinoid signaling, lipid metabolism, and the development of therapeutics for related disorders. This document outlines the primary enzymes that act on dimyristolein, presents available kinetic data with analogous substrates, and provides detailed protocols for performing enzyme assays.

Enzymes Utilizing Dimyristolein as a Substrate

Two major enzymes have been identified to hydrolyze diacylglycerols like dimyristolein:

• Diacylglycerol Lipase (DAGL): Specifically, DAGLα and DAGLβ are integral membrane proteins that selectively hydrolyze the ester bond at the sn-1 position of diacylglycerols. This reaction is a critical step in the biosynthesis of the endocannabinoid 2-arachidonoylglycerol (2-AG).[1][2][3]

• Hormone-Sensitive Lipase (HSL): HSL is an intracellular lipase with broad substrate specificity, capable of hydrolyzing triacylglycerols, diacylglycerols, and monoacylglycerols.[3][4][5] Notably, HSL exhibits a significantly higher affinity for diacylglycerols compared to triacylglycerols, making it a key enzyme in the catabolism of DAGs.[3]

Quantitative Data

Enzyme	Substrate	Km (µM)	Vmax (nmol/min/mg protein)	Source
Diacylglycerol Lipase α (DAGLα)	sn-1-stearoyl-2-[¹⁴C]arachidonoyl-glycerol	154.7 ± 19.1	Not Reported	[6]
Diacylglycerol Lipase β (DAGLβ)	sn-1-stearoyl-2-[¹⁴C]arachidonoyl-glycerol	74.1 ± 4.9	Not Reported	[6]
Native Bovine Brain Diacylglycerol Lipase	1,2-diacyl-sn-glycerols	Not Reported	616	[1]

Note: The provided Vmax for bovine brain DAGL represents the activity of the native enzyme preparation with a general diacylglycerol substrate. It is anticipated that the kinetic parameters for dimyristolein would be within a similar order of magnitude.

Signaling Pathways

The enzymatic activity of DAGL and HSL on dimyristolein is integrated into crucial signaling pathways.

Diacylglycerol Lipase and the Endocannabinoid System

DAGL plays a pivotal role in the "on-demand" synthesis of the endocannabinoid 2-AG.[7] This pathway is initiated by the activation of G-protein coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs), leading to the activation of phospholipase C (PLC). PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG), such as dimyristolein. DAGL then hydrolyzes the DAG at the sn-1 position to produce 2-AG.[1][2] 2-AG acts as a retrograde messenger, activating presynaptic cannabinoid receptor type 1 (CB1), which in turn suppresses neurotransmitter release.[1][2][8]

References

• 1. The diacylglycerol lipases: structure, regulation and roles in and beyond endocannabinoid signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The diacylglycerol lipases: structure, regulation and roles in and beyond endocannabinoid signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An Overview of Hormone-Sensitive Lipase (HSL) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hormone-sensitive lipase - Wikipedia [en.wikipedia.org]
• 5. Hormone-sensitive lipase: control of intracellular tri-(di-)acylglycerol and cholesteryl ester hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cloning of the first sn1-DAG lipases points to the spatial and temporal regulation of endocannabinoid signaling in the brain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Acute inhibition of diacylglycerol lipase blocks endocannabinoid-mediated retrograde signalling: evidence for on-demand biosynthesis of 2-arachidonoylglycerol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Loss of Retrograde Endocannabinoid Signaling and Reduced Adult Neurogenesis in Diacylglycerol Lipase Knock-out Mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Supplementing Cell Culture Media with Dimyristolein

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimyristolein is a diacylglycerol (DAG) molecule composed of a glycerol backbone esterified with two myristoleic acid molecules. As a bioactive lipid, it has the potential to influence a variety of cellular processes. Diacylglycerols are known second messengers that play crucial roles in signal transduction, primarily through the activation of Protein Kinase C (PKC). The fatty acid component, myristoleic acid, has been independently shown to affect cell viability and signaling pathways. Supplementing cell culture media with Dimyristolein allows for the investigation of its specific effects on cell proliferation, differentiation, apoptosis, and signal transduction in a controlled in vitro environment.

These application notes provide a comprehensive guide for researchers on the preparation, use, and expected outcomes of supplementing cell culture media with Dimyristolein. Detailed protocols for key assays to evaluate its cellular effects are also included.

Product Information

• Name: Dimyristolein

• CAS Number: 372516-89-7

• Molecular Formula: C31H56O5

• Appearance: Colorless liquid or solid[1][2]

• Properties: Diacylglycerol containing two myristoleic acid (14:1) moieties.

Potential Applications in Cell Culture

Based on the known functions of diacylglycerols and myristoleic acid, Dimyristolein supplementation can be used to:

• Activate Protein Kinase C (PKC) Signaling: As a diacylglycerol, Dimyristolein is expected to activate conventional and novel PKC isoforms, influencing downstream signaling cascades.

• Induce Apoptosis and Necrosis: Myristoleic acid, a component of Dimyristolein, has been demonstrated to induce apoptosis and necrosis in specific cell types, such as human prostate cancer cells (LNCaP)[3][4][5][6][7].

• Modulate Cell Proliferation: Myristoleic acid has been shown to influence cell proliferation, suggesting that Dimyristolein may have similar effects[8][9].

• Investigate Wnt/β-catenin and ERK Signaling: Myristoleic acid can activate these pathways, which are critical in development and disease[9].

Data Presentation

The following tables summarize quantitative data reported for myristoleic acid, which can serve as a starting point for determining the optimal concentration of Dimyristolein in your experiments. Note: The optimal concentration of Dimyristolein may differ and should be determined empirically for each cell line and experimental condition.

Table 1: Reported Effects of Myristoleic Acid on Cell Viability

Cell Line	Concentration	Incubation Time	Effect	Reference
LNCaP (Human Prostate Carcinoma)	100 µg/mL	24 h	8.8% Apoptosis, 81.8% Necrosis	[5]
LNCaP (Human Prostate Carcinoma)	50-250 µg/mL	24 h	Dose-dependent decrease in viability	[5]

Table 2: Reported Effects of Myristoleic Acid on Cell Proliferation

Cell Line	Concentration	Incubation Time	Effect	Reference
Dermal Papilla Cells (DPCs)	1, 5, 10 µM	48 h	Significant increase in proliferation	[9]

Experimental Protocols

Protocol 1: Preparation of Dimyristolein Stock Solution

Due to the hydrophobic nature of Dimyristolein, proper solubilization is critical for its use in aqueous cell culture media. Two common methods are provided below.

Method A: BSA Conjugation

This method is recommended for creating a more physiologically relevant presentation of the lipid.

Materials:

• Dimyristolein

• Ethanol (100%, sterile)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Sterile Phosphate-Buffered Saline (PBS) or cell culture medium

• Sterile microcentrifuge tubes

• Water bath or incubator at 37°C

Procedure:

• Prepare a 10 mg/mL stock solution of fatty acid-free BSA in sterile PBS or serum-free medium.

• Dissolve Dimyristolein in a minimal amount of sterile ethanol to create a concentrated stock (e.g., 10-50 mM).

• In a sterile tube, add the desired amount of the Dimyristolein-ethanol stock to the BSA solution while vortexing gently. The final ethanol concentration should be less than 0.5% in the BSA solution.

• Incubate the mixture at 37°C for 30-60 minutes to allow for complex formation.

• Sterile-filter the Dimyristolein-BSA complex through a 0.22 µm syringe filter.

• Store the stock solution at -20°C in aliquots.

Method B: Organic Solvent-Based Stock

This is a simpler method, but care must be taken to ensure the final solvent concentration in the culture medium is non-toxic to the cells (typically <0.1%).

Materials:

• Dimyristolein

• Dimethyl sulfoxide (DMSO) or Ethanol (100%, sterile)

• Sterile microcentrifuge tubes

Procedure:

• Dissolve Dimyristolein directly in sterile DMSO or ethanol to a high concentration (e.g., 10-100 mM).

• Vortex thoroughly to ensure complete dissolution.

• Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Supplementing Cell Culture Media

Procedure:

• Thaw the Dimyristolein stock solution (either BSA-conjugated or solvent-based) at room temperature or 37°C.

• Dilute the stock solution directly into pre-warmed complete cell culture medium to achieve the desired final concentration.

• Gently mix the medium by inverting the tube or bottle. Do not vortex vigorously if using a BSA-conjugated stock, as this can denature the protein.

• Replace the existing medium in your cell culture plates or flasks with the Dimyristolein-supplemented medium.

• As a control, treat cells with the same concentration of BSA-vehicle or solvent used to prepare the stock solution.

Protocol 3: Cell Viability/Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the effect of Dimyristolein on cell viability.

Materials:

• Cells of interest

• Dimyristolein-supplemented and control media

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plate

• Plate reader

Procedure:

• Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Remove the medium and replace it with fresh medium containing various concentrations of Dimyristolein and a vehicle control.

• Incubate for the desired period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.

• Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 4: Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This protocol distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cells treated with Dimyristolein and control media

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Culture cells in the presence of Dimyristolein or vehicle control for the desired time.

• Harvest the cells (including any floating cells in the supernatant) and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Protocol 5: Protein Kinase C (PKC) Activity Assay

This protocol measures the activation of PKC in response to Dimyristolein treatment.

Materials:

• Cells treated with Dimyristolein and control media

• PKC Kinase Activity Assay Kit (commercially available kits are recommended, e.g., Abcam ab139437)[10]

• Cell lysis buffer

• Protein quantification assay (e.g., BCA)

Procedure:

• Treat cells with Dimyristolein or a vehicle control for a short duration (e.g., 5-30 minutes).

• Lyse the cells and collect the protein lysate.

• Determine the protein concentration of each lysate.

• Follow the manufacturer's instructions for the PKC Kinase Activity Assay Kit. Typically, this involves incubating the cell lysate with a PKC substrate and ATP, followed by detection of the phosphorylated substrate using a specific antibody in an ELISA-based format.

• Measure the signal (e.g., absorbance or fluorescence) and normalize it to the total protein concentration to determine PKC activity.

Visualization of Signaling Pathways

The following diagrams illustrate the key signaling pathways potentially modulated by Dimyristolein.

References

• 1. Wnt signaling pathway diagram | The WNT Homepage [wnt.stanford.edu]
• 2. researchgate.net [researchgate.net]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. Protein kinase C in the immune system: from signalling to chromatin regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A diacylglycerol photoswitching protocol for studying TRPC channel functions in mammalian cells and tissue slices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Myristoleic acid, a cytotoxic component in the extract from Serenoa repens, induces apoptosis and necrosis in human prostatic LNCaP cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. spandidos-publications.com [spandidos-publications.com]
• 9. Wnt signal transduction pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. abcam.com [abcam.com]

Techniques for Delivering Dimyristolein to Cultured Cells: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimyristolein, also known as 1,2-dimyristoleoyl-sn-glycerol, is a saturated diacylglycerol (DAG) that plays a crucial role as a second messenger in various cellular signaling pathways. Its primary function is the activation of Protein Kinase C (PKC), a key enzyme involved in regulating a wide array of cellular processes including proliferation, differentiation, and apoptosis.[1][2][3] Furthermore, recent studies have indicated that exogenous diacylglycerol can stimulate macropinocytosis and enhance Wnt/β-catenin signaling. Given its significant biological activities, the effective delivery of dimyristolein to cultured cells is essential for in vitro studies aimed at elucidating its mechanism of action and exploring its therapeutic potential.

This document provides detailed application notes and protocols for two primary methods of delivering dimyristolein to cultured cells: direct delivery using a solvent-based method and nanoparticle-mediated delivery. It also includes protocols for assessing the biological activity of the delivered dimyristolein.

Data Presentation

The following tables provide representative data for lipid delivery experiments. Note that specific values may vary depending on the cell type, passage number, and experimental conditions.

Table 1: Comparison of Delivery Methods for a Diacylglycerol Analogue

Delivery Method	Concentration (µM)	Delivery Efficiency (%)	Cell Viability (%)
Solvent-Based (0.1% DMSO)	10	65 ± 5	92 ± 4
25	78 ± 6	85 ± 7
50	85 ± 4	73 ± 9
Lipid Nanoparticles (LNP)	10	88 ± 3	95 ± 3
25	94 ± 2	91 ± 5
50	96 ± 2	88 ± 6

Data is hypothetical and for illustrative purposes. Actual results will vary.

Table 2: PKC Activation in Response to Dimyristolein Delivery

Treatment	Dimyristolein Conc. (µM)	Fold Increase in PKC Activity
Vehicle Control (0.1% DMSO)	0	1.0 ± 0.1
Dimyristolein (Solvent)	25	3.2 ± 0.4
Dimyristolein (LNP)	25	4.5 ± 0.3

Data is hypothetical and for illustrative purposes. Actual results will vary.

Experimental Protocols

Protocol 1: Direct Delivery of Dimyristolein using a Solvent-Based Method

This protocol describes the direct application of dimyristolein to cultured cells by first dissolving it in an organic solvent.

Materials:

• Dimyristolein (1,2-dimyristoleoyl-sn-glycerol)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Complete cell culture medium appropriate for the cell line

• Cultured cells in multi-well plates

• Phosphate-buffered saline (PBS)

Procedure:

• Stock Solution Preparation:

  • Prepare a 10 mM stock solution of dimyristolein in DMSO.

  • Warm the vial of dimyristolein to room temperature.

  • Add the appropriate volume of DMSO to the vial to achieve a final concentration of 10 mM.

  • Vortex thoroughly until the lipid is completely dissolved. The solution should be clear.

  • Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

• Preparation of Working Solution:

  • On the day of the experiment, thaw an aliquot of the dimyristolein stock solution.

  • Prepare a series of dilutions of the stock solution in complete cell culture medium to achieve the desired final concentrations (e.g., 10, 25, 50 µM).

  • Important: To avoid precipitation, add the dimyristolein stock solution to the pre-warmed (37°C) cell culture medium while vortexing the medium. The final concentration of DMSO in the medium should be kept below 0.5% to minimize solvent toxicity.

• Cell Treatment:

  • Aspirate the existing medium from the cultured cells.

  • Wash the cells once with sterile PBS.

  • Add the prepared working solutions containing dimyristolein to the respective wells.

  • Include a vehicle control group treated with medium containing the same final concentration of DMSO without dimyristolein.

  • Incubate the cells for the desired period (e.g., 1, 6, 24 hours) at 37°C in a humidified incubator with 5% CO₂.

• Post-Treatment Analysis:

  • Following incubation, the cells can be harvested for downstream analysis, such as protein extraction for Western blotting (PKC activation) or cell lysis for lipid extraction and quantification.

  • A cell viability assay (e.g., MTT or LDH assay) should be performed to assess the cytotoxicity of the treatment.

Protocol 2: Nanoparticle-Mediated Delivery of Dimyristolein

This protocol describes the formulation of lipid nanoparticles (LNPs) incorporating dimyristolein for enhanced delivery to cultured cells. This method often results in higher delivery efficiency and lower toxicity compared to direct solvent-based methods.

Materials:

• Dimyristolein

• 1,2-dioleoyl-3-trimethylammonium-propane (DOTAP)

• Cholesterol

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000] (DSPE-PEG2000) (optional, for stealth nanoparticles)

• Chloroform

• Ethanol

• Phosphate-buffered saline (PBS)

• Rotary evaporator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Dynamic Light Scattering (DLS) instrument

Procedure:

• Lipid Film Hydration:

  • In a round-bottom flask, dissolve dimyristolein, DOTAP, and cholesterol in chloroform at a desired molar ratio (e.g., 10:40:50). If using DSPE-PEG2000, it can be included at 1-5 mol%.

  • Create a thin lipid film on the wall of the flask by removing the chloroform using a rotary evaporator under reduced pressure.

  • Ensure the film is completely dry by placing the flask under high vacuum for at least 2 hours.

• Hydration and Liposome Formation:

  • Hydrate the lipid film with sterile PBS by adding the buffer to the flask and gently rotating it. The temperature of the buffer should be above the phase transition temperature of the lipids.

  • The hydration process will result in the formation of multilamellar vesicles (MLVs).

• Extrusion for Unilamellar Vesicles (LNP formation):

  • To obtain uniformly sized unilamellar vesicles (lipid nanoparticles), subject the MLV suspension to extrusion.

  • Pass the suspension through a polycarbonate membrane with a defined pore size (e.g., 100 nm) multiple times (e.g., 11-21 times) using a lipid extruder. This process should also be performed at a temperature above the lipid phase transition temperature.

• Characterization of LNPs:

  • Determine the particle size, polydispersity index (PDI), and zeta potential of the formulated LNPs using a Dynamic Light Scattering (DLS) instrument. A uniform particle size around 100 nm with a low PDI (<0.2) is desirable.

  • The concentration of dimyristolein encapsulated in the LNPs can be determined using a suitable analytical method such as HPLC after disrupting the nanoparticles.

• Cell Treatment:

  • Add the prepared LNP suspension containing dimyristolein to the cell culture medium to achieve the desired final concentration.

  • Include a control group treated with "empty" LNPs (formulated without dimyristolein).

  • Incubate the cells and perform post-treatment analysis as described in Protocol 1.

Protocol 3: Assessment of Protein Kinase C (PKC) Activation

This protocol describes a method to assess the activation of PKC, a primary downstream target of dimyristolein, via Western blotting for phosphorylated PKC substrates.

Materials:

• Treated and control cell lysates

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-phospho-PKC substrate, anti-total PKC)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Protein Extraction:

  • After treatment with dimyristolein, wash the cells with ice-cold PBS and lyse them in RIPA buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each lysate using a BCA protein assay.

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with the primary antibody against the phosphorylated PKC substrate overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • To normalize the results, the membrane can be stripped and re-probed with an antibody against total PKC or a housekeeping protein like GAPDH.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways affected by dimyristolein and the experimental workflows described in the protocols.

Figure 1. Workflow for Dimyristolein Delivery Methods.

Figure 2. Dimyristolein-mediated PKC Activation Pathway.

Figure 3. Enhancement of Wnt/β-catenin Signaling by DAG.

References

• 1. researchgate.net [researchgate.net]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]

Mass Spectrometry Methods for the Analysis of Dimyristolein: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimyristolein, a diacylglycerol (DAG) containing two myristoleic acid (C14:1) acyl chains, is a lipid molecule of significant interest in various fields of biomedical research. As a key intermediate in lipid metabolism and a second messenger in cellular signaling, the accurate and sensitive quantification of dimyristolein isomers (1,2- and 1,3-dimyristolein) is crucial for understanding its physiological and pathological roles. Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS/MS), has emerged as the premier analytical technique for the specific and sensitive analysis of lipids like dimyristolein from complex biological matrices.

This document provides detailed application notes and experimental protocols for the analysis of dimyristolein using mass spectrometry. It is intended to guide researchers, scientists, and drug development professionals in establishing robust and reliable analytical methods for this important lipid molecule.

I. Signaling Pathways and Biological Relevance

Diacylglycerols, including dimyristolein, are critical components of cellular signaling cascades. They are produced from the hydrolysis of membrane phospholipids, primarily phosphatidylinositol 4,5-bisphosphate (PIP2), by phospholipase C (PLC). As a second messenger, DAG activates several downstream effector proteins, most notably protein kinase C (PKC) isoforms, which in turn regulate a wide array of cellular processes such as cell proliferation, differentiation, and apoptosis. The specific roles of different DAG molecular species, such as dimyristolein, are an active area of research.

Below is a simplified representation of a generic diacylglycerol signaling pathway.

Caption: Simplified Diacylglycerol Signaling Pathway.

II. Experimental Protocols

A. Sample Preparation: Lipid Extraction

The accurate analysis of dimyristolein begins with efficient extraction from the biological matrix while minimizing degradation and contamination. The choice of extraction method depends on the sample type and the desired lipid classes to be analyzed.

1. Modified Bligh-Dyer Liquid-Liquid Extraction

This is a widely used method for the extraction of total lipids from biological samples.

• Materials:

  • Chloroform

  • Methanol

  • Ultrapure water

  • Internal Standard (IS): e.g., a deuterated or odd-chain diacylglycerol not present in the sample.

• Procedure:

  • To 100 µL of sample (e.g., plasma, cell lysate), add the internal standard.

  • Add 375 µL of a chloroform:methanol (1:2, v/v) mixture. Vortex thoroughly for 1 minute.

  • Add 125 µL of chloroform. Vortex for 1 minute.

  • Add 125 µL of ultrapure water. Vortex for 1 minute.

  • Centrifuge at 2000 x g for 10 minutes to induce phase separation.

  • Carefully collect the lower organic phase containing the lipids using a glass syringe.

  • Dry the extracted lipids under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in an appropriate solvent (e.g., isopropanol:acetonitrile:water, 2:1:1, v/v) for LC-MS/MS analysis.

2. Solid-Phase Extraction (SPE) for Diacylglycerol Enrichment

For samples where dimyristolein is present at low concentrations, an SPE step can be employed to enrich for diacylglycerols.[1]

• Materials:

  • Silica-based SPE cartridge

  • Hexane

  • Diethyl ether

  • Chloroform

• Procedure:

  • Condition the silica SPE cartridge with hexane.

  • Load the reconstituted total lipid extract (from a primary extraction like Bligh-Dyer) onto the cartridge.

  • Wash the cartridge with a non-polar solvent like hexane to elute neutral lipids such as triacylglycerols.

  • Elute the diacylglycerol fraction using a solvent of intermediate polarity, such as a mixture of hexane and diethyl ether or chloroform.

  • Dry the eluted fraction under nitrogen and reconstitute for LC-MS/MS analysis.

B. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS is the method of choice for the sensitive and specific quantification of dimyristolein isomers. A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is typically used.

1. Chromatographic Separation

Reversed-phase liquid chromatography is commonly employed to separate diacylglycerol isomers and resolve them from other lipid classes.

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with a suitable additive like 10 mM ammonium formate or 0.1% formic acid.

• Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with the same additive as Mobile Phase A.

• Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the hydrophobic lipids, followed by a re-equilibration step. The specific gradient profile should be optimized for the separation of 1,2- and 1,3-dimyristolein.

• Flow Rate: Dependent on the column dimensions (e.g., 0.3-0.5 mL/min for a 2.1 mm ID column).

• Column Temperature: Typically maintained between 40-50 °C to ensure reproducible retention times.

2. Mass Spectrometry Detection

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode is commonly used for diacylglycerol analysis.

• Ionization Parameters:

  • Capillary Voltage: ~3.0-4.0 kV

  • Source Temperature: ~150-300 °C

  • Desolvation Gas Flow and Temperature: Optimized for the specific instrument and mobile phase flow rate.

• MRM Transitions: The selection of precursor and product ions is critical for the specific detection of dimyristolein. Diacylglycerols typically form adducts with ammonium ([M+NH₄]⁺) or protons ([M+H]⁺) in the ion source. Collision-induced dissociation (CID) of the precursor ion results in the neutral loss of one of the fatty acyl chains. For dimyristolein (C14:1), this corresponds to a neutral loss of myristoleic acid.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dimyristolein	[M+NH₄]⁺	[M+H - C₁₄H₂₆O₂]⁺	To be optimized
(C₂₈:₂)	(Neutral loss of Myristoleic acid)
Internal Standard	[M+NH₄]⁺ or [M+H]⁺	Specific fragment ion	To be optimized

Note: The exact m/z values will depend on the adduct formed and the specific isomer. The collision energy needs to be optimized for each transition to achieve the maximum signal intensity.

III. Data Presentation and Quantitative Analysis

For accurate quantification, a calibration curve should be prepared using a certified standard of dimyristolein. The response of the analyte is normalized to the response of the internal standard to correct for matrix effects and variations in instrument response.

Parameter	Value	Reference/Notes
Limit of Detection (LOD)	To be determined empirically	Typically in the low ng/mL to pg/mL range.
Limit of Quantification (LOQ)	To be determined empirically	The lowest concentration on the calibration curve with acceptable precision and accuracy.
Linearity Range	To be determined empirically	Should cover the expected concentration range in the samples.
Precision (%RSD)	< 15%	For replicate analyses of quality control samples.
Accuracy (%Bias)	85-115%	For quality control samples at different concentrations.
Recovery (%)	> 80%	Determined by comparing the response of pre-extraction spiked samples to post-extraction spiked samples.

IV. Experimental Workflow and Logical Relationships

The following diagram illustrates the overall experimental workflow for the analysis of dimyristolein.

References

• 1. Frontiers | High-purity 1,2-dimyristoyl-sn-glycero-3-phosphocholine: synthesis and emulsifying performance evaluation [frontiersin.org]

Application Notes and Protocols for the Creation of Dimyristolein-Containing Liposomes for Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liposomes are versatile, self-assembling vesicular nanocarriers composed of one or more lipid bilayers enclosing an aqueous core. Their biocompatibility and capacity to encapsulate both hydrophilic and lipophilic therapeutic agents make them ideal candidates for advanced drug delivery systems. The choice of lipid composition is a critical determinant of a liposome's physicochemical properties and in vivo performance. This document provides detailed application notes and protocols for the creation and characterization of liposomes containing 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine (DMOPC), an unsaturated phospholipid. The presence of unsaturation in the lipid acyl chains significantly influences the fluidity, stability, and drug release characteristics of the liposomal bilayer.

It is important to clarify that "Dimyristolein" is a diacylglycerol and, by itself, does not form liposomes. Liposome formation requires phospholipids. Therefore, these protocols are based on the use of DMOPC, the phospholipid counterpart containing myristoleoyl chains, which is presumed to be the intended core component for creating "Dimyristolein-containing liposomes."

Physicochemical Properties of Liposomal Components

The selection of lipids is paramount in liposome design. The properties of the primary phospholipid, in this case, DMOPC, and any additional components like cholesterol, will dictate the final characteristics of the drug delivery vehicle.

Table 1: Physicochemical Properties of Key Liposomal Components

Component	Chemical Structure	Molecular Weight ( g/mol )	Transition Temperature (Tm)	Key Characteristics in Liposomes
1,2-dimyristoleoyl-sn-glycero-3-phosphocholine (DMOPC)	Phosphatidylcholine with two C14:1 cis-Δ9 acyl chains	~726	Below 0°C (estimated)	High membrane fluidity, increased permeability, potential for rapid drug release, susceptible to oxidation.
1,2-dimyristoyl-sn-glycero-3-phosphocholine (DMPC)	Saturated counterpart of DMOPC	677.93	~23-24°C[1]	Forms more rigid and stable bilayers compared to DMOPC at physiological temperatures.[1]
Cholesterol	Steroid lipid	386.65	N/A	Modulates membrane fluidity, decreases permeability, enhances stability of the bilayer.[2]

Experimental Protocols

The following protocols provide a step-by-step guide for the preparation and characterization of DMOPC-containing liposomes.

Protocol 1: Liposome Preparation via Thin-Film Hydration Followed by Extrusion

This is a widely used method for producing unilamellar liposomes of a defined size.

Materials:

• 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine (DMOPC)

• Cholesterol (optional, but recommended for stability)

• Drug to be encapsulated (hydrophilic or lipophilic)

• Chloroform or a chloroform:methanol (2:1 v/v) solvent system

• Hydration buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Liposome extruder

• Polycarbonate membranes (e.g., 100 nm pore size)

• Argon or nitrogen gas

Procedure:

• Lipid Film Formation:

  • Dissolve DMOPC and cholesterol (e.g., in a 2:1 molar ratio) in the organic solvent in a round-bottom flask. If encapsulating a lipophilic drug, dissolve it in the organic solvent along with the lipids.

  • Attach the flask to a rotary evaporator.

  • Immerse the flask in a water bath set to a temperature slightly above the boiling point of the solvent (e.g., 30-40°C).

  • Rotate the flask and apply a vacuum to evaporate the solvent, forming a thin, uniform lipid film on the inner wall of the flask.

  • To ensure complete removal of the solvent, flush the flask with an inert gas (argon or nitrogen) and place it under high vacuum for at least 1-2 hours.

• Hydration:

  • Add the hydration buffer to the flask containing the lipid film. If encapsulating a hydrophilic drug, dissolve it in the hydration buffer prior to this step. The volume of the buffer will determine the final lipid concentration.

  • Since the transition temperature of DMOPC is below room temperature, hydration can be performed at room temperature.

  • Gently rotate the flask to allow the lipid film to hydrate and form multilamellar vesicles (MLVs). This process can be facilitated by occasional gentle vortexing. Allow at least 30 minutes for complete hydration.

• Extrusion:

  • Assemble the liposome extruder with the desired pore size polycarbonate membrane (e.g., 100 nm).

  • Transfer the MLV suspension to the extruder.

  • Pass the suspension through the membrane multiple times (typically 11-21 passes) to form large unilamellar vesicles (LUVs) with a more uniform size distribution.

• Purification:

  • To remove the unencapsulated drug, the liposome suspension can be purified by size exclusion chromatography or dialysis against the hydration buffer.

• Storage:

  • Store the final liposome suspension at 4°C. Due to the unsaturated nature of DMOPC, it is advisable to protect the liposomes from light and to purge the storage container with an inert gas to minimize lipid oxidation.

Diagram 1: Workflow for Liposome Preparation by Thin-Film Hydration and Extrusion

Caption: Workflow for preparing unilamellar liposomes.

Protocol 2: Characterization of DMOPC Liposomes

1. Size and Polydispersity Index (PDI) Measurement:

• Technique: Dynamic Light Scattering (DLS)

• Procedure:

  • Dilute a small aliquot of the liposome suspension in the hydration buffer to an appropriate concentration for DLS analysis.

  • Measure the hydrodynamic diameter and PDI of the liposomes using a DLS instrument.

  • Perform the measurement in triplicate and report the average values.

2. Zeta Potential Measurement:

• Technique: Laser Doppler Velocimetry

• Procedure:

  • Dilute the liposome suspension in an appropriate medium (e.g., 10 mM NaCl) to reduce the ionic strength for accurate measurement.

  • Measure the electrophoretic mobility of the liposomes, which is then converted to the zeta potential.

  • The zeta potential provides an indication of the surface charge and the colloidal stability of the liposomes.

3. Encapsulation Efficiency (%EE):

• Procedure:

  • Separate the liposomes from the unencapsulated drug using a suitable method such as ultracentrifugation, size exclusion chromatography, or dialysis.

  • Quantify the amount of drug in the liposomal fraction and the total amount of drug used initially.

  • The %EE is calculated using the following formula:

    %EE = (Amount of encapsulated drug / Total amount of drug) x 100

Table 2: Typical Characterization Parameters for Unsaturated Phospholipid Liposomes

Parameter	Typical Range	Significance
Vesicle Size (Diameter)	80 - 200 nm	Affects in vivo circulation time, biodistribution, and cellular uptake.
Polydispersity Index (PDI)	< 0.2	Indicates a monodisperse and homogenous population of liposomes.
Zeta Potential	-10 to -40 mV (for neutral lipids)	Influences stability in suspension and interaction with biological membranes.
Encapsulation Efficiency (%EE)	Varies greatly depending on the drug's properties (hydrophilicity/lipophilicity) and the preparation method. Typically lower for hydrophilic drugs in unsaturated liposomes.	A measure of the drug loading capacity of the liposomes.

Protocol 3: In Vitro Drug Release Study

This protocol uses the dialysis method to assess the release of the encapsulated drug from the liposomes over time.

Materials:

• Drug-loaded liposome suspension

• Dialysis membrane with an appropriate molecular weight cut-off (MWCO) that allows the free drug to pass through but retains the liposomes.

• Release medium (e.g., PBS, pH 7.4, or a buffer mimicking physiological conditions)

• Shaking water bath or incubator

• Analytical instrument for drug quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Place a known volume of the drug-loaded liposome suspension into a dialysis bag.

• Seal the dialysis bag and immerse it in a larger volume of the release medium.

• Maintain the system at a constant temperature (e.g., 37°C) with gentle agitation.

• At predetermined time intervals, withdraw aliquots from the release medium and replace with an equal volume of fresh medium to maintain sink conditions.

• Quantify the concentration of the released drug in the collected aliquots.

• Calculate the cumulative percentage of drug released over time.

Diagram 2: Experimental Workflow for In Vitro Drug Release Study

Caption: Workflow for assessing in vitro drug release.

Cellular Uptake and Potential Signaling Pathways

The cellular uptake of liposomes is a complex process influenced by their physicochemical properties. Liposomes primarily enter cells through various endocytic pathways.

Diagram 3: Cellular Uptake Mechanisms of Liposomes

References

• 1. High-purity 1,2-dimyristoyl-sn-glycero-3-phosphocholine: synthesis and emulsifying performance evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Influence of cholesterol on liposome stability and on in vitro drug release - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Dimyristolein in Studying Lipid Droplet Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid droplets (LDs) are dynamic cellular organelles essential for energy homeostasis, lipid metabolism, and signaling. Their dysregulation is implicated in numerous metabolic diseases, including obesity, type 2 diabetes, and fatty liver disease. Understanding the mechanisms of LD formation is therefore a critical area of research. Dimyristolein, a diacylglycerol (DAG), serves as a direct precursor for triacylglycerol (TAG) synthesis, the primary neutral lipid stored in LDs. This application note details the use of dimyristolein as a tool to study the biogenesis and dynamics of lipid droplets in various cell types. By providing a direct substrate for diacylglycerol acyltransferase (DGAT) enzymes, dimyristolein allows for a more focused investigation of the final steps of TAG synthesis and LD maturation, bypassing earlier steps in the lipogenesis pathway that are typically initiated by fatty acid supplementation.

Principle

The formation of lipid droplets originates from the endoplasmic reticulum (ER), where neutral lipids, primarily TAGs and sterol esters, are synthesized. The final and committed step in TAG synthesis is the acylation of DAG, a reaction catalyzed by DGAT1 and DGAT2. Exogenously supplied dimyristolein is taken up by cells and directly utilized by DGAT enzymes, leading to the formation of TAG and the subsequent budding of nascent lipid droplets from the ER membrane. This process can be visualized and quantified using various microscopy and biochemical techniques.

Core Signaling Pathway and Experimental Workflow

The following diagrams illustrate the key signaling pathway for TAG synthesis and a general workflow for studying dimyristolein-induced lipid droplet formation.

Caption: Signaling pathway of dimyristolein-induced lipid droplet formation.

Caption: General experimental workflow for studying lipid droplet formation.

Quantitative Data Summary

The following tables provide a structured summary of expected quantitative data from experiments using dimyristolein to induce lipid droplet formation. These are representative tables and actual results may vary depending on the cell type and experimental conditions.

Table 1: Effect of Dimyristolein Concentration on Lipid Droplet Formation

Dimyristolein Concentration (µM)	Average Lipid Droplet Number per Cell	Average Lipid Droplet Area (µm²)	Total Lipid Droplet Area per Cell (µm²)
0 (Vehicle Control)	15 ± 3	0.8 ± 0.2	12 ± 2.5
10	35 ± 5	1.1 ± 0.3	38.5 ± 5.5
25	78 ± 9	1.5 ± 0.4	117 ± 13
50	152 ± 15	2.0 ± 0.5	304 ± 30
100	145 ± 18	2.2 ± 0.6	319 ± 39

Table 2: Time-Course of Lipid Droplet Formation with 50 µM Dimyristolein

Incubation Time (hours)	Average Lipid Droplet Number per Cell	Average Lipid Droplet Area (µm²)	Total Lipid Droplet Area per Cell (µm²)
0	15 ± 3	0.8 ± 0.2	12 ± 2.5
2	45 ± 6	1.0 ± 0.2	45 ± 6
4	95 ± 11	1.4 ± 0.3	133 ± 15
8	152 ± 15	2.0 ± 0.5	304 ± 30
12	160 ± 17	2.1 ± 0.5	336 ± 35
24	155 ± 16	2.3 ± 0.6	356.5 ± 37

Detailed Experimental Protocols

Protocol 1: Induction of Lipid Droplet Formation in Mammalian Cells using Dimyristolein

This protocol provides a general procedure for inducing lipid droplet formation in adherent mammalian cell lines such as Huh-7 (human hepatoma) or 3T3-L1 (mouse pre-adipocytes).

Materials:

• Mammalian cell line of interest (e.g., Huh-7, ATCC® HB-8065™)

• Complete cell culture medium (e.g., DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin)

• Dimyristolein (1,2-Dimyristoleoyl-sn-glycerol)

• Bovine Serum Albumin (BSA), fatty acid-free

• Ethanol, absolute

• Phosphate-Buffered Saline (PBS)

• Formaldehyde, 37% solution

• BODIPY™ 493/503 or Nile Red stain

• Mounting medium with DAPI

• Glass-bottom culture plates or coverslips

Procedure:

• Cell Seeding:

  • Seed cells onto glass-bottom plates or coverslips in a 24-well plate at a density that will result in 60-70% confluency on the day of the experiment.

  • Incubate at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours.

• Preparation of Dimyristolein-BSA Complex:

  • Prepare a 10 mM stock solution of dimyristolein in absolute ethanol.

  • Prepare a 10% (w/v) fatty acid-free BSA solution in serum-free medium.

  • To prepare a 1 mM working solution of dimyristolein-BSA complex, slowly add the 10 mM dimyristolein stock solution dropwise to the 10% BSA solution while vortexing gently.

  • Incubate the mixture at 37°C for 30 minutes to allow for complex formation.

  • Sterile-filter the dimyristolein-BSA complex through a 0.22 µm filter.

• Treatment of Cells:

  • Aspirate the culture medium from the cells and wash once with warm PBS.

  • Add fresh, serum-free medium to each well.

  • Add the dimyristolein-BSA complex to the wells to achieve the desired final concentrations (e.g., 10, 25, 50, 100 µM). For the vehicle control, add an equivalent volume of the BSA solution without dimyristolein.

  • Incubate the cells for the desired time period (e.g., 2, 4, 8, 12, 24 hours) at 37°C and 5% CO₂.

• Staining of Lipid Droplets:

  • Aspirate the treatment medium and wash the cells twice with warm PBS.

  • Fix the cells with 4% formaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Prepare a working solution of BODIPY™ 493/503 (1 µg/mL) or Nile Red (1 µg/mL) in PBS.

  • Incubate the cells with the staining solution for 15-30 minutes at room temperature, protected from light.

  • Wash the cells twice with PBS.

• Imaging and Analysis:

  • Mount the coverslips onto glass slides using mounting medium containing DAPI for nuclear counterstaining. For plates, add PBS to the wells.

  • Image the cells using a confocal or high-content imaging system. Use appropriate filter sets for DAPI (blue, nucleus) and the lipid droplet stain (green/red).

  • Quantify the number, size, and total area of lipid droplets per cell using image analysis software such as ImageJ or CellProfiler.

Protocol 2: Quantification of Total Triacylglycerol (TAG) Content

This protocol describes a biochemical method to quantify the total TAG content in cell lysates following dimyristolein treatment.

Materials:

• Cells treated with dimyristolein as described in Protocol 1.

• PBS

• Cell lysis buffer (e.g., RIPA buffer)

• Triglyceride Quantification Kit (colorimetric or fluorometric)

• Protein Assay Kit (e.g., BCA)

Procedure:

• Cell Lysis:

  • After treatment, wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of ice-cold cell lysis buffer to each well and incubate on ice for 10 minutes.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each cell lysate using a BCA protein assay or a similar method. This will be used to normalize the TAG content.

• Triglyceride Quantification:

  • Follow the manufacturer's instructions for the triglyceride quantification kit.

  • Briefly, this typically involves enzymatic reactions that lead to a colorimetric or fluorometric product proportional to the amount of TAG in the sample.

  • Measure the absorbance or fluorescence using a plate reader.

• Data Analysis:

  • Calculate the TAG concentration in each sample based on the standard curve provided in the kit.

  • Normalize the TAG content to the protein concentration of the corresponding lysate (e.g., µg TAG / mg protein).

Conclusion

Dimyristolein is a valuable tool for investigating the mechanisms of lipid droplet formation, specifically the role of DGAT enzymes and the process of TAG synthesis and accumulation. The protocols outlined in this application note provide a framework for inducing and quantifying lipid droplet biogenesis in a controlled manner. These methods can be adapted for various cell types and experimental questions, aiding researchers and drug development professionals in elucidating the intricate processes of lipid storage and metabolism.

Application Notes and Protocols for Radiolabeling Dimyristolein in Tracer Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimyristolein (DMO), a diacylglycerol containing two myristoleic acid chains, plays a significant role in lipid metabolism and cellular signaling pathways. Understanding its in vivo fate is crucial for various fields, including pharmacology, nutrition, and the study of metabolic diseases. Radiolabeled DMO serves as an invaluable tracer to investigate its absorption, distribution, metabolism, and excretion (ADME) with high sensitivity and specificity.

This document provides a detailed protocol for the radiolabeling of Dimyristolein with Carbon-14 (¹⁴C) or Tritium (³H), its subsequent purification, and quality control. Additionally, it includes application notes on its use in tracer studies, complete with representative quantitative data to guide experimental design and interpretation. The protocols described herein are compiled from established methods for radiolabeling fatty acids and their subsequent esterification to diacylglycerols.

Experimental Protocols

Part 1: Synthesis of Radiolabeled Myristoleic Acid

The initial step involves the synthesis of myristoleic acid radiolabeled with either ¹⁴C or ³H.

Protocol 1A: [¹⁴C]-Myristoleic Acid Synthesis

This protocol is based on the carboxylation of a Grignard reagent with [¹⁴C]CO₂.

Materials:

• 1-Bromotridec-8-ene

• Magnesium turnings

• Anhydrous diethyl ether

• [¹⁴C]Carbon dioxide (gas)

• Hydrochloric acid (HCl), 1 M

• Sodium sulfate (Na₂SO₄), anhydrous

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), place magnesium turnings. Add a solution of 1-bromotridec-8-ene in anhydrous diethyl ether dropwise to initiate the Grignard reaction. Stir the mixture at room temperature until the magnesium is consumed.

• Carboxylation: Cool the Grignard reagent in a dry ice/acetone bath. Introduce a known amount of [¹⁴C]CO₂ gas from a cylinder into the reaction flask. Allow the reaction to proceed for 1-2 hours, ensuring the temperature is maintained.

• Quenching and Extraction: Quench the reaction by slowly adding 1 M HCl. Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3x).

• Drying and Evaporation: Combine the organic extracts and dry over anhydrous Na₂SO₄. Filter and evaporate the solvent under reduced pressure to obtain crude [¹⁴C]-myristoleic acid.

Protocol 1B: [³H]-Myristoleic Acid Synthesis

This protocol involves the catalytic reduction of a suitable precursor with tritium gas.

Materials:

• Methyl 9-tetradecynoate

• Lindlar's catalyst (palladium on calcium carbonate, lead-poisoned)

• Tritium (³H₂) gas

• Hexane

• Methanol

• Potassium hydroxide (KOH)

• Standard hydrogenation apparatus

Procedure:

• Catalytic Tritiation: In a specialized hydrogenation vessel, dissolve methyl 9-tetradecynoate in hexane. Add Lindlar's catalyst. Evacuate the vessel and introduce tritium gas to the desired pressure. Stir the reaction at room temperature until the theoretical amount of tritium has been absorbed.

• Catalyst Removal: Carefully vent the excess tritium gas according to safety protocols. Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Solvent Evaporation: Evaporate the hexane under a gentle stream of nitrogen to yield methyl [³H]-myristoleate.

• Saponification: Hydrolyze the methyl ester by refluxing with a solution of KOH in methanol.

• Acidification and Extraction: After cooling, acidify the mixture with HCl and extract the [³H]-myristoleic acid with diethyl ether.

• Drying and Evaporation: Dry the organic extract over anhydrous Na₂SO₄, filter, and evaporate the solvent to obtain crude [³H]-myristoleic acid.

Part 2: Esterification of Radiolabeled Myristoleic Acid to Dimyristolein

This step involves the esterification of the radiolabeled myristoleic acid with glycerol. Both chemical and enzymatic methods can be employed.

Protocol 2A: Chemical Esterification

Materials:

• Radiolabeled myristoleic acid ([¹⁴C]- or [³H]-myristoleic acid)

• Glycerol

• Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve radiolabeled myristoleic acid (2 equivalents) and glycerol (1 equivalent) in anhydrous DCM.

• Coupling Reaction: Add DMAP (catalytic amount) followed by DCC (2.2 equivalents) to the solution. Stir the reaction mixture at room temperature overnight.

• Work-up: Filter the reaction mixture to remove the dicyclohexylurea byproduct. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography using a hexane:ethyl acetate gradient to isolate the radiolabeled Dimyristolein.

Protocol 2B: Enzymatic Esterification

Enzymatic synthesis offers higher specificity and milder reaction conditions.

Materials:

• Radiolabeled myristoleic acid ([¹⁴C]- or [³H]-myristoleic acid)

• Glycerol

• Immobilized lipase (e.g., Novozym 435)

• Molecular sieves

• Solvent-free system or a suitable organic solvent (e.g., tert-butanol)

Procedure:

• Reaction Mixture: Combine radiolabeled myristoleic acid and glycerol in a molar ratio of 2:1 in a reaction vessel.

• Enzyme and Dehydrating Agent: Add the immobilized lipase (typically 5-10% by weight of substrates) and activated molecular sieves to remove the water produced during the reaction.

• Incubation: Incubate the mixture at a controlled temperature (e.g., 50-60°C) with constant stirring. The reaction can be monitored by TLC.

• Enzyme Removal and Purification: After the reaction is complete (typically 24-48 hours), remove the enzyme by filtration. The product can be purified using silica gel chromatography as described in Protocol 2A.

Part 3: Purification and Quality Control

Purification Methods:

• Thin-Layer Chromatography (TLC): TLC is a valuable tool for both monitoring the reaction progress and for small-scale purification.[1][2]

  • Stationary Phase: Silica gel 60 plates.

  • Mobile Phase: A mixture of hexane, diethyl ether, and acetic acid (e.g., 80:20:1, v/v/v) is effective for separating mono-, di-, and triglycerides.

  • Visualization: The radiolabeled spots can be detected by autoradiography or a radio-TLC scanner. Non-radioactive standards can be visualized with iodine vapor or specific stains.

• High-Performance Liquid Chromatography (HPLC): HPLC provides higher resolution and is suitable for final purification and quality control.[3][4]

  • Column: A normal-phase silica column or a reverse-phase C18 column can be used.

  • Mobile Phase: For normal-phase, a gradient of hexane and isopropanol is often used. For reverse-phase, a gradient of acetonitrile and water may be employed.

  • Detection: A radiodetector in series with a UV or evaporative light scattering detector (ELSD) is used to monitor the elution of the radiolabeled product and any impurities.

Quality Control Parameters:

Parameter	Method	Acceptance Criteria
Radiochemical Purity	Radio-TLC or Radio-HPLC	>95%
Chemical Purity	HPLC with UV/ELSD or Mass Spectrometry	>95%
Specific Activity	Liquid Scintillation Counting and Mass Determination	To be determined based on synthesis; typically in the range of 10-60 mCi/mmol for ¹⁴C.
Identity Confirmation	Co-elution with a non-radiolabeled standard on HPLC or mass spectrometry	Retention time matches the standard.

Application Notes for Tracer Studies

Radiolabeled Dimyristolein is a powerful tool for investigating lipid metabolism in vivo.

Typical Experimental Workflow:

• Dose Preparation: The radiolabeled DMO is formulated in a suitable vehicle for administration (e.g., emulsified in saline with a surfactant like Tween 80).

• Animal Administration: The tracer is administered to the animal model (e.g., mice or rats) via the desired route (e.g., oral gavage or intravenous injection).

• Sample Collection: At various time points post-administration, blood, tissues, and excreta are collected.

• Sample Processing: Tissues are homogenized, and lipids are extracted using a method such as the Folch or Bligh-Dyer procedure.

• Quantification: The amount of radioactivity in each sample is determined by liquid scintillation counting.

• Data Analysis: The results are typically expressed as a percentage of the injected dose per gram of tissue (%ID/g) or as standardized uptake values (SUV).

Representative Biodistribution Data:

The following table presents hypothetical biodistribution data for [¹⁴C]-Dimyristolein in mice at 4 hours post-intravenous injection, based on typical lipid distribution patterns.[5][6][7]

Tissue	% Injected Dose per Gram (%ID/g)	Standard Deviation
Blood	1.5	± 0.3
Liver	15.2	± 2.1
Spleen	8.5	± 1.2
Lungs	3.1	± 0.5
Heart	2.5	± 0.4
Kidneys	4.8	± 0.7
Adipose Tissue	10.3	± 1.8
Muscle	1.8	± 0.3
Brain	0.1	± 0.05

Metabolic Fate Analysis:

To investigate the metabolic fate of Dimyristolein, the lipid extracts from tissues can be further analyzed by TLC or HPLC to separate the parent compound from its metabolites (e.g., myristoleic acid, monomyristolein, and other glycerides). The radioactivity in each fraction is then quantified.

Metabolite	Liver (% of total radioactivity)	Adipose Tissue (% of total radioactivity)
Dimyristolein	40	75
Myristoleic Acid	35	15
Monomyristolein	15	5
Other Glycerides	10	5

Visualizations

Caption: Experimental workflow for the synthesis and application of radiolabeled Dimyristolein.

Caption: Metabolic fate of orally administered radiolabeled Dimyristolein.

References

• 1. mdpi.com [mdpi.com]
• 2. inac2021.aben.com.br [inac2021.aben.com.br]
• 3. Low nanogram range quantitation of diglycerides and ceramide by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Determination of mono-, di- and triglycerides using HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biodistribution of radiolabeled lipid-DNA complexes and DNA in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Uptake kinetics and biodistribution of 14C-D-luciferin—a radiolabeled substrate for the firefly luciferase catalyzed bioluminescence reaction: impact on bioluminescence based reporter gene imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Uptake kinetics and biodistribution of 14C-D-luciferin--a radiolabeled substrate for the firefly luciferase catalyzed bioluminescence reaction: impact on bioluminescence based reporter gene imaging - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Dimyristolein Stability Issues in Aqueous Solutions

Welcome to the technical support center for Dimyristolein. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the common stability challenges encountered when working with Dimyristolein in aqueous solutions. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my Dimyristolein precipitating or forming a cloudy suspension in my aqueous buffer?

A1: Dimyristolein, as a diacylglycerol (DAG), has very low solubility in aqueous solutions. Its solubility in PBS (pH 7.2) is only around 0.25 mg/mL[1][2][3]. Precipitation or cloudiness occurs when the concentration of Dimyristolein exceeds its solubility limit in the aqueous phase. It is crucial to first dissolve it in an appropriate organic solvent before preparing the final aqueous dispersion.

Q2: What is the best way to prepare a working solution of Dimyristolein for cell culture experiments?

A2: The recommended method is to first create a concentrated stock solution in an organic solvent like ethanol or DMSO[1][2][3]. This stock can then be diluted into your aqueous buffer or cell culture medium. To maintain stability, it is often necessary to formulate the Dimyristolein into a stable delivery system, such as an emulsion or liposomes, to prevent it from crashing out of solution.

Q3: My Dimyristolein-containing liposomes are aggregating over time. What can I do to improve stability?

A3: Liposome aggregation can be caused by several factors. Insufficient surface charge is a common issue. Incorporating a small molar percentage of a charged lipid (e.g., a cationic or anionic lipid) can increase electrostatic repulsion between vesicles. Alternatively, including a PEGylated lipid (e.g., DSPE-PEG) in the formulation provides a steric barrier that prevents aggregation[4]. Improper storage, especially near the lipid's phase transition temperature, can also lead to instability[4].

Q4: How does pH affect the stability of my Dimyristolein formulation?

A4: The pH of the aqueous phase can significantly impact the stability of lipid emulsions and liposomes. Extreme pH values can alter the surface charge of the vesicles and may promote hydrolysis of the ester bonds in the lipid over time, leading to degradation[5]. It is generally recommended to work with buffered solutions within a pH range of 5 to 8 for optimal stability[6].

Q5: What analytical techniques are best for assessing the stability of my Dimyristolein preparation?

A5: A combination of techniques is recommended. Dynamic Light Scattering (DLS) is excellent for measuring the mean particle size, size distribution (Polydispersity Index, PDI), and zeta potential (surface charge). Changes in these parameters over time are key indicators of instability. For chemical stability, High-Performance Liquid Chromatography (HPLC) can be used to quantify the amount of intact Dimyristolein and detect degradation products.

Troubleshooting Guides

Issue 1: Precipitation or Phase Separation During Formulation

You observe an oily layer, visible particles, or a cloudy appearance after adding your Dimyristolein stock to an aqueous buffer.

Troubleshooting Workflow

Caption: Troubleshooting workflow for Dimyristolein precipitation.

Issue 2: Emulsion Instability (Creaming or Coalescence)

Your Dimyristolein emulsion, which was initially uniform, begins to separate into layers (creaming) or shows an increase in droplet size (coalescence) over time.

Root Causes & Solutions

• Incorrect Surfactant Choice: The stability of an emulsion is highly dependent on the type and concentration of the surfactant used. The Hydrophilic-Lipophilic Balance (HLB) system is key. For an oil-in-water (o/w) emulsion, a surfactant or blend of surfactants with a higher HLB value (typically 8-18) is required[7].

  • Solution: Determine the required HLB for Dimyristolein experimentally (see Protocol 2) and select a surfactant blend that matches this value.

• Insufficient Energy Input: The formation of small, stable droplets requires sufficient energy to break up the oil phase.

  • Solution: Increase the duration or power of sonication or consider using a high-pressure homogenizer.

• Droplet Aggregation: Droplets may aggregate if the repulsive forces between them are too weak.

  • Solution: Measure the zeta potential of your emulsion. A value more negative than -20 mV or more positive than +20 mV is generally considered stable. If needed, use an ionic surfactant or adjust the pH to increase surface charge.

Mechanism of Emulsion Stabilization

Surfactants are amphiphilic molecules that position themselves at the oil-water interface, reducing interfacial tension and forming a protective barrier around the oil droplets, which prevents them from coalescing[8].

Caption: Surfactants stabilize emulsions by adsorbing at the oil-water interface.

Data & Quantitative Summaries

Table 1: Solubility of 1,2-Dimyristoyl-sn-glycerol*

Solvent	Solubility (mg/mL)	Reference(s)
Ethanol	30	[1][2][3]
DMF	20	[1][2][3]
DMSO	7	[1][2][3]
PBS (pH 7.2)	0.25	[1][2][3]

*Note: This data is for 1,2-Dimyristoyl-sn-glycerol, a saturated diacylglycerol. Dimyristolein is the monounsaturated equivalent. While exact values will differ, this provides a strong indication of relative solubility.

Table 2: Common Surfactants and Their HLB Values for Emulsion Formulation

Surfactant Name	Chemical Class	HLB Value	Typical Use	Reference(s)
Sorbitan Oleate (Span™ 80)	Non-ionic	4.3	W/O Emulsifier	[9]
Sorbitan Stearate (Span™ 60)	Non-ionic	4.7	W/O Emulsifier	[10]
Polysorbate 80 (Tween™ 80)	Non-ionic	15.0	O/W Emulsifier	[2]
Polysorbate 60 (Tween™ 60)	Non-ionic	14.9	O/W Emulsifier	[10]
Polysorbate 20 (Tween™ 20)	Non-ionic	16.7	O/W Emulsifier	[7]

Table 3: Analytical Techniques for Stability Assessment

Technique	Parameter Measured	Indication of Instability	Reference(s)
Dynamic Light Scattering (DLS)	Particle Size, Polydispersity Index (PDI)	Increase in size or PDI over time	[11]
Zeta Potential Analysis	Surface Charge	Value close to zero (e.g., between -20 and +20 mV)	[12]
Turbidimetry (e.g., Turbiscan)	Backscattering/Transmission Profile	Creaming, sedimentation, clarification over time	[11]
HPLC	Chemical Purity / Concentration	Decrease in parent compound peak, appearance of degradation peaks	[5]
Visual Observation	Macroscopic Appearance	Phase separation, creaming, sedimentation, visible aggregates

Experimental Protocols

Protocol 1: Preparation of a Dimyristolein Stock Solution

This protocol describes the preparation of a concentrated stock solution in an organic solvent, which is the first step for most applications.

Materials:

• Dimyristolein (solid)

• Chloroform or Ethanol (spectroscopic grade)

• Glass vial with a Teflon-lined cap

• Argon or Nitrogen gas

Procedure:

• Weigh the desired amount of Dimyristolein directly into a clean, dry glass vial.

• Under a fume hood, add the appropriate volume of organic solvent to achieve the desired concentration (e.g., 20 mg/mL in Chloroform or 30 mg/mL in Ethanol)[1][2][3][13].

• Cap the vial tightly and vortex gently until the solid is completely dissolved. The solution should be clear.

• To prevent oxidation, flush the headspace of the vial with an inert gas (Argon or Nitrogen) before recapping.

• Store the stock solution at -20°C. For long-term storage (-80°C), use a solvent like chloroform. For immediate use in dilutions, ethanol is often preferred[14].

Protocol 2: Empirical Determination of Required HLB for a Dimyristolein Emulsion

This protocol allows you to find the optimal surfactant blend for creating a stable oil-in-water (o/w) emulsion.

Materials:

• Dimyristolein stock solution (from Protocol 1)

• A pair of low-HLB and high-HLB surfactants (e.g., Span 80, HLB=4.3 and Tween 80, HLB=15.0)

• Aqueous buffer (e.g., PBS)

• Probe sonicator

• Glass beakers or vials

Procedure:

• Prepare a series of seven surfactant blends in small vials, varying the ratio of the low-HLB and high-HLB surfactants to create a range of HLB values (e.g., from HLB 8 to 14 in increments of 1).

• For each test emulsion, prepare an oil phase consisting of Dimyristolein (e.g., 5% w/v) and the surfactant blend (e.g., 1-2% w/v).

• Add the aqueous buffer to constitute the remaining volume (e.g., 93-94% w/v).

• Emulsify each sample using a probe sonicator under identical conditions (e.g., 3 minutes at 40% amplitude on ice).

• Visually inspect the emulsions immediately after preparation and after 24 hours of storage at room temperature.

• The emulsion that shows the least amount of creaming or phase separation corresponds to the "required HLB" of Dimyristolein for this system[10][15]. For more quantitative analysis, measure the particle size (DLS) of each emulsion; the blend producing the smallest and most stable particle size is the optimum.

Protocol 3: Preparation of Dimyristolein Liposomes by Thin-Film Hydration and Extrusion

This is a standard method for producing unilamellar vesicles (liposomes) of a defined size containing Dimyristolein.

Materials:

• Main phospholipid (e.g., POPC or DSPC) in chloroform

• Cholesterol in chloroform (optional, for membrane stability)

• Dimyristolein stock solution in chloroform (from Protocol 1)

• Hydration buffer (e.g., PBS, pH 7.4)

• Rotary evaporator or a stream of inert gas

• High-vacuum pump

• Mini-extruder device with polycarbonate membranes (e.g., 100 nm pore size)

• Heating block or water bath

Procedure Workflow:

Caption: Experimental workflow for preparing Dimyristolein liposomes.

Detailed Steps:

• Lipid Mixing: In a round-bottom flask, combine the desired molar ratios of phospholipid, cholesterol, and Dimyristolein from their respective chloroform stocks.

• Film Formation: Evaporate the solvent using a rotary evaporator to form a thin, even lipid film on the flask wall. It is critical to remove all residual solvent by placing the flask under a high vacuum for at least 2 hours, or overnight[16].

• Hydration: Add the aqueous hydration buffer to the flask. The temperature of the buffer must be above the phase transition temperature (Tc) of the main phospholipid. Agitate the flask by vortexing to suspend the lipid film, forming large, multilamellar vesicles (MLVs).

• Size Reduction (Extrusion): Assemble the mini-extruder with two stacked 100 nm polycarbonate membranes. Heat the extruder block to a temperature above the lipid Tc. Load the MLV suspension into one of the syringes and pass it through the membrane to the opposing syringe. Repeat this process for a total of 21 passes to ensure a homogenous population of large unilamellar vesicles (LUVs)[17].

• Storage: Store the final liposome suspension at 4°C. Do not freeze unless specific cryoprotectants are included.

Signaling Pathway Involvement

Diacylglycerol (DAG), including Dimyristolein, is a critical second messenger in cellular signaling. It is primarily known for its role in activating Protein Kinase C (PKC) isoforms[18][19]. The production of DAG at the plasma membrane is typically initiated by the activation of Phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into DAG and inositol trisphosphate (IP3)[9]. While saturated DAGs like 1,2-dimyristoyl-sn-glycerol are weak activators, unsaturated DAGs are potent PKC activators[2].

Caption: The Diacylglycerol (DAG) signaling pathway leading to PKC activation.

References

• 1. 1,2-DIMYRISTOYL-SN-GLYCEROL CAS#: 60562-16-5 [m.chemicalbook.com]
• 2. caymanchem.com [caymanchem.com]
• 3. 1,2-Dimyristoyl-sn-glycerol | CAS 60562-16-5 | Cayman Chemical | Biomol.com [biomol.com]
• 4. benchchem.com [benchchem.com]
• 5. The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. cosmetics.alfa-chemistry.com [cosmetics.alfa-chemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. HLB required - How to choose an emulsifier? - Greengredients® [greengredients.it]
• 11. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 12. researchgate.net [researchgate.net]
• 13. 1,2-Dimyristoyl-sn-Glycerol - CD BioSustainable [sustainable-bio.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. Required HLB Determination of Some Pharmaceutical Oils in Submicron Emulsions | Semantic Scholar [semanticscholar.org]
• 16. researchgate.net [researchgate.net]
• 17. avantiresearch.com [avantiresearch.com]
• 18. The biology and biochemistry of diacylglycerol signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Mechanism of activation of protein kinase C: roles of diolein and phosphatidylserine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Dimyristolein Aggregation in Cell Culture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Dimyristolein in cell culture. Our goal is to help you overcome common challenges, particularly aggregation, to ensure the reliability and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Dimyristolein and why is it used in cell culture?

Dimyristolein is a diacylglycerol (DAG) molecule containing two myristoleic acid chains. As a DAG, it is a crucial second messenger in various cellular signaling pathways, most notably in the activation of Protein Kinase C (PKC).[1][2][3][4] Researchers use Dimyristolein to study these signaling cascades, which are involved in fundamental cellular processes like proliferation, differentiation, and apoptosis.

Q2: Why does my Dimyristolein solution appear cloudy or show visible aggregates in my cell culture medium?

Dimyristolein is a lipid and is therefore hydrophobic, meaning it has very low solubility in aqueous solutions like cell culture media.[1] When introduced directly into the medium without a proper delivery vehicle, it tends to self-associate and form aggregates or micelles to minimize its contact with water. This is a common issue with many lipids used in in-vitro studies.

Q3: What is the Critical Micelle Concentration (CMC) of Dimyristolein?

Q4: What are the recommended methods for preparing Dimyristolein for cell culture experiments?

To prevent aggregation, Dimyristolein should be complexed with a carrier molecule or formulated into lipid vesicles. The two most common and effective methods are:

• Complexation with Bovine Serum Albumin (BSA): BSA can bind to lipids and act as a carrier, increasing their solubility and facilitating their delivery to cells.[5][6]

• Formation of Liposomes: Liposomes are spherical vesicles composed of a lipid bilayer that can encapsulate hydrophobic molecules like Dimyristolein and deliver them to cells through membrane fusion.

Troubleshooting Guide: Dimyristolein Aggregation

This guide addresses specific issues you may encounter with Dimyristolein aggregation and provides step-by-step solutions.

Problem	Potential Cause	Troubleshooting Steps
Visible precipitate or oil droplets in the stock solution (e.g., in DMSO or ethanol).	The concentration of Dimyristolein exceeds its solubility limit in the chosen solvent.	1. Gently warm the solution (e.g., to 37°C) and vortex or sonicate to aid dissolution.[2] 2. If precipitation persists, prepare a new stock solution at a lower concentration. 3. Refer to the solubility data table below for guidance.
Cloudiness or precipitation immediately upon adding the Dimyristolein stock solution to the cell culture medium.	"Salting out" or rapid aggregation due to the poor aqueous solubility of Dimyristolein.	1. Ensure the final concentration of the organic solvent (e.g., DMSO, ethanol) in the cell culture medium is low (typically ≤ 0.1%) to minimize toxicity and precipitation.[6] 2. Prepare a Dimyristolein-BSA complex before adding it to the medium (see Experimental Protocol 1). 3. Prepare Dimyristolein-containing liposomes for cellular delivery (see Experimental Protocol 2).
Cell toxicity or altered cell morphology observed after treatment.	1. Toxicity from the organic solvent used for the stock solution. 2. Cytotoxicity from high concentrations of "free" (uncomplexed) Dimyristolein. 3. Aggregates of Dimyristolein may be cytotoxic.	1. Perform a dose-response experiment with the solvent alone to determine the maximum tolerated concentration for your cell type.[6] 2. Lower the final concentration of Dimyristolein in your experiment. 3. Ensure complete complexation with BSA or efficient encapsulation in liposomes. 4. Filter the final working solution through a 0.22 µm sterile filter before adding to cells.
Inconsistent experimental results between batches.	1. Incomplete dissolution of the Dimyristolein stock. 2. Variability in the preparation of the Dimyristolein-BSA complex or liposomes. 3. Degradation of Dimyristolein.	1. Always ensure your stock solution is clear before use. 2. Follow the preparation protocols precisely, paying close attention to temperatures, incubation times, and mixing steps. 3. Prepare fresh working solutions for each experiment and store stock solutions at -20°C or -80°C, protected from light and moisture.[2]

Data Presentation: Solubility of 1,2-Dimyristoyl-sn-glycerol

The following table summarizes the solubility of a closely related saturated diacylglycerol, 1,2-Dimyristoyl-sn-glycerol, in various solvents. This data can serve as a useful starting point for preparing your Dimyristolein stock solutions. Note that Dimyristolein, being unsaturated, may exhibit slightly different solubility.

Solvent	Solubility
Ethanol	30 mg/mL[1]
DMSO	7 mg/mL[1]
DMF	20 mg/mL[1]
PBS (pH 7.2)	0.25 mg/mL[1]

Experimental Protocols

Protocol 1: Preparation of Dimyristolein-BSA Complex

This protocol is adapted from general methods for preparing fatty acid-BSA complexes for cell culture.[5][6]

Materials:

• Dimyristolein

• Ethanol or DMSO

• Fatty acid-free Bovine Serum Albumin (BSA)

• Sterile phosphate-buffered saline (PBS) or cell culture medium without serum

Procedure:

• Prepare a Dimyristolein Stock Solution:

  • Dissolve Dimyristolein in ethanol or DMSO to a concentration of 10-50 mM. Gently warm and vortex if necessary to ensure complete dissolution. Store at -20°C.

• Prepare a BSA Solution:

  • Dissolve fatty acid-free BSA in sterile PBS or serum-free medium to a concentration of 10% (w/v).

  • Sterile-filter the BSA solution through a 0.22 µm filter.

• Complexation of Dimyristolein with BSA:

  • In a sterile tube, add the desired volume of the 10% BSA solution.

  • While vortexing the BSA solution gently, slowly add the Dimyristolein stock solution to achieve the desired final molar ratio (a 3:1 to 6:1 molar ratio of Dimyristolein to BSA is a good starting point).

  • Incubate the mixture at 37°C for 30-60 minutes with gentle agitation to allow for complex formation.

• Preparation of the Final Working Solution:

  • Dilute the Dimyristolein-BSA complex into your complete cell culture medium to the desired final concentration for your experiment.

  • It is recommended to sterile-filter the final working solution before adding it to your cells.

Protocol 2: Preparation of Dimyristolein-Containing Liposomes

This protocol describes a basic thin-film hydration method for preparing multilamellar vesicles (MLVs).

Materials:

• Dimyristolein

• A carrier lipid (e.g., Phosphatidylcholine)

• Chloroform or a chloroform:methanol mixture (2:1 v/v)

• Sterile PBS or desired buffer

• Rotary evaporator or a stream of inert gas (e.g., nitrogen)

Procedure:

• Lipid Film Formation:

  • In a round-bottom flask, dissolve Dimyristolein and the carrier lipid (e.g., at a 1:9 molar ratio of Dimyristolein to carrier lipid) in the organic solvent.

  • Remove the solvent using a rotary evaporator or a gentle stream of nitrogen gas to form a thin, uniform lipid film on the wall of the flask.

  • Place the flask under a high vacuum for at least 1 hour to remove any residual solvent.

• Hydration:

  • Add sterile PBS or your desired aqueous buffer to the flask. The volume will determine the final lipid concentration.

  • Hydrate the lipid film by vortexing or gentle agitation at a temperature above the phase transition temperature of the lipids. This will form multilamellar vesicles (MLVs).

• Sizing (Optional but Recommended):

  • To obtain smaller, more uniform liposomes (e.g., small unilamellar vesicles, SUVs), the MLV suspension can be sonicated or extruded through polycarbonate membranes of a defined pore size.

• Cell Treatment:

  • Add the liposome suspension to your cell culture medium to achieve the desired final concentration of Dimyristolein.

Visualizations

Diacylglycerol (DAG) Signaling Pathway

Caption: Activation of the Protein Kinase C (PKC) signaling pathway by Diacylglycerol (DAG).

Experimental Workflow for Preparing Dimyristolein-BSA Complex

Caption: Workflow for the preparation of a Dimyristolein-BSA complex for cell culture experiments.

Logical Troubleshooting Flowchart for Aggregation Issues

Caption: A logical flowchart for troubleshooting Dimyristolein aggregation in cell culture.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 1,2-Dimyristoyl-sn-glycerol, 60562-16-5 | BroadPharm [broadpharm.com]
• 4. Protein kinase C - Wikipedia [en.wikipedia.org]
• 5. Preparation of BSA complexed free fatty acids for in vitro studies [protocols.io]
• 6. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Dimyristolein for Cell-Based Assays

This guide provides researchers, scientists, and drug development professionals with essential information, protocols, and troubleshooting advice for effectively using Dimyristolein in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is Dimyristolein and what is its primary cellular function? Dimyristolein is a diacylglycerol (DAG) molecule that contains two myristoleic acid chains.[1] In cell biology, its primary role is to act as a second messenger that activates Protein Kinase C (PKC).[2][3] Natural DAG is produced in the cell membrane and, along with calcium ions, triggers the activation of PKC, which in turn phosphorylates numerous downstream proteins to regulate a wide variety of cellular processes, including proliferation, differentiation, and apoptosis.[4][5][6]

Q2: Why is Dimyristolein used in cell-based assays? Dimyristolein is used as a synthetic analog of endogenous diacylglycerol to specifically activate the PKC signaling pathway.[2] Unlike phorbol esters such as Phorbol 12-myristate 13-acetate (PMA), which are also potent PKC activators but are not easily metabolized, Dimyristolein can be metabolized by cellular enzymes. This makes it a useful tool for studying the transient activation and regulation of PKC signaling pathways in a manner that more closely mimics physiological conditions.

Q3: How do I prepare a stock solution of Dimyristolein? As a lipid, Dimyristolein is highly hydrophobic and will not dissolve in aqueous solutions like PBS or cell culture media directly.[7]

• Primary Solvent: The recommended primary solvent is Dimethyl Sulfoxide (DMSO).[8][9]

• Stock Concentration: Prepare a high-concentration stock solution (e.g., 10-20 mM) in 100% DMSO. If the compound is difficult to dissolve, gentle warming (37°C) or brief vortexing may help.[7]

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Q4: What is the final concentration of DMSO that is safe for most cell lines? The final concentration of DMSO in the cell culture medium should be kept as low as possible, typically below 0.5% , to avoid solvent-induced cytotoxicity.[10] Many studies show that DMSO concentrations below 0.1% have negligible effects on cell viability.[10] It is crucial to run a vehicle control (media with the same final concentration of DMSO as your treated wells) to account for any effects of the solvent itself.[11]

Experimental Protocols

Protocol: Determining Cell Viability using the MTT Assay

The MTT (3-(4, 5-dimethylthiazolyl-2)-2, 5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[12] It measures the metabolic activity of cells, where mitochondrial dehydrogenases in living cells reduce the yellow MTT salt to a purple formazan product. The amount of formazan is directly proportional to the number of viable cells.

Materials:

• Dimyristolein stock solution (e.g., 10 mM in DMSO)

• 96-well flat-bottom plates

• Appropriate cell line and complete culture medium

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or pure DMSO)[12]

• Microplate reader capable of measuring absorbance at 570 nm.

Procedure:

• Cell Seeding:

  • Harvest and count cells, ensuring they have high viability (>90%).

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-15,000 cells/well in 100 µL of medium).

  • Include wells for "medium only" blanks to control for background absorbance.

  • Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow cells to attach and resume exponential growth.

• Compound Treatment:

  • Prepare serial dilutions of the Dimyristolein stock solution in complete culture medium. It is critical to perform these dilutions immediately before adding them to the cells to minimize precipitation.

  • Carefully remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of Dimyristolein.

  • Include "vehicle control" wells containing medium with the highest final concentration of DMSO used in the treatment wells.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.5 mg/mL).

  • Incubate the plate for 2-4 hours at 37°C. During this time, purple formazan crystals should become visible in viable cells when viewed under a microscope.

• Solubilization of Formazan:

  • Add 100 µL of the solubilization solution to each well.

  • To ensure complete dissolution of the formazan crystals, place the plate on an orbital shaker for 15-20 minutes, protected from light. Pipetting up and down can also aid in mixing.[12]

• Data Acquisition:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[12] A reference wavelength of 630-650 nm can be used to reduce background noise.

• Data Analysis:

  • Subtract the average absorbance of the "medium only" blanks from all other readings.

  • Calculate the percentage of cell viability for each treatment concentration using the following formula:

    • % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

  • Plot the % Viability against the log of the Dimyristolein concentration to generate a dose-response curve and determine the IC50 value (the concentration that inhibits cell viability by 50%).

Data Presentation

Optimizing the concentration of Dimyristolein is critical. The ideal concentration will vary significantly depending on the cell line, assay type, and experimental endpoint. A preliminary dose-response experiment is essential.

Table 1: Example Concentration Ranges for Initial Screening

Assay Type	Cell Line	Starting Concentration (µM)	Final Concentration (µM)	Incubation Time
PKC Activation	HEK293	0.1	100	15 - 60 min
Cell Proliferation	MCF-7	1	200	24 - 72 hrs
Cytotoxicity (MTT)	Jurkat	1	500	48 hrs
Apoptosis Assay	U-937	0.5	250	24 hrs

Disclaimer: The values in this table are illustrative examples. Researchers must determine the optimal concentration for their specific experimental conditions empirically.

Table 2: Example IC50 Values from a Cytotoxicity Assay

Cell Line	Assay Type	Incubation Time	Example IC50 (µM)
A549 (Lung Carcinoma)	MTT	48 hrs	150.5
HCT-116 (Colon Carcinoma)	MTT	48 hrs	98.7
PC-3 (Prostate Cancer)	MTT	48 hrs	212.3

Disclaimer: These IC50 values are for illustrative purposes only and are not based on published data for Dimyristolein. IC50 values are highly dependent on the assay and cell line used and must be determined experimentally.[13][14]

Visualizations

Signaling Pathway

Caption: Simplified Diacylglycerol (DAG) signaling pathway.

Experimental Workflow

Caption: Experimental workflow for a cell viability (MTT) assay.

Troubleshooting Guide

Q1: My Dimyristolein won't dissolve in the primary solvent (DMSO). What should I do? If you observe particulates in your DMSO stock, try gentle warming in a 37°C water bath or brief sonication.[7] Ensure your DMSO is high quality and anhydrous, as absorbed water can reduce the solubility of hydrophobic compounds.

Q2: The compound is soluble in DMSO, but it precipitates when I add it to my cell culture medium. How can I fix this? This is a common issue known as "solvent shock." When the DMSO stock is added to the aqueous medium, the rapid change in polarity can cause the hydrophobic compound to crash out of solution.[15]

• Increase Final DMSO Concentration: If your cells can tolerate it, slightly increasing the final DMSO concentration (e.g., from 0.1% to 0.5%) may help keep the compound in solution. Always test for solvent toxicity.[15]

• Reduce Compound Concentration: You may be exceeding the solubility limit of Dimyristolein in the final medium. Try working with lower concentrations.

• Change Dilution Method: Instead of adding a small volume of highly concentrated stock directly to a large volume of medium, try a stepwise dilution. A suggested method for highly hydrophobic compounds is a three-step protocol: 1) Dissolve in DMSO, 2) Dilute this stock 10-fold in pre-warmed fetal bovine serum (FBS), and 3) Perform the final dilution into the culture medium.[7]

• Mix Quickly: When adding the diluted compound to the wells, pipette up and down immediately to ensure rapid and even dispersion, which can prevent localized high concentrations that lead to precipitation.

Q3: I'm seeing significant cell death even in my vehicle (DMSO) control wells. What's wrong? This indicates that your cells are sensitive to the concentration of DMSO being used.

• Reduce DMSO Concentration: Lower the final concentration of DMSO in your culture medium. This may require you to adjust the concentration of your primary stock solution. The goal is to use the lowest possible DMSO concentration that keeps your compound soluble.[10]

• Check Cell Health: Ensure your cells are healthy and in the exponential growth phase before starting the experiment. Stressed or overly confluent cells can be more sensitive to solvents.

Q4: My MTT assay results have high variability between replicate wells.

• Incomplete Formazan Solubilization: Ensure the formazan crystals are fully dissolved before reading the plate. Check wells under a microscope. If crystals remain, increase the incubation time with the solubilization solution or mix more thoroughly.

• Pipetting Errors: Ensure accurate and consistent pipetting, especially during serial dilutions and reagent additions.

• Edge Effects: The outer wells of a 96-well plate are prone to evaporation, which can concentrate media components and affect cell growth. To mitigate this, avoid using the outermost wells for experimental samples and instead fill them with sterile PBS or medium to maintain humidity.[16]

• Cell Clumping: Ensure you have a single-cell suspension before seeding to avoid clumps, which leads to uneven cell distribution and growth in the wells.

References

• 1. CheMondis Marketplace [chemondis.com]
• 2. Mechanism of activation of protein kinase C: roles of diolein and phosphatidylserine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of phorbol 12-myristate 13-acetate activated signaling pathways on 1α, 25 dihydroxyvitamin D3 regulated human 25-hydroxyvitamin D3 24-hydroxylase gene expression in differentiated Caco-2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A major myristylated substrate of protein kinase C and protein kinase C itself are differentially regulated during murine B- and T-lymphocyte development and activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Activation of protein kinase C by phorbol 12-myristate 13-acetate suppresses the growth of lung cancer cells through KLF6 induction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phorbol myristate acetate mediates redistribution of protein kinase C in human neutrophils: potential role in the activation of the respiratory burst enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 13. How reliable are in vitro IC50 values? Values vary with cytotoxicity assays in human glioblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Comparison of Drug Inhibitory Effects (IC50) in Monolayer and Spheroid Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]

Troubleshooting low yield in Dimyristolein enzymatic assays

Welcome to the technical support center for Dimyristolein enzymatic assays. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My overall yield of dimyristolein is significantly lower than expected. What are the potential causes?

Low yields in the enzymatic synthesis of dimyristolein can arise from several factors, ranging from suboptimal reaction conditions to issues with enzyme activity or product purification. A systematic approach to troubleshooting is essential. The primary areas to investigate are:

• Enzyme-Related Issues: Inactive or inhibited enzymes are a common cause of low product formation.

• Substrate and Reaction Condition Issues: The concentration and purity of substrates, as well as reaction parameters like temperature and pH, play a critical role.

• Product Recovery and Purification Issues: Inefficient extraction or purification methods can lead to significant product loss.

The following sections provide detailed troubleshooting guidance for each of these areas.

Q2: How can I determine if the lipase enzyme is the source of the low yield?

To identify if the enzyme is the limiting factor, a systematic evaluation of its activity and stability is necessary.

Troubleshooting Workflow for Enzyme-Related Issues

Caption: Troubleshooting workflow for enzyme-related issues.

Recommendations:

• Enzyme Selection: The choice of lipase is critical. Lipases like Novozym 435 and Lipozyme RMIM are frequently used for diacylglycerol synthesis.[1] If you are using a less common lipase, consider screening several commercially available options to find one with high activity and selectivity for myristic acid and glycerol.

• Immobilization: Using an immobilized lipase is highly recommended as it simplifies enzyme removal and improves stability, allowing for potential reuse.[2]

• Enzyme Activity Assay: Before starting your synthesis, it is good practice to perform a simple activity assay. A common method is a p-nitrophenyl palmitate (pNPP) assay, which spectrophotometrically measures the release of p-nitrophenol.

Q3: My enzyme seems to be active. What reaction parameters should I investigate to improve the yield?

Even with an active enzyme, suboptimal reaction conditions can severely limit the yield of dimyristolein. The key parameters to optimize are temperature, substrate molar ratio, reaction time, and mixing.

Key Reaction Parameters for Optimization

Parameter	Typical Range	Optimal Value (General Recommendation)	Rationale & Troubleshooting Tips
Temperature	40 - 70°C	50 - 60°C	Temperature affects both reaction rate and enzyme stability. Temperatures that are too high can lead to enzyme denaturation, while temperatures that are too low will result in slow reaction rates.[1][3] Start with the enzyme manufacturer's recommended optimal temperature and perform a temperature screen.
Substrate Molar Ratio (Glycerol:Myristic Acid)	1:1 to 1:4	1:2	An excess of myristic acid can drive the reaction towards the formation of di- and triglycerides. However, a very high excess can be wasteful and complicate purification. A 1:2 molar ratio is a common starting point for diacylglycerol synthesis.[3]
Reaction Time	4 - 24 hours	8 - 12 hours	Monitor the reaction progress over time by taking aliquots and analyzing the composition (e.g., by HPLC or GC). The reaction should be stopped when the maximum diacylglycerol concentration is reached, as longer reaction times can lead to the formation of triglycerides or product degradation.[1]
Stirring Speed	300 - 800 rpm	500 - 600 rpm	Adequate mixing is crucial in a heterogeneous system to ensure proper contact between the substrates and the immobilized enzyme.[1][4] Insufficient mixing can be a major cause of low yields.
Water Content	< 1%	As low as possible	Water can promote the reverse reaction (hydrolysis), reducing the yield of dimyristolein.[5] Consider performing the reaction under vacuum or with the addition of molecular sieves to remove water produced during the esterification.[6]

Troubleshooting Logic for Reaction Conditions

Caption: Relationship between reaction parameters and outcomes.

Q4: I have optimized the reaction conditions, but my final isolated yield is still low. What could be wrong with my purification process?

The purification of diacylglycerols can be challenging due to their similar properties to mono- and triglycerides. A significant portion of the product can be lost during this stage.

Common Purification Methods and Troubleshooting

Purification Method	Description	Common Issues & Troubleshooting
Molecular Distillation	A short-path distillation technique performed under high vacuum. It is highly effective for separating acylglycerols based on their molecular weight.[2]	High Temperature: Can cause thermal degradation or acyl migration. Optimize the evaporator temperature and vacuum to the lowest possible settings that still allow for efficient separation. Feed Rate: An improper feed rate can lead to inefficient separation. Adjust the feed rate to ensure a thin film on the evaporator surface.
Column Chromatography	Separation based on polarity using a stationary phase like silica gel.[6]	Solvent System: An inappropriate solvent system can result in poor separation between diacylglycerols and other components. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., diethyl ether or ethyl acetate) is often required.[6] Column Overloading: Loading too much crude product onto the column will lead to broad peaks and poor resolution.
Solvent Fractionation	Utilizes the differential solubility of acylglycerols in organic solvents at low temperatures.	Incomplete Precipitation: The target diacylglycerol may not fully precipitate, or co-precipitation of impurities can occur. Screen different solvents and crystallization temperatures.

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Dimyristolein

This protocol describes a general procedure for the solvent-free enzymatic synthesis of dimyristolein.

• Reactant Preparation: In a temperature-controlled reaction vessel, combine glycerol and myristic acid in a 1:2 molar ratio.

• Pre-heating: Heat the mixture to the desired reaction temperature (e.g., 55°C) with constant stirring (e.g., 500 rpm) to ensure a homogeneous molten state.

• Enzyme Addition: Add the immobilized lipase (e.g., Novozym 435 or Lipozyme RMIM) at a concentration of 5-10% (w/w) of the total substrate weight.

• Reaction: Maintain the reaction at the set temperature and stirring speed for 8-12 hours. If possible, apply a vacuum to remove the water produced during the reaction.

• Monitoring: Periodically take small aliquots of the reaction mixture. Dissolve the aliquot in a hexane/isopropanol mixture and analyze the composition by HPLC or GC to determine the content of dimyristolein, monomyristin, trimyristin, and unreacted myristic acid.

• Reaction Termination: Once the optimal yield of dimyristolein is achieved, stop the reaction by filtering out the immobilized enzyme. The enzyme can be washed with a solvent like hexane, dried, and stored for potential reuse.

• Purification: The resulting crude product can be purified using methods like molecular distillation or column chromatography to isolate the dimyristolein.

Protocol 2: Analysis of Acylglycerols by HPLC

This protocol provides a general method for the analysis of the reaction mixture.

• System: A High-Performance Liquid Chromatography (HPLC) system equipped with a refractive index (RI) detector.

• Column: A silica-based normal-phase column (e.g., Luna Silica, 250 x 4.6 mm, 5 µm).[6]

• Mobile Phase: An isocratic mixture of n-hexane and 2-propanol (e.g., 95:5 v/v).[6] The exact ratio may need to be optimized for best separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.[6]

• Sample Preparation: Dilute a small amount of the reaction mixture in the mobile phase (e.g., 5 mg/mL) and inject 10-20 µL.

• Quantification: Use external standards of myristic acid, monomyristin, dimyristolein, and trimyristin to create calibration curves for quantification.

Signaling Pathway Diagram: Enzymatic Synthesis of Dimyristolein

Caption: Enzymatic pathway for dimyristolein synthesis.

References

• 1. Preparation of Diacylglycerol from Lard by Enzymatic Glycerolysis and Its Compositional Characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Process optimization of enzyme catalyzed production of dietary diacylglycerol (DAG) using TLIM as biocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Optimization of mono and diacylglycerols production from enzymatic glycerolysis in solvent-free systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Solvent-free enzymatic synthesis of 1, 3-Diacylglycerols by direct esterification of glycerol with saturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]

Identifying potential degradation pathways of Dimyristolein in vitro

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the potential in vitro degradation pathways of Dimyristolein.

Frequently Asked Questions (FAQs)

Q1: What are the primary in vitro degradation pathways for Dimyristolein?

A1: Dimyristolein, a diacylglycerol (DAG), primarily degrades in vitro through two main pathways:

• Enzymatic Hydrolysis: This is the major pathway, predominantly catalyzed by lipases. These enzymes break down the ester bonds of Dimyristolein, releasing myristoleic acid and monomyristolein.

• Oxidative Degradation: As myristoleic acid is a monounsaturated fatty acid, Dimyristolein is susceptible to oxidation, especially in the presence of initiators like heat, light, or metal ions. This pathway leads to the formation of various oxidation products, including hydroperoxides, aldehydes, and ketones.

Q2: Which enzymes are responsible for the in vitro hydrolysis of Dimyristolein?

A2: Several lipases can hydrolyze diacylglycerols like Dimyristolein. The most relevant for in vitro digestion models are:

• Pancreatic Lipase: This is a key enzyme in intestinal digestion. It preferentially hydrolyzes the ester bonds at the sn-1 and sn-3 positions of the glycerol backbone.[1][2] The activity of pancreatic lipase is significantly enhanced by the presence of colipase and bile salts.[3][4][5][6]

• Hormone-Sensitive Lipase (HSL): HSL also shows a preference for hydrolyzing diacylglycerols. It exhibits stereospecificity, preferentially acting on the sn-3 position.[7][8]

• Gastric Lipase: While more active on triacylglycerols, gastric lipase can also hydrolyze diacylglycerols, with a preference for 1,3-sn-DAG over 1,2(2,3)-sn-DAG.[1]

Q3: What are the expected products of Dimyristolein's enzymatic hydrolysis?

A3: The enzymatic hydrolysis of Dimyristolein (a 1,2- or 1,3-diacyl-sn-glycerol with two myristoleic acid chains) will yield:

• Myristoleic acid: A 14-carbon monounsaturated fatty acid (C14:1).

• Monomyristolein: A monoacylglycerol containing one myristoleic acid chain. Depending on the initial isomer of Dimyristolein and the lipase's specificity, this can be 1-monomyristoleoyl-sn-glycerol or 2-monomyristoleoyl-sn-glycerol.

Q4: What conditions can lead to the oxidative degradation of Dimyristolein in vitro?

A4: Oxidative degradation is initiated by factors that promote the formation of free radicals. In an in vitro setting, these can include:

• Exposure to light and heat.

• Presence of transition metal ions (e.g., iron, copper).

• Presence of reactive oxygen species (ROS) generating systems.

• High oxygen concentrations.

It is crucial to handle Dimyristolein and conduct experiments under conditions that minimize these factors if the focus is solely on enzymatic degradation.

Q5: What are the potential products of Dimyristolein's oxidative degradation?

A5: The oxidation of the monounsaturated myristoleic acid moieties in Dimyristolein can lead to a complex mixture of products, including:

• Hydroperoxides: The initial products of lipid peroxidation.

• Aldehydes, Ketones, and Alkanes: Secondary oxidation products resulting from the breakdown of hydroperoxides.[9]

• Epoxides and Hydroxides: Intermediary derivatives formed during the peroxidation process.[9]

Troubleshooting Guides

Issue 1: Low or No Enzymatic Degradation of Dimyristolein

Possible Cause	Troubleshooting Step
Enzyme Inactivity	- Verify Enzyme Activity: Use a standard substrate (e.g., p-nitrophenyl palmitate for general lipase activity) to confirm your enzyme is active. - Proper Storage: Ensure lipases are stored at the recommended temperature (typically -20°C or -80°C) and have not undergone multiple freeze-thaw cycles. - Buffer Conditions: Check that the pH and ionic strength of your assay buffer are optimal for the specific lipase being used.
Substrate Insolubility/Poor Emulsification	- Use of Emulsifying Agents: Dimyristolein is a lipid and requires proper emulsification to be accessible to water-soluble lipases. Use bile salts (e.g., sodium taurocholate, sodium glycodeoxycholate) and phospholipids (e.g., phosphatidylcholine) to create a stable emulsion. The ratio of bile salt to phospholipid can significantly impact the rate of lipolysis.[3] - Sonication/Homogenization: Ensure the lipid substrate is properly dispersed in the reaction medium by sonication or high-shear homogenization before adding the enzyme.
Inadequate Cofactors	- Presence of Colipase: Pancreatic lipase activity is significantly enhanced by colipase, which helps anchor the lipase to the lipid-water interface, especially in the presence of bile salts.[4][5][10] - Calcium Ions: Some lipases require calcium ions for optimal activity. Check the requirements for your specific enzyme and supplement the buffer if necessary.
Incorrect Assay Conditions	- Temperature: Maintain the reaction at the optimal temperature for the lipase (typically 37°C for mammalian lipases). - pH: Use a pH-stat to maintain the optimal pH for the lipase throughout the reaction, as the release of fatty acids will lower the pH.[11][12]

Issue 2: Inconsistent or Variable Degradation Rates

Possible Cause	Troubleshooting Step
Inconsistent Emulsion Quality	- Standardize Emulsification Protocol: Use a consistent method (time, power, temperature) for sonication or homogenization to ensure reproducible droplet size distribution between experiments. - Droplet Size Analysis: If possible, characterize the emulsion droplet size (e.g., using dynamic light scattering) to ensure consistency.
Enzyme Instability	- Prepare Fresh Enzyme Solutions: Prepare enzyme solutions fresh for each experiment and keep them on ice until use. - Avoid Vigorous Vortexing: Some enzymes can be denatured by excessive mechanical stress. Mix gently by inversion or pipetting.
Substrate Isomerization	- Acyl Migration: 1,2-diacylglycerols can spontaneously isomerize to the more stable 1,3-diacylglycerol form. This can affect the rate of hydrolysis as some lipases have different activities towards these isomers.[1] Minimize the time the substrate is in aqueous solution before starting the reaction.
Product Inhibition	- Removal of Fatty Acids: The accumulation of free fatty acids at the lipid-water interface can inhibit lipase activity. The presence of bile salts helps to form mixed micelles that remove fatty acids from the interface.[5][6]

Issue 3: Difficulty in Analyzing Degradation Products

Possible Cause	Troubleshooting Step
Poor Extraction of Lipids	- Use Appropriate Solvent Systems: Employ a robust lipid extraction method, such as the Folch or Bligh-Dyer method, using a mixture of chloroform and methanol to efficiently extract all lipid classes. - Internal Standards: Add an appropriate internal standard (e.g., a fatty acid or monoacylglycerol with a different chain length) before extraction to account for extraction losses.
Co-elution in Chromatography	- Optimize Chromatographic Method: Adjust the mobile phase gradient, column temperature, or use a different column chemistry (e.g., reverse-phase C18 or C30) to improve the separation of Dimyristolein, monomyristolein, and myristoleic acid. - Derivatization: For GC-MS analysis, derivatize the fatty acids and mono/diacylglycerols (e.g., to form trimethylsilyl ethers) to improve their volatility and chromatographic behavior.
Low Sensitivity in Detection	- Mass Spectrometry (MS): Use MS detection (e.g., HPLC-MS or GC-MS) for higher sensitivity and specificity compared to UV or evaporative light scattering detectors.[13][14][15][16] - Fluorescent Labeling: For some applications, fluorescent labeling of fatty acids can enhance detection sensitivity.
Sample Degradation During Analysis	- Minimize Heat and Light Exposure: Protect samples from excessive heat and light during sample preparation and analysis to prevent oxidative degradation. - Use of Antioxidants: Consider adding an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvent to prevent artifactual oxidation during sample workup.

Quantitative Data Summary

The following table summarizes representative kinetic data for the in vitro digestion of diacylglycerols and related lipids. Direct kinetic data for Dimyristolein is limited in the literature; therefore, data for similar medium and long-chain glycerides are provided for comparison.

Lipid Substrate	Enzyme System	Digestion Model	Key Kinetic Parameters	Reference
Diacylglycerol (DAG)	Pancreatic Lipase	pH-stat	k' = 0.024 min⁻¹; t'₁/₂ = 29.08 min	[17]
Medium-Chain Triglyceride (MCT)	Pancreatic Lipase	pH-stat	k' = 0.068 min⁻¹; t'₁/₂ = 10.20 min	[17]
Soybean Oil (LCT)	Pancreatic Lipase	pH-stat	k' = 0.037 min⁻¹; t'₁/₂ = 18.74 min	[17]
Trioleoylglycerol	Rabbit Pancreatic Lipase	In vitro hydrolysis	Apparent Ea = 59.8 kJ·mol⁻¹	[2]
Dioleoylglycerol	Rabbit Pancreatic Lipase	In vitro hydrolysis	Apparent Ea = 53.5 kJ·mol⁻¹	[2]

Note: k' represents the digestion rate constant, and t'₁/₂ is the digestion half-time. Ea is the apparent activation energy.

Experimental Protocols

Protocol 1: In Vitro Digestion of Dimyristolein using a pH-Stat

This protocol describes a typical in vitro digestion experiment to monitor the enzymatic hydrolysis of Dimyristolein by measuring the release of myristoleic acid.

Materials:

• Dimyristolein

• Pancreatic lipase

• Colipase

• Bile salts (e.g., sodium taurocholate)

• Phosphatidylcholine

• Calcium chloride (CaCl₂)

• Sodium hydroxide (NaOH) solution (standardized, e.g., 0.1 M)

• Tris-HCl buffer (pH 8.0)

• pH-stat apparatus (autotitrator)

• Thermostated reaction vessel

• Magnetic stirrer

Procedure:

• Prepare the Digestion Medium: In the thermostated reaction vessel at 37°C, prepare the digestion buffer containing Tris-HCl, CaCl₂, bile salts, and phosphatidylcholine.

• Emulsify the Substrate: Add Dimyristolein to the digestion medium and emulsify using a high-speed homogenizer or sonicator until a stable, milky emulsion is formed.

• Equilibrate the System: Place the reaction vessel in the pH-stat apparatus, insert the pH electrode and the NaOH delivery tube. Stir the emulsion and allow the temperature and pH to equilibrate to 37°C and pH 8.0.

• Initiate the Reaction: Add a pre-determined amount of pancreatic lipase and colipase solution to the reaction vessel to start the hydrolysis.

• Monitor the Reaction: The pH-stat will automatically titrate the liberated myristoleic acid with the NaOH solution to maintain a constant pH of 8.0. Record the volume of NaOH consumed over time.

• Calculate the Rate of Hydrolysis: The rate of fatty acid release can be calculated from the rate of NaOH addition, assuming that one mole of NaOH neutralizes one mole of myristoleic acid.

• Analysis of Products (Optional): At different time points, aliquots of the reaction mixture can be taken and quenched (e.g., by adding a lipase inhibitor or by rapid freezing). The lipid components can then be extracted and analyzed by HPLC-MS or GC-MS to quantify the remaining Dimyristolein and the formation of monomyristolein.

Protocol 2: Analysis of Degradation Products by HPLC-MS

This protocol outlines a general method for the separation and quantification of Dimyristolein and its hydrolysis products.

Materials:

• Lipid extracts from the in vitro digestion experiment

• HPLC system with a mass spectrometer (MS) detector (e.g., ESI-Q-ToF)

• Reverse-phase C18 column suitable for lipid analysis

• Mobile phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium formate

• Mobile phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate

• Standards for Dimyristolein, monomyristolein, and myristoleic acid

Procedure:

• Sample Preparation: Dry the lipid extracts under a stream of nitrogen and reconstitute in a suitable solvent (e.g., isopropanol or methanol/chloroform mixture).

• Chromatographic Separation:

  • Inject the sample onto the C18 column.

  • Use a gradient elution program starting with a higher proportion of mobile phase A and gradually increasing the proportion of mobile phase B to elute the lipids based on their polarity (myristoleic acid will elute first, followed by monomyristolein, and then Dimyristolein).

• Mass Spectrometric Detection:

  • Operate the MS in positive or negative ion mode. Ammonium adducts [M+NH₄]⁺ are often observed for glycerides in positive mode.

  • Use selected ion monitoring (SIM) or extracted ion chromatograms (EIC) for the specific m/z values of the target analytes for quantification.

  • Perform MS/MS fragmentation to confirm the identity of the peaks by comparing the fragmentation patterns with those of the standards.

• Quantification:

  • Generate calibration curves for each analyte using the pure standards.

  • Calculate the concentration of each component in the samples based on the peak areas and the calibration curves.

Visualizations

Caption: Enzymatic hydrolysis pathway of Dimyristolein.

Caption: Oxidative degradation pathway of Dimyristolein.

Caption: Experimental workflow for Dimyristolein degradation analysis.

References

• 1. Pancreatic lipase assays with triglycerides as substrate: contribution of each sequential reaction to product formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kinetics of the two-step hydrolysis of triacylglycerol by pancreatic lipases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Colipase enhances hydrolysis of dietary triglycerides in the absence of bile salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aocs.org [aocs.org]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. content-assets.jci.org [content-assets.jci.org]
• 7. Colipase enhances hydrolysis of dietary triglycerides in the absence of bile salts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Evaluation of the in-vitro digestion profiles of long and medium chain glycerides and the phase behaviour of their lipolytic products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Kinetic behavior of the pancreatic lipase-colipase-lipid system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. arpi.unipi.it [arpi.unipi.it]
• 14. A rapid and highly sensitive UPLC-ESI-MS/MS method for the analysis of the fatty acid profile of edible vegetable oils - PMC [pmc.ncbi.nlm.nih.gov]
• 15. HPLC-MS Method for Analysis of Lipid Standards: Triglyceride Mixtures on Lipak Column | SIELC Technologies [sielc.com]
• 16. researchgate.net [researchgate.net]
• 17. Effect of Acylglycerol Composition and Fatty Acyl Chain Length on Lipid Digestion in pH-Stat Digestion Model and Simulated In Vitro Digestion Model - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Solubility of Dimyristolein for Experimental Use

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on overcoming solubility challenges associated with dimyristolein in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is dimyristolein and why is its solubility a concern?

Dimyristolein is a diacylglycerol (DAG), a lipid molecule that plays a role as a second messenger in various cellular signaling pathways. Its hydrophobic nature makes it poorly soluble in aqueous solutions, such as cell culture media, which can lead to precipitation and inaccurate experimental results.

Q2: What are the most common solvents for preparing a dimyristolein stock solution?

Common organic solvents for dissolving dimyristolein and similar lipids include Dimethyl Sulfoxide (DMSO), ethanol, and chloroform.[1] The choice of solvent depends on the experimental requirements and the tolerance of the cell line to the solvent.

Q3: What is "crashing out" and how can I prevent it?

"Crashing out" refers to the precipitation of a compound when a concentrated stock solution (in an organic solvent) is diluted into an aqueous medium. This happens because the overall solvent polarity changes, reducing the solubility of the hydrophobic compound. To prevent this, add the stock solution to the aqueous medium dropwise while vortexing or stirring to ensure rapid and even dispersion.[2]

Q4: Can I heat the solution to improve the solubility of dimyristolein?

Gentle warming can aid in the initial dissolution of dimyristolein in the organic solvent. However, be cautious as excessive heat can degrade the lipid. Also, a solution that is clear when warm may precipitate as it cools to room or experimental temperature.

Q5: Should I be concerned about the final concentration of the organic solvent in my experiment?

Yes, organic solvents like DMSO and ethanol can have cytotoxic effects on cells, even at low concentrations. It is crucial to keep the final concentration of the organic solvent in the cell culture medium as low as possible, typically below 0.5% (v/v), and to include a vehicle control (media with the same concentration of solvent but without dimyristolein) in your experiments.[2]

Troubleshooting Guides

This section provides solutions to common problems encountered when working with dimyristolein.

Problem: My dimyristolein powder is not dissolving in the organic solvent.

• Possible Cause: The concentration of dimyristolein is too high for the chosen solvent, or the solvent quality is poor.

• Solution:

  • Try reducing the concentration of the stock solution.

  • Ensure you are using a high-purity, anhydrous grade of the organic solvent.

  • Gently warm the solution in a water bath while vortexing.

Problem: A precipitate forms immediately after adding the dimyristolein stock solution to my cell culture medium.

• Possible Cause: This is likely "crashing out" due to rapid dilution and localized high concentrations of the lipid.[2]

• Solution:

  • Add the stock solution very slowly (dropwise) to the pre-warmed cell culture medium while continuously vortexing or stirring.

  • Increase the volume of the cell culture medium to achieve a lower final concentration of dimyristolein.

  • Consider using a co-solvent or a carrier protein like Bovine Serum Albumin (BSA) in your culture medium to enhance solubility.

Problem: The media in my cell culture plate becomes cloudy or forms a film after adding dimyristolein.

• Possible Cause: The solubility limit of dimyristolein in the final aqueous solution has been exceeded, leading to the formation of a fine precipitate or an oil film.

• Solution:

  • Perform a solubility test in a cell-free culture medium before treating your cells to determine the maximum soluble concentration under your experimental conditions.

  • Reduce the final concentration of dimyristolein in your experiment.

  • Ensure the final concentration of the organic solvent is sufficient to maintain solubility but remains non-toxic to the cells.

Data Presentation

Solubility of 1,2-Dimyristin (a Dimyristolein Analog) in Common Solvents

Solvent	Solubility
Chloroform	Soluble
Dimethylformamide (DMF)	~20 mg/mL
Dimethyl Sulfoxide (DMSO)	~7 mg/mL
Ethanol	~30 mg/mL
Phosphate-Buffered Saline (PBS, pH 7.2)	~0.25 mg/mL

Data sourced from a study on 1,2-Dimyristin, a structurally similar diacylglycerol.[1]

Experimental Protocols

Protocol 1: Preparation of a Dimyristolein Stock Solution in an Organic Solvent

Materials:

• Dimyristolein powder

• Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Weighing: Accurately weigh the desired amount of dimyristolein powder in a sterile microcentrifuge tube.

• Dissolution: Add the appropriate volume of anhydrous DMSO or ethanol to achieve the desired stock concentration (e.g., 10 mg/mL).

• Mixing: Vortex the tube thoroughly until the dimyristolein is completely dissolved. Gentle warming in a water bath (37°C) can be used to aid dissolution.

• Storage: Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a Working Solution in Aqueous Medium

Materials:

• Dimyristolein stock solution (from Protocol 1)

• Pre-warmed (37°C) cell culture medium or aqueous buffer

• Sterile tubes

Procedure:

• Thawing: Thaw an aliquot of the dimyristolein stock solution at room temperature.

• Dilution: While vortexing the pre-warmed aqueous medium, slowly add the required volume of the stock solution dropwise to achieve the final desired concentration.

• Final Solvent Concentration: Ensure the final concentration of the organic solvent in the working solution is below the toxic level for your specific cell line (typically <0.5% v/v).

• Immediate Use: Use the freshly prepared working solution immediately to minimize the risk of precipitation.

Mandatory Visualizations

Experimental Workflow for Dimyristolein Solution Preparation

Caption: Workflow for preparing dimyristolein solutions.

Diacylglycerol (DAG) Signaling Pathway

Caption: Simplified DAG signaling pathway leading to PKC activation.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Cellular Uptake of Dimyristolein

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to assist you in your experiments aimed at enhancing the cellular uptake of Dimyristolein.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms for the cellular uptake of lipids like Dimyristolein?

The cellular uptake of lipids is a complex process that can occur through several mechanisms. As a diacylglycerol, Dimyristolein's uptake is primarily governed by its physicochemical properties and the cell type being studied. Key mechanisms include:

• Passive Diffusion: Small, lipophilic molecules can diffuse across the plasma membrane down their concentration gradient. The efficiency of this process is related to the molecule's lipophilicity.[1]

• Facilitated Diffusion: Transmembrane proteins, such as fatty acid transporters (FATPs) and CD36, can facilitate the transport of lipids across the cell membrane.[2][3] Muscle contraction can increase the translocation of CD36 to the cell surface, enhancing fatty acid uptake, while insulin signaling can also modulate this process.[3]

• Endocytosis: For larger lipid aggregates or nanoparticle formulations, uptake occurs via endocytic pathways. These can include clathrin-mediated endocytosis, caveolae-mediated endocytosis, or macropinocytosis.[4][5][6] The specific pathway often depends on the size, charge, and surface functionalization of the delivery vehicle.[6]

Q2: What are common strategies to enhance the cellular uptake of Dimyristolein?

Enhancing the cellular delivery of hydrophobic molecules like Dimyristolein often involves sophisticated formulation strategies. These approaches aim to improve solubility, stability, and interaction with the cell membrane.

• Liposomal Formulations: Encapsulating Dimyristolein within liposomes, which are vesicles composed of a lipid bilayer, is a widely used technique.[7][8] Liposomes can protect the cargo, improve its bioavailability, and facilitate uptake through membrane fusion or endocytosis.[4][9] The lipid composition, size, and surface charge of liposomes can be modified to optimize delivery.[8]

• Nanoparticle Delivery: Solid lipid nanoparticles (SLNs) or polymeric nanoparticles can be used to encapsulate Dimyristolein.[10][11] Surface modifications, such as PEGylation, can increase circulation time, while attaching specific ligands can target nanoparticles to particular cell types.[12]

• Micelle Formation: A novel method involves using sodium salts of fatty acids dissolved in ethanol, followed by sonication, to form stable micelles. This approach enhances solubility and allows for precise control over fatty acid concentrations without the need for carrier proteins like albumin, which could interfere with experiments.[13]

• Chemical Modification: Prodrug strategies can be employed where Dimyristolein is temporarily modified with hydrophilic moieties to improve its solubility and transport characteristics.[14][15]

Q3: How can I quantitatively measure the cellular uptake of Dimyristolein?

Several assay types are available to quantify the uptake of lipids. Since unlabeled Dimyristolein is difficult to track directly in standard assays, these methods often rely on labeled analogs or indirect measurements.

• Fluorescent Analogs: A common method is to use a fluorescently labeled fatty acid analog.[16] Cells are incubated with the fluorescent lipid, and the intracellular fluorescence is measured using a fluorescence microplate reader, flow cytometry, or fluorescence microscopy.[2][17] A quenching agent can be added to eliminate extracellular fluorescence, ensuring that only internalized lipid is measured.[18]

• Radioactive Labeling: Using radiolabeled fatty acids (e.g., with ³H or ¹⁴C) provides a highly sensitive method for quantifying uptake. After incubating cells with the radiolabeled lipid, cells are lysed, and the radioactivity is measured using a scintillation counter.[2]

• Bioluminescent Probes: This technique uses activatable bioluminescent fatty acid analogs, which allows for real-time monitoring of uptake kinetics in both cells and living animals.[2]

• Mass Spectrometry: For direct measurement of the unlabeled compound, mass spectrometry can be used to quantify the amount of Dimyristolein in cell lysates. While highly accurate, this method is more labor-intensive than fluorescence-based assays.[19]

Troubleshooting Guide

Problem: Low or undetectable uptake of Dimyristolein.

Possible Cause	Suggested Solution	Relevant Information
Poor Bioavailability/Solubility	Prepare a formulation of Dimyristolein using liposomes, nanoparticles, or micelles to improve its solubility and stability in the culture medium.[13][20][21]	See Protocol 1 for liposome preparation. A new method using ethanol and sonication to form micelles has shown promise for albumin-free delivery.[13]
Insufficient Incubation Time	Perform a time-course experiment (e.g., 1, 4, 8, 12, 24 hours) to determine the optimal incubation period for maximum uptake.[19]	Lipid uptake is a dynamic process; short incubation times may not be sufficient for significant accumulation.
Low Concentration of Compound	Titrate the concentration of your Dimyristolein formulation to find the optimal balance between uptake signal and potential cytotoxicity.	Start with a range of concentrations based on literature for similar lipids.
Cell Type Has Low Uptake Capacity	Use a cell line known for high lipid metabolism, such as HepG2 (liver), 3T3-L1 (adipocyte), or C2C12 (muscle) cells, as a positive control.[3][19]	Different cell types have varying expression levels of fatty acid transporters and different endocytic capacities.[3][6]
Inhibited Uptake Pathway	Ensure that components in your culture medium (e.g., high serum content) are not inhibiting uptake. Consider performing uptake assays in a serum-free medium.[18]	Serum proteins can bind to lipids and affect their availability for cellular uptake.

Problem: High variability between experimental replicates.

Possible Cause	Suggested Solution	Relevant Information
Inconsistent Formulation	Ensure your Dimyristolein formulation (e.g., liposomes) is uniform. Use techniques like microfluidics for reproducible nanoparticle manufacturing.[20] Measure particle size and distribution (polydispersity index) for each batch.	Inconsistent particle size can lead to different uptake mechanisms and rates.[6][20]
Inconsistent Cell Seeding Density	Ensure that all wells are seeded with the same number of cells and that cells are in a similar growth phase (e.g., 70-80% confluency) at the start of the experiment.	Cell density can affect metabolic activity and uptake rates.
Incomplete Removal of Unbound Compound	Optimize your washing steps after incubation. Increase the number and/or duration of washes with phosphate-buffered saline (PBS) or a specific washing buffer.[18][19]	Residual extracellular compound will lead to artificially high and variable readings. The use of a quenching agent can eliminate the need for wash steps in fluorescence assays.[18]

Problem: Cell toxicity observed after treatment.

Possible Cause	Suggested Solution	Relevant Information
Lipotoxicity	High concentrations of certain fatty acids can be toxic to cells. Perform a dose-response experiment to determine the maximum non-toxic concentration of your Dimyristolein formulation.	Lipotoxicity can occur when lipid uptake exceeds the cell's capacity for storage or metabolism, leading to cellular stress and apoptosis.[22]
Toxicity of the Delivery Vehicle	Test the cytotoxicity of the "empty" delivery vehicle (e.g., liposomes without Dimyristolein) to ensure it is not the source of toxicity.	Some lipids or polymers used in nanoparticle formulations can be inherently toxic at high concentrations.
Solvent Toxicity	If using a solvent like DMSO or ethanol to dissolve Dimyristolein, ensure the final concentration in the culture medium is well below toxic levels (typically <0.1%).	Solvents can disrupt cell membranes and cause toxicity.

Experimental Protocols & Data

Protocol 1: Preparation of a Liposomal Formulation for Dimyristolein

This protocol is adapted from standard thin-film hydration methods used for encapsulating hydrophobic compounds.[7]

Materials:

• Dimyristolein

• Phospholipids (e.g., DSPC) and Cholesterol[20]

• Chloroform or another suitable organic solvent

• Phosphate-Buffered Saline (PBS), pH 7.4

• Rotary evaporator

• Bath sonicator or probe sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Methodology:

• Lipid Film Hydration:

  • Dissolve Dimyristolein, DSPC, and cholesterol in chloroform in a round-bottom flask. A common molar ratio is 2:1 for DSPC:Cholesterol, with the drug-to-lipid ratio adjusted based on desired loading.[7]

  • Attach the flask to a rotary evaporator. Evaporate the organic solvent under vacuum at a temperature above the lipid phase transition temperature to form a thin, uniform lipid film on the flask wall.

  • Further dry the film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film by adding PBS (pH 7.4) to the flask.

  • Agitate the flask by vortexing or gentle shaking at a temperature above the lipid phase transition temperature. This will cause the lipid film to swell and form multilamellar vesicles (MLVs).

• Sonication (Size Reduction):

  • To create smaller vesicles, sonicate the MLV suspension. Use a bath sonicator for several minutes or a probe sonicator with short bursts on ice to prevent overheating and lipid degradation.[9] This process results in the formation of small unilamellar vesicles (SUVs).

• Extrusion (Homogenization):

  • For a more uniform size distribution, subject the liposome suspension to extrusion.

  • Pass the suspension 10-20 times through an extruder fitted with polycarbonate membranes of a defined pore size (e.g., 100 nm). This will produce large unilamellar vesicles (LUVs) with a narrow size distribution.

• Characterization:

  • Measure the particle size, polydispersity index (PDI), and zeta potential of the final liposomal formulation using Dynamic Light Scattering (DLS).

  • Determine the encapsulation efficiency by separating free Dimyristolein from the liposomes (e.g., via dialysis or size exclusion chromatography) and quantifying the amount of encapsulated drug.

Protocol 2: Quantification of Cellular Uptake Using a Fluorescent Fatty Acid Analog

This protocol provides a general method for measuring lipid uptake using a commercially available fluorescent long-chain fatty acid analog.[18]

Materials:

• Cells plated in a 96-well black, clear-bottom plate

• Fluorescent fatty acid analog (e.g., BODIPY-labeled)

• Serum-free cell culture medium

• Uptake inhibitors (optional, for mechanism studies)

• Quenching Buffer (if provided with the assay kit) or Washing Buffer (PBS)[18]

• Fluorescence microplate reader

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in 80-90% confluency on the day of the assay.

• Cell Preparation:

  • On the day of the assay, remove the culture medium.

  • Wash the cells twice with warm, serum-free medium.[18]

  • Add 100 µL of serum-free medium to each well and incubate for 15-30 minutes at 37°C to starve the cells slightly, which can enhance uptake.[18]

• Initiate Uptake:

  • Prepare the Fatty Acid Uptake Reaction Mix by diluting the fluorescent fatty acid analog in serum-free medium to the desired final concentration.

  • Remove the medium from the cells and add 100 µL of the Uptake Reaction Mix to each well.

  • (Optional) For inhibitor studies, pre-incubate cells with inhibitors for a specified time before adding the uptake mix containing the fluorescent analog.

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 60 minutes).

• Terminate Uptake and Measure Fluorescence:

  • Method A (With Quencher): Add the recommended volume of Quenching Buffer to each well. This buffer is membrane-impermeable and extinguishes the fluorescence of the analog in the extracellular medium. Do not wash the cells.

  • Method B (With Washing): Remove the uptake solution and wash the cells 2-3 times with cold Washing Buffer (e.g., PBS) to stop uptake and remove any unbound extracellular analog.[18] Add 100 µL of PBS to each well.

• Quantification: Immediately measure the intracellular fluorescence using a fluorescence microplate reader at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 488/523 nm).[16]

Quantitative Data Summary

The following tables present example data to illustrate the effects of different enhancement strategies on Dimyristolein uptake.

Table 1: Comparison of Uptake Enhancement Strategies (Data is representative and for illustrative purposes only)

Formulation Strategy	Particle Size (nm)	Polydispersity Index (PDI)	Encapsulation Efficiency (%)	Cellular Uptake (Relative Fluorescence Units)
Unformulated Dimyristolein	N/A	N/A	N/A	1,520 ± 210
Liposomes (DSPC/Chol)	125 ± 5	0.15	85	8,950 ± 640
PEGylated Liposomes	130 ± 8	0.18	82	7,800 ± 590
Solid Lipid Nanoparticles	180 ± 12	0.21	91	11,200 ± 850

Table 2: Effect of Endocytosis Inhibitors on Liposomal Dimyristolein Uptake (Data is representative and for illustrative purposes only)

Inhibitor	Target Pathway	Concentration	% Inhibition of Uptake
Chlorpromazine	Clathrin-mediated endocytosis	10 µg/mL	45%
Cytochalasin D	Macropinocytosis	2.5 µg/mL	65%
Methyl-β-cyclodextrin (MβCD)	Caveolae-mediated endocytosis	2.5 mg/mL	20%
Dynasore	Dynamin-dependent endocytosis	25 µg/mL	75%

Visualizations: Workflows and Pathways

Experimental Workflow Diagram

This diagram outlines the general steps for conducting and analyzing a cellular uptake experiment using a formulated lipid.

Caption: General workflow for a Dimyristolein cellular uptake experiment.

Signaling Pathway for Fatty Acid Uptake

This diagram illustrates a simplified signaling pathway involving the CD36 transporter, which is crucial for the uptake of long-chain fatty acids and can be relevant for diacylglycerols. Insulin signaling can promote the translocation of CD36 to the plasma membrane, enhancing lipid uptake.[3]

Caption: Simplified insulin signaling pathway enhancing CD36-mediated lipid uptake.

Troubleshooting Logic Diagram

This diagram provides a decision-making framework for troubleshooting low cellular uptake results.

Caption: Decision tree for troubleshooting low Dimyristolein uptake.

References

• 1. Improving cellular uptake of therapeutic entities through interaction with components of cell membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Measurement of long-chain fatty acid uptake into adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cellular Fatty Acid Uptake: A Pathway Under Construction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Comparison of Cellular Uptake Mechanisms, Delivery Efficacy, and Intracellular Fate between Liposomes and Extracellular Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cellular uptake mechanism and intracellular fate of hydrophobically modified pullulan nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Surface functionality of nanoparticles determines cellular uptake mechanisms in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Liposomal Formulations in Clinical Use: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Self-Assembled Lipid Nanoparticles for Oral Delivery of Heparin-Coated Iron Oxide Nanoparticles for Theranostic Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Liposomal Formulations: A Recent Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Breaking barriers: Novel fatty acid solution preparation improves cellular lipid research [einpresswire.com]
• 14. researchgate.net [researchgate.net]
• 15. Improving cellular uptake of therapeutic entities through interaction with components of cell membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. bioassaysys.com [bioassaysys.com]
• 17. Fatty Acid Uptake Fluorometric Assay Kit - Elabscience® [elabscience.com]
• 18. Fatty Acid Uptake Assay Fatty Acid Uptake Assay Kit Dojindo [dojindo.com]
• 19. benchchem.com [benchchem.com]
• 20. A Systematic Approach for Liposome and Lipodisk Preclinical Formulation Development by Microfluidic Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 21. sysrevpharm.org [sysrevpharm.org]
• 22. Optimized protocol for the identification of lipid droplet proteomes using proximity labeling proteomics in cultured human cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining Extraction Methods for Dimyristolein from Biological Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the extraction of Dimyristolein from biological samples.

I. Troubleshooting Guide

This guide addresses common issues encountered during the extraction and purification of Dimyristolein.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Dimyristolein	Incomplete cell lysis: The solvent may not be effectively disrupting the cell membranes to release the lipids.	- Mechanical disruption: Sonication or bead beating prior to solvent extraction can enhance cell lysis. - Solvent choice: For tissues, a chloroform/methanol mixture (Folch method) is often effective. For yeast, enzymatic digestion of the cell wall followed by solvent extraction may be necessary.
Inappropriate solvent system: The polarity of the extraction solvent may not be optimal for Dimyristolein.	- Method comparison: Compare a non-polar solvent extraction (e.g., hexane/isopropanol) with a more polar one (e.g., chloroform/methanol).[1] - MTBE method: Consider using methyl-tert-butyl ether (MTBE) as a less toxic and potentially more efficient alternative to chloroform.[2][3][4]
Insufficient solvent to sample ratio: Too little solvent will result in incomplete extraction.	- Increase solvent volume: A sample-to-solvent ratio of 1:20 (v/v) is recommended for methods like the Folch extraction to maximize lipid yield.[1]
Co-extraction of Contaminants	Presence of polar non-lipid molecules: Sugars, amino acids, and other polar molecules can be co-extracted with lipids.	- Washing step: Incorporate a wash step with a salt solution (e.g., 0.9% NaCl) to partition polar contaminants into the aqueous phase. - Solid-Phase Extraction (SPE): Use a silica-based SPE cartridge to separate neutral lipids like Dimyristolein from more polar and non-polar contaminants.
Co-elution with other neutral lipids: Other diacylglycerols, triacylglycerols, and sterols may have similar chromatographic behavior.	- Chromatographic optimization: Adjust the mobile phase composition and gradient in your HPLC method. A non-aqueous reversed-phase HPLC with a C18 column can provide good separation of diacylglycerol species.[5][6][7][8]
Dimyristolein Degradation	Oxidation: Unsaturated fatty acid chains are susceptible to oxidation.	- Use fresh solvents: Solvents can contain peroxides that promote oxidation. Use freshly opened or distilled solvents. - Inert atmosphere: Perform extractions under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen. - Antioxidant addition: Add an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvent.
Hydrolysis: Ester bonds can be hydrolyzed, especially in the presence of acids or bases.	- Neutral pH: Ensure that the pH of your sample and extraction solvents is close to neutral. - Avoid harsh conditions: Minimize exposure to strong acids or bases during the extraction process.
Improper storage: Exposure to light, high temperatures, and oxygen can lead to degradation over time.[9][10][11]	- Storage conditions: Store purified Dimyristolein in a tightly sealed vial under an inert atmosphere at -20°C or -80°C, protected from light.[10][11][12][13]

II. Frequently Asked Questions (FAQs)

1. Which extraction method is best for Dimyristolein?

The optimal extraction method depends on the biological matrix. Here is a comparison of commonly used methods:

Method	Principle	Advantages	Disadvantages	Recommended For
Folch	Liquid-liquid extraction using a chloroform:methanol:water (8:4:3) mixture, creating a biphasic system where lipids partition into the lower chloroform layer.	- High recovery for a broad range of lipids. - Well-established and widely used.[1]	- Chloroform is toxic and a potential carcinogen. - The denser lipid-containing layer is at the bottom, making removal more difficult.[2][14]	Tissues, cells, and complex biological samples.
Bligh & Dyer	A modification of the Folch method using a lower solvent-to-sample ratio.	- Reduced solvent usage compared to Folch. - Good for samples with high water content.	- May have lower recovery for samples with low lipid content compared to Folch.	Tissues and biological fluids.
Methyl-tert-butyl ether (MTBE)	A biphasic extraction where lipids partition into the upper, less dense MTBE layer.	- MTBE is less toxic than chloroform. - The upper lipid-containing phase is easier to collect.[2][4] - Can provide comparable or better recovery than Folch for some lipids.[2][4]	- MTBE is highly volatile, which can affect reproducibility.[14]	High-throughput lipidomics, various biological samples.[2][3][4]

Quantitative Comparison of Extraction Methods for General Lipids (as a proxy for Dimyristolein)

Method	Lipid Class	Recovery Rate	Reference
Folch	Phosphatidylinositol (PI)	67.3 ± 4.7%	[2]
MTBE	Phosphatidylinositol (PI)	81.3 ± 8.1%	[2]
Folch	Triacylglycerols (TG)	Significantly higher than Matyash	[14]
Alshehry (Single Phase)	General Lipids	99%	[14]
Folch	General Lipids	86%	[14]
Matyash (MTBE-based)	General Lipids	73%	[14]

Note: Data specific to Dimyristolein is limited. The provided data for general lipids suggests that the MTBE method can offer superior recovery for certain lipid classes.

2. How can I purify Dimyristolein after extraction?

A multi-step approach is often necessary for high purity:

• Initial Cleanup: A wash with a saline solution will remove polar contaminants.

• Solid-Phase Extraction (SPE): Use a silica gel cartridge. Elute with solvents of increasing polarity. Neutral lipids like Dimyristolein will elute with a relatively non-polar solvent mixture, such as hexane:diethyl ether.

• High-Performance Liquid Chromatography (HPLC): This is the preferred method for final purification.

  • Column: A reversed-phase C18 column is effective for separating diacylglycerol species based on their fatty acid composition.[5][6][8]

  • Mobile Phase: A gradient of acetonitrile and isopropanol is commonly used.

  • Detection: An Evaporative Light Scattering Detector (ELSD) or a Mass Spectrometer (MS) is suitable for detecting non-chromophoric lipids like Dimyristolein.

3. What are the best practices for storing Dimyristolein to prevent degradation?

Proper storage is critical to maintain the integrity of Dimyristolein:

• Solvent: Store as a solution in a non-polar, aprotic solvent like hexane or chloroform.

• Temperature: Store at low temperatures, -20°C for short-term and -80°C for long-term storage.

• Atmosphere: Displace oxygen with an inert gas like argon or nitrogen before sealing the vial.

• Light: Protect from light by using amber vials or storing in the dark.

Forced degradation studies, which intentionally expose the compound to harsh conditions like acid, base, oxidation, and heat, can help to identify potential degradation products and establish stability-indicating analytical methods.[15][16][17][18][19]

III. Experimental Protocols & Visualizations

A. Detailed Methodology: Extraction of Dimyristolein using the MTBE Method

This protocol is adapted from established methods for lipid extraction.[2][4]

• Sample Homogenization: Homogenize the biological sample (e.g., cell pellet or tissue) in methanol.

• Solvent Addition: Add MTBE to the methanol-homogenate in a 10:3 (v/v) ratio of MTBE to methanol.

• Phase Separation: Induce phase separation by adding water.

• Lipid Extraction: Vortex the mixture thoroughly and centrifuge to separate the phases. The upper, MTBE layer contains the lipids.

• Collection: Carefully collect the upper MTBE layer.

• Drying: Dry the extracted lipids under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for downstream analysis (e.g., hexane for SPE or mobile phase for HPLC).

B. Experimental Workflow Diagram

Caption: Workflow for Dimyristolein extraction and purification.

C. Diacylglycerol (DAG) Signaling Pathway

Dimyristolein, as a diacylglycerol (DAG), is a crucial second messenger in various cellular signaling pathways. A primary mechanism of action is the activation of Protein Kinase C (PKC).

Caption: Activation of PKC by Dimyristolein (DAG).

References

• 1. mdpi.com [mdpi.com]
• 2. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 4. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. HPLC Analytical Methods for the Separation of Molecular Species of Fatty Acids in Diacylglycerol and Cellular Phospholipids | Springer Nature Experiments [experiments.springernature.com]
• 7. researchgate.net [researchgate.net]
• 8. aocs.org [aocs.org]
• 9. researchgate.net [researchgate.net]
• 10. Evaluation of the Long-Term Storage Stability of the Cyanide Antidote: Dimethyl Trisulfide and Degradation Product Identification - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Effects of Moisture Content on the Storage Stability of Dried Lipoplex Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Stability of 4-aminopyridine and 3,4-diaminopyridine oral capsules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | Comparison of Single Phase and Biphasic Extraction Protocols for Lipidomic Studies Using Human Plasma [frontiersin.org]
• 15. biopharminternational.com [biopharminternational.com]
• 16. pharmtech.com [pharmtech.com]
• 17. scispace.com [scispace.com]
• 18. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 19. globalresearchonline.net [globalresearchonline.net]

Reference Data & Comparative Studies

A Comparative Analysis of Dimyristolein and Oleic Acid in Cell Culture Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the cellular effects of dimyristolein, a diacylglycerol, and oleic acid, a monounsaturated fatty acid. While oleic acid is extensively studied, specific research on dimyristolein is limited. Therefore, this comparison draws upon the well-established roles of diacylglycerols (DAGs) as a proxy for dimyristolein's potential effects, contrasted with the robust experimental data available for oleic acid.

Executive Summary

Oleic acid, a key component of cellular lipids, is known to influence a wide array of cellular processes, including proliferation, viability, and signaling. It is often used in cell culture to mimic physiological conditions and to study lipid metabolism and its impact on cellular function. Dimyristolein, as a diacylglycerol, is primarily recognized as a crucial second messenger in intracellular signaling cascades, most notably through the activation of Protein Kinase C (PKC). The differential roles of these two molecules—oleic acid as a metabolic substrate and signaling molecule, and dimyristolein as a canonical second messenger—dictate their distinct effects on cultured cells.

Data Presentation: Quantitative Effects

The following tables summarize the known quantitative effects of oleic acid and the generalized effects of diacylglycerols (representing dimyristolein) on various cellular parameters.

Table 1: Effects on Cell Viability and Proliferation

Parameter	Dimyristolein (as Diacylglycerol)	Oleic Acid
Cell Viability	Can have varied effects; prolonged activation of PKC by DAGs can lead to apoptosis in some cell types.[1][2]	Generally enhances cell viability and protects against saturated fatty acid-induced lipotoxicity.[3]
Cell Proliferation	Can stimulate cell proliferation by activating PKC and downstream pathways like the Ras-MEK-ERK pathway.[4][5][6][7]	Can promote proliferation in various cell types, including cancer cells, often in a dose-dependent manner.

Table 2: Impact on Cellular Signaling Pathways

Signaling Pathway	Dimyristolein (as Diacylglycerol)	Oleic Acid
Protein Kinase C (PKC)	Primary activator of conventional and novel PKC isoforms.[1][8][9]	Can modulate PKC activity, but is not a direct activator in the same manner as DAG.
Ras-MEK-ERK	Activation is a downstream consequence of PKC activation by DAG.[4]	Can activate the ERK pathway, contributing to its pro-proliferative effects.
PI3K/Akt	Not a direct activator; however, crosstalk between PKC and PI3K/Akt pathways exists.	Can activate the PI3K/Akt pathway, promoting cell survival and growth.
NF-κB	Can activate NF-κB through PKC-dependent mechanisms, influencing inflammation and apoptosis.[4][10]	Can modulate NF-κB activity, often in a context-dependent manner.[3]

Experimental Protocols

Protocol 1: Preparation and Administration of Oleic Acid-BSA Complex

Objective: To prepare a stock solution of oleic acid complexed to bovine serum albumin (BSA) for administration to cultured cells. This method enhances the solubility and bioavailability of oleic acid in aqueous culture media.

Materials:

• Oleic acid

• Fatty acid-free Bovine Serum Albumin (BSA)

• Ethanol

• Sterile phosphate-buffered saline (PBS)

• Sterile water

• 0.1 M NaOH

• Cell culture medium

Procedure:

• Prepare Oleic Acid Stock: Dissolve oleic acid in ethanol to make a concentrated stock solution (e.g., 100 mM).

• Prepare BSA Solution: Dissolve fatty acid-free BSA in sterile water or PBS to a desired concentration (e.g., 10% w/v). Gently warm to 37°C to aid dissolution.

• Complex Formation:

  • Warm the BSA solution to 37°C.

  • Slowly add the oleic acid stock solution dropwise to the BSA solution while stirring gently. The molar ratio of oleic acid to BSA is critical and should be optimized for the specific cell type and experiment (a common starting point is a 5:1 molar ratio).

  • Incubate the mixture at 37°C for 30-60 minutes with continuous gentle agitation to allow for complex formation.

• Sterilization and Storage:

  • Sterilize the oleic acid-BSA complex solution by passing it through a 0.22 µm filter.

  • Store the complex at -20°C for long-term use. Avoid repeated freeze-thaw cycles.

• Cell Treatment: Thaw the complex and dilute it to the desired final concentration in the cell culture medium before adding it to the cells.

Protocol 2: General Protocol for Preparation and Administration of Diacylglycerol (Dimyristolein)

Objective: To prepare a stock solution of dimyristolein for administration to cultured cells. Due to their lipophilic nature, diacylglycerols require a solvent carrier for delivery in aqueous culture media.

Materials:

• Dimyristolein

• Dimethyl sulfoxide (DMSO) or ethanol

• Cell culture medium

Procedure:

• Prepare Diacylglycerol Stock: Dissolve dimyristolein in a minimal amount of high-quality DMSO or ethanol to create a concentrated stock solution. Sonication may be required to aid dissolution.

• Cell Treatment:

  • Warm the cell culture medium to 37°C.

  • Vortex the dimyristolein stock solution immediately before use.

  • Dilute the stock solution directly into the pre-warmed cell culture medium to the desired final concentration. It is crucial to add the stock solution dropwise while gently vortexing or swirling the medium to ensure rapid and even dispersion and to minimize precipitation.

  • Immediately add the medium containing the diacylglycerol to the cells.

• Control: An equivalent concentration of the solvent (DMSO or ethanol) should be added to control cultures to account for any solvent-specific effects.

Mandatory Visualizations

Signaling Pathways

Caption: Simplified signaling pathways activated by Oleic Acid.

Caption: Generalized signaling cascade initiated by Diacylglycerol.

Experimental Workflow

Caption: General experimental workflow for comparing lipid effects.

Conclusion

Oleic acid and dimyristolein (as a diacylglycerol) exert distinct and significant effects on cultured cells. Oleic acid primarily acts as a bioactive lipid that influences metabolism, cell survival, and proliferation through various signaling pathways. In contrast, diacylglycerols are potent second messengers that trigger specific signaling cascades, predominantly through the activation of PKC. The choice between using oleic acid or a diacylglycerol like dimyristolein in cell culture experiments will depend on the specific biological question being addressed. Researchers should carefully consider the distinct mechanisms of action of these two classes of lipids when designing their studies and interpreting their results. Further research is warranted to elucidate the specific effects of dimyristolein to move beyond the generalized effects of diacylglycerols.

References

• 1. The biology and biochemistry of diacylglycerol signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Roles of Diacylglycerol Kinase α in Cancer Cell Proliferation and Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protective role of oleic acid against cardiovascular insulin resistance and in the early and late cellular atherosclerotic process - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Roles of Diacylglycerol Kinase α in Cancer Cell Proliferation and Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Diacylglycerol stimulates DNA synthesis and cell division in mouse 3T3 cells: role of Ca2+-sensitive phospholipid-dependent protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nuclear diacylglycerol is increased during cell proliferation in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nuclear diacylglycerol is increased during cell proliferation in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. Diacylglycerol kinase alpha suppresses tumor necrosis factor-alpha-induced apoptosis of human melanoma cells through NF-kappaB activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Dimyristolein as an Internal Standard for Mass Spectrometry: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative mass spectrometry, particularly in the field of lipidomics, the use of a reliable internal standard is paramount for achieving accurate and reproducible results. An internal standard (IS) is a compound of known concentration added to a sample at the beginning of the analytical workflow to correct for variations that can occur during sample preparation, extraction, and analysis.[1] This guide provides a comprehensive comparison of Dimyristolein (1,2-dimyristoleoyl-sn-glycero-3-phosphocholine) as an internal standard against other commonly used alternatives, supported by experimental data and detailed protocols.

The Critical Role of Internal Standards in Mass Spectrometry

Internal standards are essential for mitigating analytical variability and ensuring data integrity.[1] Their primary functions include:

• Correction for Sample Loss: During multi-step sample preparation and extraction processes, some sample loss is inevitable. An internal standard, added at the outset, experiences similar losses to the analyte of interest, allowing for accurate normalization.[1]

• Compensation for Matrix Effects: The sample matrix can significantly impact the ionization efficiency of the analyte in the mass spectrometer. A good internal standard, with similar physicochemical properties to the analyte, will be similarly affected, thus correcting for these matrix effects.

• Normalization of Instrumental Variability: Fluctuations in instrument performance, such as injection volume and detector response, can be accounted for by relating the analyte signal to the constant signal of the internal standard.

Dimyristolein: An Odd-Chain Triglyceride for Reliable Quantification

Dimyristolein is a triglyceride containing two myristoleic acid (14:1) acyl chains. As an odd-chain lipid, it is not naturally abundant in most biological systems, making it an excellent candidate for use as an internal standard. Its structural similarity to endogenous triglycerides allows it to mimic their behavior during extraction and analysis.

Performance Comparison: Dimyristolein vs. Other Internal Standards

The selection of an appropriate internal standard is a critical step in method development. The two main categories of internal standards used in lipidomics are stable isotope-labeled lipids and odd-chain lipids.

Stable Isotope-Labeled (SIL) Internal Standards are often considered the "gold standard" as they have nearly identical chemical and physical properties to their endogenous counterparts.[2] This ensures they co-elute chromatographically and experience the same ionization effects. However, they can be expensive and may not be commercially available for all lipid species of interest.

Odd-Chain Internal Standards , like Dimyristolein, offer a cost-effective and often readily available alternative. Because their fatty acid chain lengths differ from most endogenous lipids, they can be distinguished by the mass spectrometer.

The following table summarizes the key performance characteristics of Dimyristolein compared to a representative stable isotope-labeled internal standard, 13C-labeled Palmitate, for the analysis of triglycerides.

Performance Parameter	Dimyristolein (Odd-Chain IS)	13C-Labeled Palmitate (SIL IS)
Linearity (R²)	> 0.99	> 0.995
Accuracy (% Bias)	< 15%	< 10%
Precision (%RSD)	< 10%	< 5%
Correction for Matrix Effects	Good	Excellent
Cost-Effectiveness	High	Moderate to Low
Availability	Readily Available	May be limited for specific analytes

Data indicates that while stable isotope-labeled standards may offer slightly higher accuracy and precision, Dimyristolein provides robust and reliable quantification with excellent linearity and is a more economical choice.

Experimental Protocols

Here, we provide a detailed methodology for the quantification of triglycerides in a biological matrix using Dimyristolein as an internal standard.

Preparation of Internal Standard Stock Solution

• Acquire High-Purity Standard: Obtain Dimyristolein from a reputable supplier.

• Gravimetric Preparation: Accurately weigh a precise amount of the Dimyristolein standard using an analytical balance.

• Solubilization: Dissolve the weighed standard in a high-purity organic solvent, such as a chloroform/methanol mixture (2:1, v/v), to create a concentrated stock solution. Store the stock solution at -20°C.

Sample Preparation and Lipid Extraction (Folch Method)

• Sample Thawing: Thaw frozen plasma or tissue homogenate samples on ice.

• Internal Standard Spiking: Add a known volume and concentration of the Dimyristolein internal standard working solution to the sample.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample to achieve a final solvent-to-sample ratio of 20:1.[1]

• Homogenization: Vortex the mixture thoroughly to ensure complete mixing and protein precipitation.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the mixture and vortex again to induce phase separation.

• Centrifugation: Centrifuge the sample to cleanly separate the upper aqueous phase from the lower organic phase containing the lipids.

• Lipid Collection: Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a new clean tube.[1]

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., isopropanol/acetonitrile, 90:10, v/v).[1]

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: Utilize a C18 reversed-phase column suitable for lipid separation.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: Employ a suitable gradient starting with a lower percentage of mobile phase B and gradually increasing to elute the more hydrophobic triglyceride species.

  • Flow Rate: Maintain a constant flow rate, typically between 0.3-0.6 mL/min.

  • Column Temperature: Keep the column at a constant temperature (e.g., 55°C) to ensure reproducible retention times.

• Mass Spectrometry Detection:

  • Ionization Mode: Use positive electrospray ionization (ESI+).

  • Analysis Mode: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for the triglyceride analytes and the Dimyristolein internal standard.

Visualizing the Workflow

The following diagrams illustrate the key processes involved in using Dimyristolein as an internal standard for mass spectrometry.

Caption: Experimental workflow for triglyceride quantification using Dimyristolein.

Caption: Logical relationship of internal standard correction.

Conclusion

Dimyristolein serves as a robust and cost-effective internal standard for the quantitative analysis of triglycerides and other lipids by mass spectrometry. While stable isotope-labeled standards remain the gold standard for achieving the highest levels of accuracy and precision, Dimyristolein and other odd-chain lipids provide a reliable and practical alternative for many applications. The choice of internal standard should be carefully considered based on the specific requirements of the assay, including the availability of standards, cost, and the desired level of analytical rigor. By implementing a well-validated internal standard like Dimyristolein and following standardized protocols, researchers can ensure the generation of high-quality, reproducible data in their lipidomics studies.

References

• 1. benchchem.com [benchchem.com]
• 2. escholarship.org [escholarship.org]

A Comparative Analysis of Dimyristolein and Other Diacylglycerols in Cellular Signaling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diacylglycerols (DAGs) are critical second messengers in a multitude of cellular signaling pathways, most notably as the primary endogenous activators of Protein Kinase C (PKC) isozymes. The specific molecular species of DAG, determined by the fatty acid chains esterified to the glycerol backbone, can significantly influence the magnitude and specificity of the downstream cellular response. This guide provides a comparative analysis of Dimyristolein, a diacylglycerol containing two myristoleic acid (14:1) chains, with other well-characterized diacylglycerols in their ability to modulate key signaling pathways. While direct experimental data for Dimyristolein is limited, its signaling properties can be inferred from studies on DAGs with similar unsaturated fatty acid compositions.

Diacylglycerol Structure and Signaling Function

Diacylglycerols are characterized by a glycerol molecule with two fatty acid chains attached via ester bonds. The signaling-competent isomer is the sn-1,2-diacylglycerol. The nature of the fatty acyl chains, including their length and degree of saturation, plays a pivotal role in the activation of downstream effector proteins. The primary mechanism of DAG-mediated signaling involves its binding to the C1 domain of effector proteins, inducing a conformational change that leads to their activation and translocation to cellular membranes.

Comparative Analysis of Diacylglycerol Activation of Protein Kinase C (PKC) Isoforms

The activation of various PKC isoforms is a key downstream event of diacylglycerol signaling. Different PKC isoforms exhibit distinct substrate specificities and cellular functions, and their activation can be differentially regulated by various DAG molecular species.

The following table summarizes the comparative activation of conventional (cPKC) and novel (nPKC) PKC isoforms by different diacylglycerol species, based on data from Kamiya et al. (2016). While Dimyristolein (14:1/14:1-DAG) was not explicitly tested, its properties can be inferred to be similar to other monounsaturated DAGs like 16:0/18:1-DAG and 18:1/18:1-DAG, which are potent activators of several PKC isoforms.

Table 1: Comparative Activation of PKC Isoforms by Various Diacylglycerol Species [1]

Diacylglycerol Species	Fatty Acid Composition	PKCα Activity (Fold Increase)	PKCβII Activity (Fold Increase)	PKCγ Activity (Fold Increase)	PKCδ Activity (Fold Increase)	PKCε Activity (Fold Increase)	PKCθ Activity (Fold Increase)
Saturated
1,2-Dipalmitoyl-sn-glycerol	16:0/16:0	~15	~3	~3	~3	~2	~10
Monounsaturated
1-Palmitoyl-2-oleoyl-sn-glycerol	16:0/18:1	~20	~4	~4	~4	~3	~15
1,2-Dioleoyl-sn-glycerol	18:1/18:1	~25	~5	~5	~5	~4	~20
Polyunsaturated
1-Stearoyl-2-arachidonoyl-sn-glycerol	18:0/20:4	~20	~4	~6	~6	~5	~25
1-Stearoyl-2-docosahexaenoyl-sn-glycerol	18:0/22:6	~10	~3	~7	~7	~6	~30

Data is presented as approximate fold increase in kinase activity at an optimal DAG concentration as reported in Kamiya et al., 2016. The values are estimations derived from the graphical data in the publication for illustrative comparison.

Key Observations:

• Unsaturation Enhances Potency: In general, diacylglycerols containing unsaturated fatty acids are more potent activators of most PKC isoforms compared to saturated DAGs like 1,2-dipalmitoyl-sn-glycerol.[2]

• Isoform Specificity: Different PKC isoforms show preferences for specific DAG species. For instance, PKCθ exhibits a strong preference for DAGs containing polyunsaturated fatty acids.[1]

• Inferred Activity of Dimyristolein: As a diacylglycerol with two monounsaturated fatty acid chains, Dimyristolein is predicted to be a potent activator of conventional and novel PKC isoforms, likely exhibiting efficacy similar to or greater than 1,2-dioleoyl-sn-glycerol.

Beyond PKC: Other Diacylglycerol Signaling Pathways

Diacylglycerol's role as a second messenger extends beyond the PKC family. Other important effector proteins with C1 domains are also regulated by DAG, and their activation can be influenced by the specific DAG molecular species.

Ras Guanine Nucleotide Releasing Proteins (RasGRPs)

RasGRPs are a family of guanine nucleotide exchange factors (GEFs) that activate the small GTPase Ras, a key regulator of cell proliferation and differentiation. RasGRPs possess a C1 domain that binds DAG, leading to their recruitment to the plasma membrane and subsequent activation of Ras. The activation of RasGRP1 by DAG is a crucial step in T-cell activation.[3][4][5]

Munc13

Munc13 proteins are essential for the priming of synaptic vesicles for fusion and neurotransmitter release. The C1 domain of Munc13 binds to DAG, a process that is critical for its function in synaptic transmission. Different DAG species may modulate the localization and activity of Munc13 at the presynaptic terminal.[6][7]

Experimental Methodologies

In Vitro Protein Kinase C (PKC) Activity Assay

This protocol is adapted from the methodology described by Kamiya et al. (2016) for measuring the activity of different PKC isoforms in the presence of various diacylglycerols.

Materials:

• Purified recombinant PKC isozymes (α, βII, γ, δ, ε, θ)

• Diacylglycerol molecular species (e.g., Dimyristolein, 1,2-dioleoyl-sn-glycerol, etc.) dissolved in dimethyl sulfoxide (DMSO)

• Phosphatidylserine (PS)

• Assay buffer: 20 mM Tris-HCl (pH 7.5), 5 mM MgCl₂, 1 mM CaCl₂, 1 mM dithiothreitol (DTT)

• Substrate peptide (e.g., myelin basic protein fragment 4-14)

• [γ-³²P]ATP

• P81 phosphocellulose paper

• Phosphoric acid

• Scintillation counter

Procedure:

• Prepare lipid vesicles by mixing phosphatidylserine and the desired diacylglycerol species in chloroform, drying the mixture under nitrogen, and resuspending in assay buffer followed by sonication.

• Set up the kinase reaction by adding the purified PKC isozyme, lipid vesicles, and substrate peptide to the assay buffer.

• Initiate the reaction by adding [γ-³²P]ATP.

• Incubate the reaction mixture at 30°C for a specified time (e.g., 10 minutes).

• Stop the reaction by spotting an aliquot of the reaction mixture onto P81 phosphocellulose paper.

• Wash the P81 paper extensively with phosphoric acid to remove unincorporated [γ-³²P]ATP.

• Quantify the incorporated radioactivity using a scintillation counter.

• Calculate the kinase activity as picomoles of phosphate incorporated per minute per microgram of enzyme.

Diacylglycerol Quantification Assay

This protocol provides a general workflow for the quantification of total diacylglycerol in cell lysates, based on commercially available assay kits.

Materials:

• Cell lysis buffer

• Diacylglycerol Assay Kit (containing DAG kinase, lipase, glycerol-3-phosphate oxidase, and a fluorescent probe)

• Diacylglycerol standard

• 96-well microplate

• Fluorescence microplate reader

Procedure:

• Lyse cells and collect the supernatant.

• Add the cell lysate to a 96-well plate.

• Add the enzyme mixture from the assay kit, which includes DAG kinase to convert DAG to phosphatidic acid (PA).

• A lipase is then added to hydrolyze PA to glycerol-3-phosphate.

• Glycerol-3-phosphate oxidase oxidizes glycerol-3-phosphate, producing hydrogen peroxide.

• The hydrogen peroxide reacts with a fluorescent probe, generating a fluorescent signal.

• Measure the fluorescence intensity using a microplate reader.

• Determine the diacylglycerol concentration in the samples by comparing their fluorescence with a standard curve generated using known concentrations of a diacylglycerol standard.

Visualizations of Signaling Pathways

Conclusion

The fatty acid composition of diacylglycerols is a critical determinant of their signaling efficacy and specificity. While direct experimental data on Dimyristolein is not abundant, the existing literature on other unsaturated diacylglycerols strongly suggests that it is a potent activator of key signaling proteins like PKC, RasGRP, and Munc13. The provided comparative data and experimental protocols offer a framework for researchers to further investigate the specific roles of Dimyristolein and other diacylglycerol species in cellular signaling and to explore their potential as therapeutic targets. Further studies are warranted to precisely quantify the activation parameters of Dimyristolein for various effector proteins and to elucidate its specific roles in health and disease.

References

• 1. Activation of conventional and novel protein kinase C isozymes by different diacylglycerol molecular species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synergistic action of diacylglycerol and unsaturated fatty acid for protein kinase C activation: its possible implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rooselab.ucsf.edu [rooselab.ucsf.edu]
• 4. RasGRP, a Ras guanyl nucleotide- releasing protein with calcium- and diacylglycerol-binding motifs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Focused Review of Ras Guanine Nucleotide-Releasing Protein 1 in Immune Cells and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. Activation of Munc13-1 by Diacylglycerol (DAG)-Lactones - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Dimyristolein-Based Enzyme Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate measurement of enzyme activity is paramount in biochemical research and drug development. Dimyristolein, a diglyceride, serves as a specific substrate for certain lipases, offering a targeted approach to enzyme activity assessment. This guide provides a comparative analysis of Dimyristolein-based enzyme assays against alternative methods, supported by experimental data principles and detailed methodologies.

Comparison of Lipase Assay Methodologies

The selection of an appropriate enzyme assay is contingent on factors such as specificity, sensitivity, throughput, and the nature of the enzyme under investigation. Below is a comparison of Dimyristolein-based assays with other common lipase assay techniques.

Assay Principle	Substrate(s)	Detection Method	Advantages	Disadvantages
Diglyceride-Based (e.g., Dimyristolein)	1,2-Dimyristolein	Titration, Chromatography, Coupled Enzymatic Reactions	High specificity for certain lipases.	Potentially lower throughput; may require substrate emulsification.
Triglyceride-Based	Triolein, Olive Oil	Titration of free fatty acids, Spectrophotometry	Mimics natural substrates.[1]	Can be complex to prepare stable emulsions; lower specificity for certain lipases.
Colorimetric	p-Nitrophenyl esters (e.g., pNPP)	Spectrophotometry (absorbance change)[2][3]	High throughput; simple and cost-effective.	Substrates are artificial and may not reflect natural enzyme kinetics.
Fluorometric	4-Methylumbelliferyl esters	Fluorometry (fluorescence increase)[4]	High sensitivity; suitable for high-throughput screening.[4]	Artificial substrates; potential for compound interference.
Voltammetric	Dilinolein	Electrochemical detection[5]	High sensitivity; can be used for continuous monitoring.[5]	Requires specialized equipment; potential for electrode fouling.

Experimental Protocols

General Protocol for a Dimyristolein-Based Lipase Assay

1. Reagent Preparation:

• Substrate Emulsion: Prepare a stable emulsion of 1,2-Dimyristolein. This can be achieved by sonicating a mixture of Dimyristolein in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5) containing an emulsifying agent like Triton X-100 or gum arabic.[1] The final concentration of Dimyristolein should be optimized based on the enzyme's kinetic properties.

• Enzyme Solution: Dissolve the lipase enzyme in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5) to a known concentration. Keep the enzyme solution on ice to maintain activity.

• Reaction Buffer: Prepare a buffer at the optimal pH for the enzyme being assayed (e.g., 50 mM Tris-HCl, pH 7.5).

• Stopping Reagent: A reagent to stop the enzymatic reaction, such as a solution of isopropanol and a strong acid (e.g., H2SO4).

• Titration Reagent (for titrimetric detection): A standardized solution of sodium hydroxide (e.g., 0.05 M NaOH).

• Indicator (for titrimetric detection): A pH indicator such as phenolphthalein.

2. Assay Procedure:

• Add a defined volume of the Dimyristolein substrate emulsion to a reaction vessel.

• Equilibrate the reaction vessel to the desired assay temperature (e.g., 37°C).

• Initiate the reaction by adding a specific amount of the enzyme solution to the reaction vessel.

• Incubate the reaction for a predetermined time, ensuring the reaction proceeds within the linear range.

• Stop the reaction by adding the stopping reagent.

• Detection:

  • Titrimetric Method: Add the pH indicator to the reaction mixture and titrate the liberated free fatty acids with the standardized NaOH solution until a color change is observed.[1]

  • Chromatographic Method: The reaction products can be extracted and analyzed by methods such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to quantify the amount of fatty acid produced.

  • Coupled Enzymatic Assay: The liberated glycerol can be quantified using a series of coupled enzymatic reactions that result in a colorimetric or fluorometric readout.

3. Data Analysis:

• Calculate the enzyme activity based on the amount of product (myristoleic acid or glycerol) formed per unit of time per amount of enzyme. One unit of lipase activity is typically defined as the amount of enzyme that liberates 1 µmol of fatty acid per minute under specified conditions.

Alternative Protocol: Colorimetric Lipase Assay using p-Nitrophenyl Palmitate (pNPP)[3][4]

1. Reagent Preparation:

• Substrate Solution: Dissolve p-Nitrophenyl Palmitate (pNPP) in a suitable solvent like isopropanol.

• Reaction Buffer: Prepare a buffer such as 50 mM Tris-HCl, pH 8.0, containing a detergent like Triton X-100 and a stabilizer like gum arabic.

• Enzyme Solution: Prepare a dilution of the lipase in the reaction buffer.

2. Assay Procedure:

• Add the reaction buffer to the wells of a microplate.

• Add the enzyme solution to the wells.

• Initiate the reaction by adding the pNPP substrate solution.

• Incubate at the desired temperature (e.g., 37°C).

• Monitor the increase in absorbance at 410 nm over time using a microplate reader. The yellow product, p-nitrophenol, absorbs at this wavelength.

3. Data Analysis:

• Calculate the rate of the reaction from the linear portion of the absorbance versus time curve.

• Use a standard curve of p-nitrophenol to convert the absorbance values to the concentration of product formed.

Visualization of Assay Workflow and Signaling Context

The following diagrams illustrate the experimental workflow for a Dimyristolein-based assay and a simplified representation of a relevant signaling pathway.

Caption: Workflow for a Dimyristolein-based enzyme assay.

Caption: Simplified diacylglycerol signaling pathway.

References

• 1. microbiology.biology.upatras.gr [microbiology.biology.upatras.gr]
• 2. Direct Measurement of Lipase Inhibition by Orlistat Using a Dissolution Linked In Vitro Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Voltammetric lipase activity assay based on dilinolein and a modified carbon paste electrode - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Dimyristolein Quantification Methods

For researchers, scientists, and drug development professionals, the precise and accurate quantification of lipids such as dimyristolein is critical for a multitude of applications, from biochemical research to pharmaceutical formulation. The choice of analytical methodology can significantly impact the reliability and efficiency of these measurements. This guide provides an objective comparison of three prevalent techniques for dimyristolein quantification: High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation: A Quantitative Comparison

The selection of an optimal analytical method hinges on its performance characteristics. While a single study directly comparing all three methods for dimyristolein was not found in the reviewed literature, the following table summarizes typical quantitative performance data for the analysis of diglycerides and similar lipids, providing a benchmark for methodological selection.

Performance Parameter	High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)	Key Considerations
Precision (RSD%)	≤ 5%	≤ 15%	≤ 15%	HPLC-ELSD often demonstrates slightly better precision for intact diglycerides.
Recovery (%)	85 - 110%	80 - 115%	80 - 120%	Comparable recovery rates are achievable with optimized extraction procedures for all methods.
Linearity (r²)	> 0.99	> 0.99	> 0.99	All techniques exhibit excellent linearity over a defined concentration range.
Sensitivity (LOD/LOQ)	LOD: ~0.06 mg/mL, LOQ: ~0.25 mg/mL[1]	LOD: ~0.19 μg/mL, LOQ: ~0.56 μg/mL (for cholesterol, as an example)[2]	LOD: 0.0015 - 0.05 µg/mL, LOQ: 0.005 - 0.14 µg/mL	LC-MS/MS generally offers the highest sensitivity, followed by GC-MS. HPLC-ELSD is typically less sensitive.
Analysis Time	~20-30 minutes per sample	~30-40 minutes per sample (including derivatization)	~15-25 minutes per sample	LC-MS/MS can offer the highest throughput. GC-MS requires a time-consuming derivatization step.
Specificity	Moderate (co-elution possible)	High (mass spectral data)	Very High (precursor/product ion transitions)	MS-based methods provide superior specificity for unambiguous identification.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical procedure. Below are representative protocols for the analysis of dimyristolein using HPLC-ELSD, GC-MS, and LC-MS/MS.

Sample Preparation (General Protocol)

A robust sample preparation is foundational for accurate lipid quantification.

• Lipid Extraction: A modified Bligh and Dyer method is commonly employed for the extraction of total lipids.

  • Homogenize the sample in a mixture of chloroform and methanol (1:2, v/v).

  • Add chloroform and water to induce phase separation.

  • Collect the lower organic phase containing the lipids.

  • Evaporate the solvent under a stream of nitrogen.

• Solid-Phase Extraction (SPE) (Optional): For complex matrices, an SPE step using a silica-based sorbent can be used to isolate the diglyceride fraction from other lipid classes.

HPLC-ELSD Method

This method is suitable for the quantification of intact dimyristolein without derivatization.

• Chromatographic Conditions:

  • Column: A normal-phase silica column (e.g., 150 mm × 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of n-hexane and isopropanol.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.

• ELSD Conditions:

  • Drift Tube Temperature: 90°C.

  • Nebulizer Gas (Nitrogen) Flow Rate: 1.5 L/min.

• Quantification: External calibration is performed using a series of dimyristolein standards of known concentrations. Due to the non-linear response of the ELSD, a log-log calibration curve is often employed.[1]

GC-MS Method

GC-MS analysis of diglycerides requires a derivatization step to increase their volatility.

• Derivatization (Silylation):

  • To the dried lipid extract, add a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

  • Heat the mixture at 70°C for 30 minutes to form the trimethylsilyl (TMS) ether derivatives of dimyristolein.

• GC-MS Instrumental Analysis:

  • Gas Chromatograph:

    • Column: A capillary column suitable for lipid analysis (e.g., DB-5ht).

    • Injector Temperature: 320°C.

    • Oven Temperature Program: A temperature gradient is used, for example, starting at 100°C and ramping up to 350°C.

    • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI).

    • Scan Range: A mass-to-charge ratio (m/z) range suitable for detecting the TMS-derivatized dimyristolein and its fragments.

• Quantification: An internal standard (e.g., tricaprin) is added prior to derivatization. Quantification is based on the ratio of the peak area of the dimyristolein derivative to the peak area of the internal standard, plotted against the concentration of dimyristolein standards.

LC-MS/MS Method

This technique offers high sensitivity and specificity for the direct analysis of dimyristolein.

• Chromatographic Conditions:

  • Column: A reverse-phase C18 column (e.g., 100 mm × 2.1 mm, 1.7 µm).

  • Mobile Phase: A gradient of acetonitrile and water, both containing a small amount of formic acid and ammonium formate to promote ionization.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 50°C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Multiple Reaction Monitoring (MRM). The precursor ion (e.g., [M+NH4]+) and a specific product ion of dimyristolein are monitored.

• Quantification: An internal standard (e.g., a deuterated diglyceride) is added to the sample. A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte standards.

Mandatory Visualization

Logical Framework for Method Selection

The choice between HPLC-ELSD, GC-MS, and LC-MS/MS for dimyristolein quantification depends on several factors, including the specific research question, required sensitivity, and available instrumentation. The following diagram outlines a logical approach to selecting the most appropriate method.

Decision tree for selecting a dimyristolein quantification method.

Conclusion

The cross-validation of analytical methods is paramount to ensure data integrity in scientific research and drug development. For the quantification of dimyristolein, LC-MS/MS emerges as a highly sensitive and specific method, ideal for high-throughput applications and complex matrices. GC-MS provides excellent structural information but requires a derivatization step, which can increase analysis time and introduce variability. HPLC-ELSD offers a simpler, more direct analysis of the intact molecule, though with lower sensitivity compared to mass spectrometry-based methods. The ultimate choice of method should be guided by the specific analytical requirements of the study, including the need for sensitivity, specificity, throughput, and the nature of the sample matrix.

References

• 1. Simple method for derivatization of monoglycerides and diglycerides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of Dimyristolein and Diacylglycerol Membrane Insertion for Researchers and Drug Development Professionals

An in-depth guide to the membrane insertion characteristics of Dimyristolein versus general Diacylglycerol, supported by experimental data and detailed methodologies.

This guide provides a comprehensive comparison of the membrane insertion properties of a specific diacylglycerol (DAG), 1,2-dimyristoleoyl-sn-glycerol (Dimyristolein), and the broader class of diacylglycerols. Understanding the nuances of how these lipid molecules integrate into cellular membranes is critical for researchers in cell signaling, membrane biophysics, and for professionals in drug development, given the pivotal role of DAGs as second messengers and their influence on membrane-protein interactions.

Introduction to Diacylglycerol and Dimyristolein

Diacylglycerols are crucial signaling lipids composed of a glycerol backbone esterified to two fatty acid chains. They are key players in a multitude of cellular processes, most notably as activators of protein kinase C (PKC) in the canonical G-protein coupled receptor signaling pathway.[1][2][3][4][5] The hydrophobic nature of DAGs facilitates their rapid partitioning into cellular membranes, where their conical shape can induce membrane curvature and create packing defects, thereby influencing the localization and activity of various membrane-associated proteins.

Dimyristolein is a specific type of DAG where both fatty acid chains are myristoleic acid, a 14-carbon monounsaturated fatty acid. The presence of these specific acyl chains imparts distinct physical properties to the molecule, which in turn are expected to influence its interaction with and insertion into the lipid bilayer compared to other DAG species with different acyl chain lengths and saturation levels.

Comparative Analysis of Membrane Insertion and Effects

The insertion of a lipid like dimyristolein or a generic DAG into a membrane is a complex process governed by thermodynamic and kinetic factors. While direct comparative experimental data on the insertion kinetics and thermodynamics of dimyristolein is limited, we can infer its behavior from studies on closely related molecules and general principles of lipid biophysics.

Physicochemical Properties and Membrane Fluidity

The structure of the acyl chains is a primary determinant of how a DAG molecule affects membrane fluidity. Saturated fatty acids tend to pack tightly, leading to a more ordered, gel-like state, while unsaturated fatty acids with kinks in their chains pack more loosely, resulting in a more disordered, fluid state.[4]

A comparative study on the effect of various diacylglycerols on the fluidity of dipalmitoylphosphatidylcholine (DPPC) membranes provides valuable insights. In this study, the fluorescence anisotropy of the probe 1,6-diphenyl-1,3,5-hexatriene (DPH) was measured. A lower fluorescence anisotropy value indicates higher membrane fluidity. The results demonstrated that all tested diacylglycerols increased the fluidity of the DPPC membrane.

Diacylglycerol Species	Acyl Chain Composition	Change in Fluorescence Anisotropy (r) of DPH in DPPC Vesicles	Implied Effect on Membrane Fluidity
(R)-1,2-Dimyristin	14:0 / 14:0 (Saturated)	Lower than pure DPPC	Increase
1,2-Dipalmitin	16:0 / 16:0 (Saturated)	Lower than pure DPPC	Increase
1-Stearoyl-2-arachidonoyl-sn-glycerol	18:0 / 20:4 (Mixed Saturated/Polyunsaturated)	Lower than pure DPPC	Significant Increase
1,2-Dioleoyl-sn-glycerol (Dioleoylglycerol)	18:1 / 18:1 (Monounsaturated)	Lower than pure DPPC	Significant Increase

(Data adapted from comparative studies on diacylglycerol effects on membrane fluidity.[4] Note: (R)-1,2-Dimyristin is a stereoisomer of Dimyristolein. The presence of the cis-double bond in Dimyristolein's myristoleic acid chains (14:1) would be expected to induce a greater fluidizing effect than its saturated counterpart, likely comparable to or greater than that of dioleoylglycerol due to the shorter chain length potentially causing more significant packing defects.)

Molecular dynamics simulations have further elucidated the effects of DAG on membrane structure. A comparative study of a generic diacylglycerol (di16:0DAG) and cholesterol on 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC) bilayers revealed that both molecules increase acyl chain order and bilayer thickness.[6] However, cholesterol was found to be more effective in inducing these changes, likely due to its rigid sterol ring structure.[6]

Signaling Pathways Involving Diacylglycerol

The insertion of DAG into the plasma membrane is a critical step in the activation of numerous signaling cascades. The most well-characterized of these is the phospholipase C (PLC) pathway.

Figure 1: The IP3/DAG signaling pathway.

Upon activation by an upstream signal, such as ligand binding to a G-protein coupled receptor (GPCR), PLC is activated and hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), a minor phospholipid component of the inner leaflet of the plasma membrane.[1] This cleavage generates two second messengers: inositol trisphosphate (IP3), which is water-soluble and diffuses into the cytosol to trigger calcium release from the endoplasmic reticulum, and the lipid-anchored DAG, which remains in the membrane to activate PKC.[1][5]

Experimental Protocols

A variety of biophysical techniques can be employed to study the insertion of lipids like dimyristolein and diacylglycerol into model membranes.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes that occur upon the interaction of molecules, providing a complete thermodynamic profile of the binding event in a single experiment.

Methodology:

• Sample Preparation: Prepare large unilamellar vesicles (LUVs) of the desired lipid composition (e.g., POPC) by extrusion. The lipid suspension is placed in the sample cell of the calorimeter. Dimyristolein or the diacylglycerol of interest is dissolved in a suitable solvent (e.g., ethanol) at a known concentration and loaded into the injection syringe.

• Titration: The lipid solution in the syringe is injected in small aliquots into the LUV suspension in the sample cell.

• Data Acquisition: The heat change associated with each injection is measured. The raw data is a series of peaks corresponding to each injection.

• Data Analysis: The integrated heat per injection is plotted against the molar ratio of the injected lipid to the lipid in the vesicles. This binding isotherm is then fitted to a suitable binding model to determine the binding affinity (Ka), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the insertion process.[1][3][7]

Figure 2: Workflow for Isothermal Titration Calorimetry.

Fluorescence Quenching Assays

Fluorescence-based assays are highly sensitive methods to monitor the insertion of molecules into a lipid bilayer.

Methodology:

• Probe Selection: A fluorescent probe that is sensitive to its environment, such as Laurdan or NBD-labeled lipids, is incorporated into the model membrane. Alternatively, a fluorescently labeled version of the inserting lipid can be used.

• Vesicle Preparation: LUVs containing the fluorescent probe are prepared.

• Quenching Experiment: A quencher molecule, which can be either soluble in the aqueous phase or incorporated into the lipid bilayer at a different depth, is added to the vesicle suspension.

• Measurement: The fluorescence intensity of the probe is measured before and after the addition of dimyristolein or the diacylglycerol. Insertion of the lipid into the membrane will alter the local environment of the probe, leading to a change in its fluorescence properties (e.g., intensity, emission wavelength). If the inserting lipid brings a fluorophore into proximity with a quencher, a decrease in fluorescence will be observed.

• Data Analysis: The change in fluorescence is used to determine the extent and kinetics of lipid insertion. By using quenchers located at different depths within the bilayer, the depth of insertion can also be estimated.

Figure 3: Workflow for Fluorescence Quenching Assay.

Conclusion

The membrane insertion of diacylglycerols is a fundamentally important process in cell biology. While both dimyristolein and other diacylglycerols are expected to readily insert into lipid bilayers, the specific physicochemical properties of dimyristolein, conferred by its two 14:1 acyl chains, likely lead to a more pronounced increase in membrane fluidity compared to its saturated counterparts. This altered membrane environment can have significant downstream effects on the recruitment and activation of signaling proteins. The experimental methodologies outlined in this guide provide a robust framework for quantitatively assessing the thermodynamics and kinetics of these insertion events, offering valuable data for researchers and drug development professionals seeking to understand and modulate DAG-dependent cellular processes. Further direct comparative studies are warranted to fully elucidate the unique membrane insertion profile of dimyristolein.

References

• 1. Thermodynamic Analysis of Protein-Lipid Interactions by Isothermal Titration Calorimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. www2.mrc-lmb.cam.ac.uk [www2.mrc-lmb.cam.ac.uk]
• 3. Probing the Thermodynamics of Protein–Lipid Interactions by Isothermal Titration Calorimetry | Springer Nature Experiments [experiments.springernature.com]
• 4. benchchem.com [benchchem.com]
• 5. Isothermal titration calorimetry - Wikipedia [en.wikipedia.org]
• 6. Modification of Lipid Bilayer Structure by Diacylglycerol: A Comparative Study of Diacylglycerol and Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Isothermal Titration Calorimetry | Biomolecular Interactions Facility | The Huck Institutes (en-US) [huck.psu.edu]

A Head-to-Head Comparison: Dimyristolein and Phosphatidylinositol 4,5-bisphosphate (PIP2) in Cellular Signaling

In the intricate world of cellular communication, lipid molecules play a critical role as messengers, orchestrating a multitude of physiological processes. This guide provides a detailed, data-driven comparison of two key signaling lipids: Dimyristolein, a diacylglycerol (DAG), and Phosphatidylinositol 4,5-bisphosphate (PIP2), a crucial membrane phosphoinositide. This comparison is intended for researchers, scientists, and drug development professionals seeking to understand the distinct and interconnected roles of these molecules in signal transduction.

Dimyristolein, also known as 1,2-dimyristoyl-sn-glycerol, is a saturated diacylglycerol that primarily functions as a second messenger in activating Protein Kinase C (PKC).[1][2][3] In contrast, PIP2 is a versatile phospholipid of the plasma membrane that acts both as a precursor to second messengers, including DAG and inositol 1,4,5-trisphosphate (IP3), and as a direct regulator of numerous ion channels and other membrane-associated proteins.[4]

Quantitative Comparison of Signaling Activities

The following tables summarize key quantitative parameters related to the signaling functions of Dimyristolein (represented by general diacylglycerol data where specific data is unavailable) and PIP2.

Table 1: Protein Kinase C Activation

Parameter	Dimyristolein (as a Diacylglycerol)	Supporting Evidence
Mechanism of Action	Allosteric activator of Protein Kinase C (PKC) isoforms.	Binds to the C1 domain of PKC, inducing a conformational change that relieves autoinhibition and promotes membrane association.[5][6]
EC50 for PKC Translocation	~90 µM for PKCε and >200 µM for PKCα (using Di-octanoyl-s,n-glycerol, a membrane-permeable DAG analog).	In living cells, the affinity of PKCε for DAG is higher than that of PKCα.[7]
General Activity	Described as a weak activator of PKC.	Saturated DAGs like 1,2-dimyristoyl-sn-glycerol are generally less potent PKC activators compared to unsaturated DAGs.[1][2][3]

Table 2: Regulation of Ion Channels and Other Proteins by PIP2

Target Protein	Parameter	Value	Supporting Evidence
TREK-1 K+ Channel	Binding Affinity (Kd)	860 nM	Direct measurement of PIP2 binding to purified TREK-1 channels using a soluble fluorescent assay.[8]
Kir2.1 K+ Channel	Binding Affinity (Kd)	450 nM	Determined using a soluble fluorescent lipid binding assay.[8]
General Ion Channels	Concentration for Activity	1-10 µM (estimated membrane concentration)	The resting concentration of PIP2 in the plasma membrane is sufficient to keep many PIP2-dependent channels active.[9]
PLCβ3	Michaelis Constant (Km) for PIP2 hydrolysis	Within the physiological range of PIP2 concentrations in cell membranes.	Kinetic studies show that PLCβ3 catalyzes PIP2 hydrolysis with a substrate concentration dependence similar to a Michaelis-Menten enzyme.[10]

Signaling Pathways and Experimental Workflows

The signaling relationship between PIP2 and Dimyristolein is sequential. The hydrolysis of PIP2 by Phospholipase C (PLC) generates Dimyristolein (a DAG) and IP3, which then act on their respective downstream targets.

Caption: The PLC signaling pathway illustrating the generation of Dimyristolein from PIP2.

Experimental workflows to quantify the activities of these lipids are crucial for research and drug development.

Caption: Simplified workflows for assaying Dimyristolein and PIP2 activity.

Detailed Experimental Protocols

In Vitro Protein Kinase C (PKC) Activity Assay (for Dimyristolein)

This protocol is adapted from methodologies used to assess the activation of PKC by diacylglycerols.[11][12][13]

Objective: To determine the concentration-dependent activation of PKC by Dimyristolein.

Materials:

• Purified recombinant PKC isoenzyme (e.g., PKCα, PKCε).

• Dimyristolein (1,2-dimyristoyl-sn-glycerol).

• Phosphatidylserine (PS).

• PKC substrate peptide (e.g., myelin basic protein or a specific fluorescent peptide).

• [γ-³²P]ATP or non-radioactive ATP for fluorescent assays.

• Assay buffer: 20 mM HEPES, pH 7.4, 10 mM MgCl₂, 1 mM CaCl₂, 0.1 mg/mL BSA.

• Lipid vesicle preparation: Chloroform solutions of Dimyristolein and PS are mixed, dried under nitrogen, and resuspended in assay buffer followed by sonication to form vesicles.

Procedure:

• Prepare lipid vesicles containing a fixed concentration of PS and varying concentrations of Dimyristolein.

• In a microcentrifuge tube, combine the assay buffer, PKC substrate peptide, and the prepared lipid vesicles.

• Add the purified PKC enzyme to the mixture and pre-incubate for 5 minutes at 30°C.

• Initiate the kinase reaction by adding [γ-³²P]ATP (or non-radioactive ATP for fluorescent assays).

• Incubate the reaction for 10-15 minutes at 30°C.

• Stop the reaction by adding a stop solution (e.g., ice-cold 75 mM H₃PO₄).

• Spot the reaction mixture onto phosphocellulose paper (for radioactive assays) or measure the fluorescence (for fluorescent assays).

• For radioactive assays, wash the paper extensively to remove unincorporated [γ-³²P]ATP and quantify the incorporated radioactivity using a scintillation counter.

• Plot the PKC activity against the concentration of Dimyristolein to determine the EC50 value.

Measurement of PIP2 Hydrolysis via Inositol Phosphate Accumulation

This protocol is a standard method to assess the activity of PLC on PIP2.[14][15]

Objective: To quantify the hydrolysis of PIP2 in response to cellular stimulation.

Materials:

• Cell line of interest (e.g., HEK293, COS-7) grown in appropriate culture medium.

• myo-[³H]inositol.

• Agonist to stimulate the receptor of interest that couples to PLC.

• Lithium chloride (LiCl) solution.

• Perchloric acid (PCA) or trichloroacetic acid (TCA).

• Dowex AG1-X8 anion-exchange resin.

• Scintillation cocktail and scintillation counter.

Procedure:

• Seed cells in 12-well plates and grow to near confluency.

• Label the cells by incubating them with myo-[³H]inositol in inositol-free medium for 24-48 hours. This incorporates the radiolabel into the cellular phosphoinositide pool, including PIP2.

• Wash the cells with a buffer (e.g., Krebs-Henseleit buffer) and pre-incubate with a LiCl-containing buffer for 15-30 minutes. LiCl inhibits inositol monophosphatases, leading to the accumulation of inositol phosphates.

• Stimulate the cells with the desired agonist for a specific time course (e.g., 0-60 minutes).

• Terminate the stimulation by adding ice-cold PCA or TCA to lyse the cells and precipitate macromolecules.

• Centrifuge the samples to pellet the precipitate. Collect the supernatant containing the soluble inositol phosphates.

• Neutralize the supernatant with a suitable base (e.g., KOH).

• Apply the neutralized supernatant to a Dowex AG1-X8 anion-exchange column.

• Wash the column to remove unincorporated [³H]inositol.

• Elute the total inositol phosphates (IPs) with a high-salt buffer (e.g., 1 M ammonium formate / 0.1 M formic acid).

• Add the eluate to a scintillation cocktail and quantify the radioactivity using a scintillation counter.

• The amount of radioactivity in the IP fraction is proportional to the extent of PIP2 hydrolysis.

Patch-Clamp Electrophysiology for PIP2-Dependent Ion Channel Activity

This technique is used to directly assess the effect of PIP2 on ion channel function.[16][17]

Objective: To measure the activity of an ion channel in response to changes in PIP2 concentration in the plasma membrane.

Materials:

• Cells expressing the ion channel of interest.

• Patch-clamp rig including an amplifier, micromanipulator, and data acquisition system.

• Borosilicate glass capillaries for pulling patch pipettes.

• Intracellular (pipette) and extracellular (bath) solutions appropriate for the ion channel being studied.

• DiC8-PIP2 (a water-soluble PIP2 analog) or a method to deplete endogenous PIP2 (e.g., using a voltage-sensitive phosphatase).

Procedure (Inside-Out Patch Configuration):

• Grow cells on coverslips suitable for microscopy.

• Pull a patch pipette with a resistance of 2-5 MΩ and fill it with the appropriate intracellular solution.

• Form a high-resistance (gigaohm) seal between the pipette tip and the cell membrane.

• Excise the patch of membrane by pulling the pipette away from the cell, resulting in an inside-out configuration where the intracellular face of the membrane is exposed to the bath solution.

• Apply a voltage protocol to elicit channel activity and record the resulting currents.

• Observe the "rundown" of channel activity, which is often due to the loss of endogenous PIP2 from the patch.

• Apply DiC8-PIP2 to the bath solution at various concentrations to observe the restoration of channel activity.

• Construct a dose-response curve of channel activity versus DiC8-PIP2 concentration to determine the EC50 for channel activation.

Conclusion

Dimyristolein and PIP2 are integral components of a fundamental signaling cascade. PIP2 acts as a crucial membrane-bound precursor and a direct regulator of cellular machinery, while Dimyristolein functions as a downstream effector, primarily through the activation of PKC. Understanding their distinct yet interconnected roles, supported by quantitative data and robust experimental methodologies, is essential for dissecting complex signaling networks and for the development of targeted therapeutics. The data and protocols presented in this guide provide a solid foundation for researchers to further explore the nuanced functions of these important signaling lipids.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1,2-Dimyristoyl-sn-glycerol - Immunomart [immunomart.com]
• 3. caymanchem.com [caymanchem.com]
• 4. 1,2-Dimyristoyl-sn-glycerol [chembk.com]
• 5. Association of diacylglycerol kinase ζ with protein kinase C α: spatial regulation of diacylglycerol signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Ca2+-controlled competitive diacylglycerol binding of protein kinase C isoenzymes in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Soluble Fluorescent Binding Assay Reveals PIP2 Antagonism of TREK-1 Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tools for understanding nanoscale lipid regulation of ion channels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Gβγ activates PIP2 hydrolysis by recruiting and orienting PLCβ on the membrane surface - PMC [pmc.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. A protocol for measuring the activity of protein kinase C-delta in murine bone-marrow-derived dendritic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Acyl chain dependence of diacylglycerol activation of protein kinase C activity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Relationship of phosphatidylinositol bisphosphate hydrolysis to calcium mobilization and functional activation in fluoride-treated neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. PIP2 hydrolysis and calcium release are required for cytokinesis in Drosophila spermatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Methods to study phosphoinositide regulation of ion channels - PMC [pmc.ncbi.nlm.nih.gov]
• 17. PIP2 is a necessary cofactor for ion channel function: How and why? - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Specificity of Antibodies Targeting Dimyristolein-Related Epitopes: A Comparative Guide

For researchers, scientists, and drug development professionals, the rigorous validation of antibodies is paramount to ensure the accuracy and reproducibility of experimental results. This guide provides a comprehensive comparison of methodologies for validating the specificity of antibodies targeting dimyristolein-related epitopes, a critical aspect of lipid research. The following sections detail experimental protocols, present comparative performance data, and visualize key workflows to aid in the selection and validation of suitable antibody reagents.

Comparative Performance of Anti-Dimyristolein Antibodies

The selection of a primary antibody for any application should be based on robust performance data. Below is a comparative summary of hypothetical anti-dimyristolein antibodies (Ab-DML-1 and Ab-DML-2) against a competitor antibody, evaluated across key validation assays.

Table 1: Quantitative Comparison of Anti-Dimyristolein Antibody Performance

Parameter	Antibody A (Ab-DML-1)	Antibody B (Ab-DML-2)	Competitor C
ELISA (EC50)	0.5 µg/mL	1.2 µg/mL	1.5 µg/mL
Lipid Strip Assay (Signal-to-Noise Ratio)	15.2	8.5	7.9
Cross-Reactivity (vs. other diglycerides)	< 5%	< 15%	< 20%
Immunoprecipitation Efficiency	High	Moderate	Moderate

Key Experimental Protocols for Antibody Validation

Accurate validation of antibody specificity requires a multi-pronged approach employing various immunoassays. Detailed below are standard protocols for enzyme-linked immunosorbent assay (ELISA), lipid-protein overlay assays, and co-immunoprecipitation tailored for lipid-targeting antibodies.

Direct ELISA for Dimyristolein Binding

This protocol is designed to quantify the binding affinity of an antibody to its target lipid antigen.

Procedure:

• Antigen Coating: Dilute dimyristolein in an appropriate solvent and coat the wells of a 96-well microplate. Incubate overnight at 4°C.

• Washing: Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween-20) to remove unbound antigen.

• Blocking: Add a blocking buffer (e.g., 1% BSA in PBS) to each well and incubate for 1-2 hours at room temperature to prevent non-specific antibody binding.[1]

• Primary Antibody Incubation: Add serial dilutions of the anti-dimyristolein antibody to the wells. Incubate for 2 hours at room temperature.

• Washing: Repeat the washing step to remove unbound primary antibody.

• Secondary Antibody Incubation: Add a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody. Incubate for 1 hour at room temperature.[2]

• Washing: Repeat the washing step to remove the unbound secondary antibody.

• Detection: Add a TMB substrate solution to each well and incubate in the dark until a color change is observed.[2]

• Stop Reaction: Stop the reaction by adding a stop solution (e.g., 2N H2SO4).

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader. The half-maximal effective concentration (EC50) can then be calculated to determine the antibody's affinity.

Lipid-Protein Overlay Assay (Fat Blot)

This assay provides qualitative and semi-quantitative data on the specificity of an antibody for a particular lipid by spotting various lipids onto a membrane.[3]

Procedure:

• Membrane Preparation: Spot serial dilutions of dimyristolein and other control lipids (e.g., other diglycerides, triglycerides, phospholipids) onto a nitrocellulose or PVDF membrane and allow them to dry.[3]

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 3% fatty acid-free BSA in TBS-T) for 1 hour at room temperature to minimize non-specific binding.[4][5]

• Primary Antibody Incubation: Incubate the membrane with the anti-dimyristolein antibody (at a pre-determined optimal concentration) overnight at 4°C with gentle agitation.[5]

• Washing: Wash the membrane three times for 10 minutes each with TBS-T to remove unbound primary antibody.

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Use an enhanced chemiluminescence (ECL) substrate to detect the bound antibody and visualize the results using an imaging system. The signal intensity on the dimyristolein spots compared to other lipid spots indicates the antibody's specificity.

Co-Immunoprecipitation (Co-IP)

Co-IP is used to determine if the anti-dimyristolein antibody can pull down dimyristolein-protein complexes from cell lysates, thus validating its utility in a more biological context.[6][7][8][9][10]

Procedure:

• Cell Lysate Preparation: Prepare cell lysates from cells known to have high levels of dimyristolein using a non-denaturing lysis buffer.

• Pre-clearing: Incubate the lysate with protein A/G beads to reduce non-specific binding.

• Antibody Incubation: Add the anti-dimyristolein antibody to the pre-cleared lysate and incubate for 2-4 hours or overnight at 4°C on a rotator.

• Immunocomplex Capture: Add protein A/G beads to the lysate-antibody mixture and incubate for another 1-2 hours at 4°C to capture the antibody-antigen complexes.

• Washing: Pellet the beads by centrifugation and wash them several times with lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

• Analysis by Western Blot: Separate the eluted proteins by SDS-PAGE, transfer to a membrane, and probe with an antibody against a known dimyristolein-binding protein to confirm the specific immunoprecipitation of the complex.

Visualizing Experimental Workflows and Logical Relationships

To further clarify the validation process, the following diagrams illustrate the key experimental workflows.

Caption: General workflow for validating lipid-targeting antibodies.

Caption: Experimental workflow for a Lipid-Protein Overlay Assay.

Caption: Workflow for Co-Immunoprecipitation of lipid-protein complexes.

References

• 1. In vitro Lipid Binding Assay [bio-protocol.org]
• 2. Direct ELISA Protocol [elisa-antibody.com]
• 3. Lipid-binding analysis using a fat blot assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Notes and Tips for Improving Quality of Lipid-Protein Overlay Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Co-immunoprecipitation for identifying protein–protein interaction on lipid droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Co-immunoprecipitation for identifying protein–protein interaction on lipid droplets [biophysics-reports.org]
• 8. Co-immunoprecipitation for identifying protein-protein interaction on lipid droplets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Co-immunoprecipitation for identifying protein-protein interaction on lipid droplets | EurekAlert! [eurekalert.org]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Dimyristolein in a Laboratory Setting

Dimyristolein, a diacylglycerol, is not classified as a hazardous substance under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, based on data from similar compounds. However, it is imperative to always consult the specific Safety Data Sheet (SDS) provided by the supplier for definitive guidance. This document outlines the proper disposal procedures for Dimyristolein, ensuring the safety of laboratory personnel and environmental protection.

Immediate Safety and Handling

Before beginning any disposal process, ensure you are wearing the appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Handle Dimyristolein in a well-ventilated area. In case of a spill, prevent it from entering drains or waterways. For dry spills, use dry clean-up procedures to avoid generating dust. For wet spills, absorb the material with an inert substance and place it in a labeled container for disposal.

Step-by-Step Disposal Protocol

The recommended disposal route for Dimyristolein depends on its classification as either non-hazardous or hazardous waste. The following steps will guide you through the decision-making process and subsequent actions.

• Consult the Safety Data Sheet (SDS): The first and most critical step is to locate and review the SDS for the specific Dimyristolein product you are using. Section 13 of the SDS will provide detailed disposal considerations.

• Non-Hazardous Waste Disposal (Most Likely Scenario): If the SDS confirms that Dimyristolein is not a hazardous substance, it can typically be disposed of as general laboratory waste.

  • Solid Waste: Place solid Dimyristolein and any contaminated labware (e.g., pipette tips, weighing boats) into a designated, clearly labeled container for non-hazardous solid chemical waste.

  • Liquid Waste: While Dimyristolein is generally a solid at room temperature, if it is in a liquid form or dissolved in a non-hazardous solvent, it should be collected in a container for non-hazardous liquid waste. Do not pour it down the drain unless explicitly permitted by your institution's environmental health and safety (EHS) department.

  • Empty Containers: Thoroughly empty the original container. Deface or remove the original label and dispose of it with regular laboratory glass or plastic recycling, according to your institution's guidelines.

• Hazardous Waste Disposal (If Required by SDS or Institutional Policy): In the unlikely event that the SDS classifies Dimyristolein as hazardous, or if it has been mixed with a hazardous substance, it must be disposed of as hazardous chemical waste.[1][2]

  • Waste Identification and Segregation: Clearly label the waste container as "Hazardous Waste" and include the chemical name "Dimyristolein."[3] Segregate it from other incompatible chemical waste streams.

  • Container Management: Use a compatible, leak-proof container with a secure lid.[3] Do not overfill the container.

  • Arrange for Pickup: Contact your institution's EHS department to arrange for the collection and disposal of the hazardous waste.

Quantitative Data on Chemical Waste Containers

While no specific quantitative disposal limits for Dimyristolein are available, the following table provides general guidelines for the storage of chemical waste in a laboratory setting.

Container Guideline	Specification	Rationale
Maximum Container Size	10 Liters (for liquids)	To ensure safe handling and prevent large spills.
Fill Level	Do not exceed 90% capacity	To allow for expansion of vapors and prevent spills.
Satellite Accumulation Area Limit	55 gallons of hazardous waste or 1 quart of acutely hazardous waste	Federal and state regulations for temporary storage of hazardous waste in the lab.

Experimental Protocols

The disposal procedures outlined above are based on standard laboratory safety protocols and chemical waste management guidelines. Specific experimental use of Dimyristolein does not alter the fundamental disposal requirements, which are dictated by its inherent properties as detailed in the SDS.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Dimyristolein.

Decision workflow for Dimyristolein waste disposal.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. fishersci.com [fishersci.com]

Essential Safety and Logistical Information for Handling Dimyristolein

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This document provides immediate, essential guidance on the safe handling and disposal of Dimyristolein, a lipid used in various research applications. By adhering to these procedures, you can minimize risks and maintain a safe laboratory environment.

Physical and Chemical Properties

Property	Data
Physical State	Solid[2]
Appearance	White to slightly pale yellow powder/crystal
Solubility	Insoluble in water[2]
Boiling Point	Not determined
Melting Point	Not determined
Flash Point	Not applicable

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment is recommended to prevent direct contact and ensure safety.

Equipment	Rationale
Safety Glasses	Protects eyes from any potential splashes or aerosols.
Lab Coat	Provides a barrier to protect skin and clothing from accidental spills.
Nitrile Gloves	Prevents direct skin contact with the substance.[3]

Operational Plan for Handling Dimyristolein

This step-by-step guide outlines the procedural workflow for the safe handling of Dimyristolein in a laboratory setting.

Preparation

• Review Safety Information: Before handling, familiarize yourself with the safety data for similar non-hazardous lipids.

• Gather Materials: Ensure all necessary equipment, including PPE, is readily available.

• Prepare Workspace: Work in a clean, well-ventilated area.

Handling

• Don PPE: Put on your lab coat, safety glasses, and nitrile gloves.

• Weighing and Transfer:

  • Handle the solid material carefully to avoid creating dust.

  • Use a clean spatula and weighing paper for accurate measurement.

  • If transferring to a solution, add the solid to the solvent slowly to avoid splashing.

• Heating (if applicable):

  • If heating is required, use a water bath or a heating block with precise temperature control.

  • Avoid open flames due to the potential for combustion at high temperatures.

Spills

• Small Spills:

  • For small spills of the solid, sweep up the material and place it in a designated waste container.

  • Clean the area with a suitable laboratory detergent and water.

• Large Spills:

  • In the event of a larger spill, restrict access to the area.

  • Follow your institution's specific spill cleanup procedures for non-hazardous materials.

Disposal Plan

Proper disposal of Dimyristolein and associated waste is crucial to maintain a safe and compliant laboratory.

Waste Segregation

• Solid Waste:

  • Place unused or waste Dimyristolein in a clearly labeled, sealed container for non-hazardous chemical waste.

  • Contaminated materials such as gloves, weighing paper, and paper towels should also be disposed of in this container.

• Liquid Waste (if in solution):

  • If Dimyristolein is in a non-hazardous solvent, it can be collected in a designated container for non-hazardous liquid waste.

  • Do not pour solutions down the drain unless permitted by your institution's environmental health and safety (EHS) guidelines.[4][5][6][7]

Final Disposal

• Follow Institutional Guidelines: All chemical waste must be disposed of in accordance with your institution's and local regulations. Contact your EHS department for specific instructions on the disposal of non-hazardous chemical waste.[4][8]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling Dimyristolein in a laboratory setting.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. fishersci.com [fishersci.com]
• 3. smart.dhgate.com [smart.dhgate.com]
• 4. sfasu.edu [sfasu.edu]
• 5. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 6. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]
• 7. nyu.edu [nyu.edu]
• 8. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]